Endosulfan-sulfate

Core Science & Biosynthesis

The Enduring Footprint: A Technical Guide to the Environmental Persistence of Endosulfan-Sulfate in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endosulfan (B1671282), a legacy organochlorine insecticide, has left a lasting mark on terrestrial ecosystems. Though its use is now banned or heavily restricted globally, its primary and highly persistent metabolite, endosulfan-sulfate, continues to be a significant environmental concern. This technical guide provides an in-depth analysis of the environmental persistence of endosulfan-sulfate in soil. It is designed to be a comprehensive resource, detailing its formation, degradation pathways, and the analytical methodologies used for its detection and quantification. This document synthesizes current scientific knowledge to support ongoing research and remediation efforts.

Data Presentation: Persistence of Endosulfan-Sulfate

The persistence of endosulfan-sulfate in soil is quantified by its half-life (DT50), the time required for its concentration to reduce by half. This parameter is highly variable and is influenced by a multitude of soil-specific and environmental factors. The degradation of endosulfan-sulfate generally follows first-order kinetics.[1] The following table summarizes the half-life of endosulfan-sulfate in a variety of soil types as determined in laboratory and field studies.

Soil Type	Half-Life (DT50) in Days	Key Soil Characteristics (Typical Values)	Reference(s)
Fluvo-aquic Soil	34	Fluctuating water table, leading to alternating aerobic and anaerobic conditions.	[1][2]
Black Soil	39	Typically alkaline with high cation exchange capacity and organic carbon content.	[1][2]
Paddy Soil	41	Often moderately acidic with a wide range of total organic carbon (0.95% to 6.3%).	[1][2]
Red Soil	53	Generally acidic to slightly alkaline, with lower organic matter and cation exchange capacity.	[1][2]
Agricultural Soil (unspecified)	150	General agricultural use, characteristics can vary widely.	[3]
Organic-rich Orchard Soil	157	High in organic matter, which can increase the sorption of pesticides.	[1][3]
Pliocene Sand	164	Large particle sizes and low organic matter, affecting microbial activity and sorption.	[1][3]
Sandy Loam (Aerobic)	433	Well-aerated soil with a balanced mixture of sand, silt, and clay.	[4]
Clay (Aerobic)	495	High clay content, potentially leading to stronger adsorption.	[4]
Clay (Anaerobic)	462	Waterlogged conditions with limited oxygen.	[4]

Formation and Degradation Pathways

Endosulfan is introduced into the environment as a mixture of two isomers, α-endosulfan and β-endosulfan. In the soil, these isomers are transformed into endosulfan-sulfate primarily through microbial oxidation.[5][6] This transformation is a critical step in the environmental fate of endosulfan, as endosulfan-sulfate is often more persistent than its parent compounds.[6][7]

The primary degradation pathway for endosulfan in soil is biotic, mediated by a diverse range of soil microorganisms, including bacteria and fungi.[7][8] The initial step is the oxidation of the sulfite (B76179) group of endosulfan to a sulfate (B86663) group, forming endosulfan-sulfate.[5] This reaction is often catalyzed by monooxygenase enzymes.[1] Some microorganisms can further metabolize endosulfan-sulfate, though this process is generally slower.[9] Hydrolysis is another degradation route for endosulfan, leading to the formation of endosulfan diol, a less toxic metabolite.[6] However, the formation of endosulfan-sulfate is a dominant pathway in many soil environments.[10]

Microbial degradation pathway of endosulfan in soil.

Factors Influencing Persistence

The persistence of endosulfan-sulfate in soil is not static but is governed by a complex interplay of various factors:

• Soil Properties:

  • pH: The rate of degradation can be pH-dependent, with different microbial communities thriving under different pH conditions.[8]

  • Organic Matter Content: Higher organic matter can lead to increased adsorption of endosulfan-sulfate, potentially reducing its bioavailability for microbial degradation.[1]

  • Texture: Soil texture (the proportion of sand, silt, and clay) influences water retention, aeration, and microbial habitats, all of which affect degradation rates.[4]

• Environmental Conditions:

  • Temperature: Microbial activity generally increases with temperature, leading to faster degradation rates up to an optimal point.[8]

  • Moisture: Soil moisture is crucial for microbial activity. Both excessively dry and waterlogged (anaerobic) conditions can inhibit the degradation process.[8]

  • Oxygen Availability: The initial oxidation of endosulfan to endosulfan-sulfate is an aerobic process. Subsequent degradation can occur under both aerobic and anaerobic conditions, but the pathways and rates may differ.[4][10]

• Microbial Community: The presence and abundance of specific microorganisms capable of degrading endosulfan and its sulfate metabolite are fundamental to its breakdown in soil.[7][9]

Experimental Protocols

The accurate determination of endosulfan-sulfate persistence in soil requires rigorous and standardized experimental protocols. The following outlines a typical workflow for a laboratory-based soil persistence study.

Soil Sample Collection and Preparation

• Collection: Collect soil samples from the upper 0-20 cm layer of the target site.

• Homogenization: Air-dry the samples at room temperature and sieve them through a 2 mm mesh to ensure homogeneity and remove large debris.

• Characterization: Analyze the physicochemical properties of the soil, including pH, organic carbon content, texture, and microbial biomass.

Experimental Setup

• Fortification: Spike a known mass of the prepared soil with a standard solution of endosulfan-sulfate to achieve the desired initial concentration.

• Incubation: Place the fortified soil samples in incubation vessels (e.g., biometer flasks) and maintain them in the dark at a constant temperature (e.g., 20-25°C) and moisture level (e.g., 40-60% of maximum water holding capacity) for the duration of the study (e.g., up to 120 days).[1]

• Controls: Include sterile (e.g., autoclaved) soil samples to differentiate between microbial and abiotic degradation.

Sample Extraction and Cleanup

At predetermined time intervals, collect soil subsamples for analysis.

• Extraction: Employ a suitable solvent extraction method to isolate endosulfan-sulfate from the soil matrix. Common methods include:

  • Liquid-Liquid Extraction (LLE): Serial extraction with a solvent like acetone, followed by partitioning into an immiscible solvent such as dichloromethane.[11]

  • Pressurized Liquid Extraction (PLE): Utilizes elevated temperatures and pressures to enhance extraction efficiency.

  • Matrix Solid-Phase Dispersion (MSPD): The soil sample is blended with a solid support and packed into a column, from which the analyte is eluted with a solvent.[12]

• Cleanup: Remove co-extracted interfering compounds from the extract using techniques like Florisil or silica (B1680970) gel column chromatography.[11][12]

Analytical Determination

• Instrumentation: Quantify the concentration of endosulfan-sulfate in the cleaned extracts using Gas Chromatography with an Electron Capture Detector (GC-ECD), which is highly sensitive to halogenated compounds like endosulfan-sulfate.[11][12]

• Quantification: Use an external standard calibration curve to determine the concentration of endosulfan-sulfate in the samples.

Data Analysis

• Degradation Curve: Plot the concentration of endosulfan-sulfate against time.

• Kinetic Modeling: Assuming first-order kinetics, calculate the degradation rate constant (k) from the slope of the natural logarithm of concentration versus time plot.

• Half-Life Calculation: Determine the half-life (DT50) using the formula: DT50 = ln(2) / k.[1]

Workflow for assessing endosulfan-sulfate persistence in soil.

Genetic and Regulatory Insights into Microbial Degradation

While the metabolic pathways for endosulfan degradation are partially understood, the specific genetic and regulatory networks governing these processes are still an active area of research. The initial oxidation of endosulfan to endosulfan-sulfate is often attributed to monooxygenase enzymes.[1] Further degradation of endosulfan-sulfate has been linked to enzymes such as phenol (B47542) hydroxylase in fungi like Trichosporon cutaneum and laccase in bacteria like Bacillus subtilis.[7]

The genes encoding these degradative enzymes can be located on bacterial chromosomes or on mobile genetic elements like plasmids and transposons.[13] The presence of these genes can be induced by the presence of the contaminant, suggesting regulatory mechanisms that control their expression. However, detailed signaling cascades, including specific transcription factors, promoters, and environmental cues that trigger the expression of these degradation pathways, are not yet fully elucidated for endosulfan and its metabolites. Future research employing molecular techniques such as transcriptomics and proteomics will be crucial to unravel these complex regulatory networks, which could pave the way for more effective bioremediation strategies.

Conclusion

Endosulfan-sulfate stands as a persistent and toxic reminder of the long-term environmental consequences of certain agricultural practices. Its longevity in soil is a complex issue, dictated by a delicate balance of soil characteristics, environmental conditions, and the metabolic capabilities of the indigenous microbial communities. A thorough understanding of its persistence, underpinned by robust analytical methodologies and a deeper insight into the molecular mechanisms of its degradation, is paramount for developing effective strategies to mitigate its environmental impact. This technical guide serves as a foundational resource for the scientific community, providing the necessary data, protocols, and conceptual frameworks to advance research in this critical area of environmental science.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Remediation of Endosulfan by Biotic and Abiotic Methods [scirp.org]
• 5. Microbiology and Biochemistry of Pesticides Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Identification of enzyme(s) capable of degrading endosulfan and endosulfan sulfate using in silico techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Biodegradation and bioremediation of endosulfan contaminated soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Exposure to endosulfan can cause long term effects on general biology, including the reproductive system of mice [frontiersin.org]
• 11. Isolation and Identification of Endosulfan-Degrading Bacteria and Evaluation of Their Bioremediation in Kor River, Iran [ophrp.org]
• 12. researchgate.net [researchgate.net]
• 13. matheo.uliege.be [matheo.uliege.be]

Bioaccumulation potential of endosulfan-sulfate in aquatic life

An In-depth Technical Guide on the Bioaccumulation Potential of Endosulfan-Sulfate in Aquatic Life

Introduction

Endosulfan (B1671282) is a broad-spectrum organochlorine insecticide that has seen widespread agricultural use. Technical grade endosulfan is a mixture of two stereoisomers, α-endosulfan and β-endosulfan.[1] In the environment and through metabolic processes in organisms, these isomers are transformed into endosulfan-sulfate, a major degradation product that is both persistent and exhibits toxicity similar to its parent compounds.[1][2][3] Due to its persistence and lipophilicity, indicated by a high octanol-water partition coefficient (log Kow), endosulfan and its sulfate (B86663) metabolite have a significant potential for bioaccumulation in aquatic organisms.[1][4] This accumulation can lead to biomagnification through the food web, posing a risk to higher trophic level species, including fish, birds, and mammals.[4][5]

This guide provides a technical overview of the bioaccumulation potential of endosulfan-sulfate in aquatic ecosystems, targeting researchers and environmental scientists. It consolidates quantitative data, details common experimental protocols, and visualizes key environmental and experimental pathways.

Environmental Fate and Transformation

Endosulfan enters aquatic systems through agricultural runoff, spray drift, and atmospheric deposition.[6] In the aquatic environment, the parent isomers degrade via hydrolysis, primarily to the less toxic endosulfan diol.[6] However, a significant transformation pathway, particularly through microbial action in water and sediment, is the oxidation of both α- and β-endosulfan to form the more persistent endosulfan-sulfate.[6][7] This metabolite is frequently detected in water, sediment, and biota, often at higher concentrations than the parent isomers, making it a critical component of residue analysis.[1][8]

The half-life of endosulfan isomers in water is typically a few days, whereas the half-life of endosulfan-sulfate can be several weeks or even months, especially when sorbed to sediment.[4][9] This persistence significantly increases its bioavailability for uptake by aquatic organisms over time.

Caption: Environmental fate and bioaccumulation pathway of endosulfan.

Quantitative Data on Bioaccumulation

The potential of a chemical to accumulate in an organism is quantified by the Bioconcentration Factor (BCF) and the Bioaccumulation Factor (BAF). BCF refers to uptake from water only, while BAF includes uptake from all sources, including diet. Endosulfan and its sulfate metabolite show a high potential for bioaccumulation.[4] BCF values reported in the literature vary widely depending on the species, compound (isomers vs. sulfate), and experimental conditions.

Species	Common Name	Organism Type	Compound(s)	BCF/BAF Value (L/kg w.w.)	Tissue	Reference
Cyprinodon variegatus	Sheepshead Minnow	Fish	α- & β-isomers	1,146	Whole Body
Mugil cephalus	Striped Mullet	Fish	α-, β-isomers & Sulfate	2,755	Whole Body	[4]
Pimephales promelas	Fathead Minnow	Fish	Technical Endosulfan	1,000 - 3,000	Whole Body	[10]
Brachydanio rerio	Zebra fish	Fish	α-isomer, β-isomer, Sulfate	2.9, 5.1, 5.9 (depuration half-life in days)	-	[1]
Daphnia magna	Water Flea	Invertebrate	Total Endosulfan	~600 (BAF)	Whole Organism	[10]
Daphnia magna	Water Flea	Invertebrate	Technical Endosulfan	3,278	Whole Organism	[11][12]
Crassostrea virginica	Eastern Oyster	Invertebrate	Total Endosulfan	~600 (BAF)	Whole Organism	[10]
Mytilus edulis	Blue Mussel	Invertebrate	Technical Endosulfan	12 - 600	Whole Organism	[10]
Pseudokirchneriella subcapitatum	Green Alga	Phytoplankton	Technical Endosulfan	2,682	Whole Organism	[11][12]

Note: Values can vary significantly based on study methodology. High-quality studies meeting screening criteria suggest BCFs for fish are in the 1,000 to 3,000 range.[10]

Experimental Protocols for Bioaccumulation Studies

Determining the BCF of endosulfan-sulfate involves controlled laboratory experiments where aquatic organisms are exposed to the chemical. A generalized protocol based on common methodologies is described below.

Test System and Organisms

• Test Species: A standard test organism like Fathead Minnow (Pimephales promelas) or Zebra fish (Brachydanio rerio) is typically used. Organisms are acclimated to laboratory conditions prior to the experiment.

• System Type: Flow-through systems are preferred to maintain constant exposure concentrations of endosulfan-sulfate in the water, compensating for uptake by organisms and adsorption to surfaces.[13][14]

Experimental Phases

• Uptake (Exposure) Phase: Organisms are exposed to a constant, sublethal concentration of endosulfan-sulfate in water for an extended period (e.g., 28 days). Water and tissue samples are collected at predetermined intervals to monitor the concentration of the chemical. The phase continues until the concentration in the organism reaches a steady state with the water concentration.[15]

• Depuration (Elimination) Phase: After the uptake phase, any surviving organisms are transferred to clean, endosulfan-free water. Tissue samples are collected periodically to measure the rate of elimination of the chemical from the organism. Depuration half-lives can be calculated from this data.[1][10]

Analytical Methodology

The determination of endosulfan-sulfate in water and tissue samples is a critical step requiring high sensitivity and selectivity.

• Sample Preparation (Water): Water samples are typically extracted using liquid-liquid extraction (LLE) with a solvent like methylene (B1212753) chloride or solid-phase extraction (SPE) with a C18 cartridge.[1][2][16]

• Sample Preparation (Tissue): Tissue samples are homogenized and extracted with an organic solvent. The extract then undergoes a "clean-up" step, often using Florisil column chromatography, to remove lipids and other interfering substances.[17]

• Analysis: The final extract is concentrated and analyzed using Gas Chromatography (GC). An Electron Capture Detector (ECD) is highly sensitive to the halogenated endosulfan molecule. Mass Spectrometry (MS) is used for definitive confirmation of the compound's identity and for more precise quantification, especially at low concentrations.[2][17][18]

Caption: Generalized experimental workflow for a bioconcentration study.

Toxicological Significance

Endosulfan acts as a neurotoxin by blocking GABA-gated chloride channels in the central nervous system, leading to hyperexcitability, convulsions, and, at sufficient concentrations, death.[1] Endosulfan-sulfate has a similar mode of action and is considered to be of comparable toxicity to the parent isomers.[15][18] The acute toxicity (96-hour LC₅₀) of endosulfan-sulfate to several freshwater fish species ranges from approximately 0.8 to 3.5 µg/L, classifying it as very highly toxic to aquatic life.[13][14] The accumulation of these residues in fish tissues presents a significant risk, not only to the fish themselves but also to predators that consume them.[5]

Conclusion

Endosulfan-sulfate, the primary metabolite of endosulfan, demonstrates a high potential for bioaccumulation in aquatic organisms. Its greater persistence in the environment compared to its parent isomers enhances its long-term bioavailability. Quantitative data from laboratory studies confirm high BCF and BAF values, particularly in fish and plankton, indicating that it readily concentrates from the water column into biological tissues. Standardized experimental protocols involving flow-through systems and sensitive analytical methods like GC-MS are essential for accurately determining its bioaccumulation potential. Given its comparable toxicity to the parent endosulfan isomers, the bioaccumulation of endosulfan-sulfate represents a significant and persistent ecotoxicological risk in contaminated aquatic ecosystems.

References

• 1. ccme.ca [ccme.ca]
• 2. benchchem.com [benchchem.com]
• 3. Biotransformation of chlorpyrifos and endosulfan by bacteria and fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Endosulfan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Endosulfan and its metabolite, endosulfan sulfate, in freshwater ecosystems of South Florida: a probabilistic aquatic ecological risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. Occurrence and distribution of endosulfan in water, sediment, and fish tissue: an ecological assessment of protected lands in south Florida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chm.pops.int [chm.pops.int]
• 11. Toxicity and bioconcentration potential of the agricultural pesticide endosulfan in phytoplankton and zooplankton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Acute toxicity and effects analysis of endosulfan sulfate to freshwater fish species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. epa.gov [epa.gov]
• 16. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 17. atsdr.cdc.gov [atsdr.cdc.gov]
• 18. cdn.who.int [cdn.who.int]

The Unseen Aftermath: A Technical Guide to the Toxicological Effects of Endosulfan-Sulfate on Non-Target Organisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Endosulfan (B1671282), a legacy organochlorine pesticide, has been phased out globally due to its persistent, bioaccumulative, and toxic properties. However, its primary and equally toxic metabolite, endosulfan-sulfate, continues to pose a significant threat to non-target organisms. This technical guide provides a comprehensive overview of the toxicological effects of endosulfan-sulfate, drawing from a wide range of scientific studies. It is designed to be a critical resource for researchers, scientists, and drug development professionals involved in environmental toxicology, risk assessment, and the development of novel therapeutics. This document details the compound's impact on a diverse array of non-target species, presents quantitative toxicological data in a clear and comparative format, outlines detailed experimental protocols for key toxicity assays, and visualizes the complex signaling pathways and experimental workflows involved.

Introduction

Despite the global ban on its parent compound, endosulfan, the environmental persistence of its major metabolite, endosulfan-sulfate, ensures its continued presence in various ecosystems.[1] This metabolite is formed through the oxidation of endosulfan in the environment and within organisms and exhibits a toxicity profile similar to or, in some cases, exceeding that of the parent isomers.[2][3] Understanding the multifaceted toxicological effects of endosulfan-sulfate on non-target organisms is crucial for evaluating its long-term ecological risks and for developing strategies to mitigate its impact. This guide synthesizes the current state of knowledge on the subject, with a focus on providing actionable data and methodologies for the scientific community.

Toxicological Effects on Non-Target Organisms

Endosulfan-sulfate exerts a wide range of toxic effects across a diverse spectrum of non-target organisms, from soil-dwelling invertebrates to vertebrates. The primary mechanism of acute toxicity is the antagonism of the γ-aminobutyric acid (GABA-A) receptor-chloride channel complex in the central nervous system, leading to hyperexcitability and convulsions.[4][5] However, its toxicological footprint extends to include oxidative stress, endocrine disruption, immunotoxicity, and the induction of apoptosis.

Mammals

In mammals, endosulfan-sulfate is a potent neurotoxin. Chronic exposure has been linked to a range of systemic effects.

Table 1: Toxicological Data for Endosulfan-Sulfate in Mammals

Species	Exposure Duration	Endpoint	Value	Reference(s)
Rat (Rattus norvegicus)	2 years (Chronic)	NOAEL	0.6 mg/kg-day	[6][7]
Rat (Rattus norvegicus)	2 years (Chronic)	LOAEL	2.9 mg/kg-day (males), 3.8 mg/kg-day (females)	[8]
Rat (Rattus norvegicus)	2-generation	Parental NOAEL	1.1 mg/kg-day (males), 1.3 mg/kg-day (females)	[6][9]
Rat (Rattus norvegicus)	2-generation	Reproductive NOAEL	1.1 mg/kg-day (males), 1.3 mg/kg-day (females)	[6][9]
Rat (Rattus norvegicus)	Subchronic	NOAEL (Immune)	0.45 mg/kg/day	[8]
Rat (Rattus norvegicus)	Subchronic	LOAEL (Immune)	0.9 mg/kg/day	[8]

Birds

Avian species are also susceptible to the toxic effects of endosulfan-sulfate, with impacts observed on reproduction and survival.

Table 2: Toxicological Data for Endosulfan-Sulfate in Birds

Species	Exposure Duration	Endpoint	Value	Reference(s)
Mallard duck (Anas platyrhynchos)	Reproduction Study	LOAEC	64 ppm in diet	[10]
Bobwhite quail (Colinus virginianus)	2-generation reproduction	NOAEC	15 ppm	[10]
Bobwhite quail (Colinus virginianus)	2-generation reproduction	LOAEL	75 ppm	[10]

Fish

Endosulfan-sulfate is highly toxic to fish, with acute toxicity observed at very low concentrations.

Table 3: Toxicological Data for Endosulfan-Sulfate in Fish

Species	Exposure Duration	Endpoint	Value (µg/L)	Reference(s)
Mosquitofish (Gambusia affinis)	96 hours	LC50	2.1 - 3.5	[11]
Least killifish (Heterandria formosa)	96 hours	LC50	2.1 - 3.5	[11]
Sailfin molly (Poecilia latipinna)	96 hours	LC50	2.1 - 3.5	[11]
Fathead minnow (Pimephales promelas)	96 hours	LC50	2.1 - 3.5	[11]
Zebrafish (Danio rerio) Embryos	120 hours	EC50 (touch response)	23	[12][13]

Aquatic Invertebrates

Aquatic invertebrates are also highly sensitive to endosulfan-sulfate, with significant impacts on survival and reproduction.

Table 4: Toxicological Data for Endosulfan-Sulfate in Aquatic Invertebrates

Species	Exposure Duration	Endpoint	Value (µg/L)	Reference(s)
Daphnia magna	48 hours	LC50	166 - 740	[14]
Hyalella azteca	Acute	LC50	-	[2]

Note: Specific LC50 value for endosulfan-sulfate in Hyalella azteca was not found, but it is stated to be highly toxic.

Soil Organisms

The impact of endosulfan-sulfate on soil organisms is a critical area of concern due to its persistence in soil.

Table 5: Toxicological Data for Endosulfan-Sulfate in Soil Organisms

Species/System	Endpoint	Value	Reference(s)
Earthworm (Eisenia fetida)	14 days	LC50 (Endosulfan)	-
Springtail (Folsomia candida)	Reproduction	EC20 (Fungicide with pyraclostrobin)	3.38 mg/kg soil
Soil Microorganisms	Respiration	No significant adverse effect	[9][15][16]
Soil Microorganisms	Degradation	DT50: 34 - 53 days	[17]

Note: Specific LC50 value for endosulfan-sulfate in Eisenia fetida was not found, but studies indicate its toxicity. The Folsomia candida data is for a fungicide containing pyraclostrobin (B128455) and is included as a representative of soil invertebrate reproduction toxicity studies.

Experimental Protocols

Standardized experimental protocols are essential for generating reliable and comparable toxicological data. The following sections outline the methodologies for key experiments based on OECD guidelines.

Fish Acute Toxicity Test (Based on OECD Guideline 203)

This test determines the median lethal concentration (LC50) of a substance in fish over a 96-hour exposure period.[1][18][19]

• Test Species: Zebrafish (Danio rerio), Rainbow trout (Oncorhynchus mykiss), or other suitable species.

• Test System: Static, semi-static, or flow-through systems.

• Test Concentrations: A geometric series of at least five concentrations and a control. A range-finding test is recommended.

• Number of Animals: At least seven fish per concentration.

• Exposure Duration: 96 hours.

• Observations: Mortalities and any abnormal behavioral or physiological responses are recorded at 24, 48, 72, and 96 hours.

• Water Quality Parameters: Temperature, pH, and dissolved oxygen are monitored daily.

• Data Analysis: The LC50 and its 95% confidence limits are calculated using appropriate statistical methods (e.g., probit analysis).

Fig. 1: Experimental workflow for a fish acute toxicity test (OECD 203).

Avian Dietary Toxicity Test (Based on OECD Guideline 205)

This test is designed to determine the subacute dietary toxicity of a substance to birds.[11]

• Test Species: Bobwhite quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos).

• Test System: Birds are housed in pens with ad libitum access to treated feed and water.

• Test Concentrations: At least five concentrations of the test substance mixed into the diet, plus a control group.

• Number of Animals: At least 10 birds per concentration.

• Exposure Duration: 5 days of exposure to the treated diet followed by a 3-day observation period with a normal diet.

• Observations: Mortalities, signs of toxicity, body weight, and food consumption are recorded daily.

• Data Analysis: The LC50 and its 95% confidence limits are calculated.

Earthworm Acute Toxicity Test (Based on OECD Guideline 207)

This test evaluates the acute toxicity of substances to earthworms in artificial soil.[20][21][22][23][24]

• Test Species: Eisenia fetida.

• Test System: Glass containers with a defined artificial soil substrate.

• Test Concentrations: A geometric series of at least five concentrations of the test substance mixed into the soil, plus a control.

• Number of Animals: 10 adult earthworms per replicate, with four replicates per concentration.

• Exposure Duration: 14 days.

• Observations: Mortality and sublethal effects (e.g., changes in behavior and body weight) are assessed at 7 and 14 days.

• Data Analysis: The LC50 and its 95% confidence limits are determined.

Signaling Pathways of Toxicity

Endosulfan-sulfate disrupts several critical signaling pathways, leading to a cascade of adverse cellular events.

GABA-A Receptor Antagonism

The primary neurotoxic effect of endosulfan-sulfate is the non-competitive antagonism of the GABA-A receptor, which is a ligand-gated chloride ion channel.

References

• 1. biotecnologiebt.it [biotecnologiebt.it]
• 2. Toxicity of alpha-, beta-, (alpha + beta)-endosulfan and their formulated and degradation products to Daphnia magna, Hyalella azteca, Oncorhynchus mykiss, Oncorhynchus kisutch, and biological implications in streams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cdn.who.int [cdn.who.int]
• 5. Degradation of [8,9,-14C]endosulfan by soil microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oehha.ca.gov [oehha.ca.gov]
• 7. oehha.ca.gov [oehha.ca.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. oehha.ca.gov [oehha.ca.gov]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. rbciamb.com.br [rbciamb.com.br]
• 13. Endosulfan I and endosulfan sulfate disrupts zebrafish embryonic development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 15. researchgate.net [researchgate.net]
• 16. www2.mst.dk [www2.mst.dk]
• 17. researchgate.net [researchgate.net]
• 18. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 19. oecd.org [oecd.org]
• 20. OECD (1984) Earthworms acute toxicity tests. In OECD Guidelines for Testing of Chemicals (TEST 207), Organization for economic co-operation and development (OECD), Paris. - References - Scientific Research Publishing [scirp.org]
• 21. Effects on earthworms – Acute toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 22. oecd.org [oecd.org]
• 23. researchgate.net [researchgate.net]
• 24. OECD 207: Earthworm Acute Toxicity Test - Aropha [aropha.com]

Endosulfan-Sulfate Degradation in the Environment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Endosulfan-sulfate, a persistent and toxic metabolite of the organochlorine insecticide endosulfan (B1671282), poses a significant environmental concern. This technical guide provides a comprehensive overview of the environmental degradation pathways of endosulfan-sulfate, focusing on microbial-mediated processes. It details the formation of endosulfan-sulfate from its parent compound and summarizes its persistence in various environmental matrices. This document outlines the key microbial players and enzymatic systems involved in its breakdown, presenting known degradation pathways and metabolites. Furthermore, it provides detailed experimental protocols for studying endosulfan-sulfate degradation and methods for its analytical determination, intended to support research and development efforts in bioremediation and environmental toxicology.

Introduction

Endosulfan, a broad-spectrum insecticide, has been widely used in agriculture, leading to its ubiquitous presence in the environment[1]. In soil and aquatic systems, endosulfan is transformed into endosulfan-sulfate through oxidation, a process primarily mediated by microorganisms[1][2]. This metabolite is often more persistent and exhibits comparable or even higher toxicity than the parent endosulfan isomers (α- and β-endosulfan)[3]. Understanding the environmental fate of endosulfan-sulfate is crucial for assessing its ecological risk and developing effective remediation strategies. This guide synthesizes current knowledge on the degradation pathways of endosulfan-sulfate, providing a technical resource for the scientific community.

Formation and Persistence of Endosulfan-Sulfate

Endosulfan-sulfate is the major oxidative degradation product of endosulfan in the environment[1][2]. The formation is a biological process carried out by a wide range of soil bacteria and fungi[1][4]. Once formed, endosulfan-sulfate is notably persistent in the environment, with a longer half-life than the parent endosulfan isomers[3]. Its persistence varies depending on soil type, microbial activity, and other environmental conditions.

Quantitative Data on Endosulfan-Sulfate Persistence

The persistence of endosulfan-sulfate is typically measured by its half-life (DT50) in different environmental compartments. The following table summarizes reported half-life values for endosulfan-sulfate in soil.

Environmental Matrix	Soil Type	Half-life (DT50) in Days	Reference(s)
Soil	Black Soil	39	[5]
Soil	Paddy Soil	41	[5]
Soil	Red Soil	53	[5]
Soil	Fluvo-aquic Soil	34	[5]
Soil	Pliocene Sand	164	[2]
Soil	Organic-rich Orchard Soil	157	[2]
Soil	Agricultural Soil	150	[2]
Soil	Volcanic Area Soil	134	[2]

Microbial Degradation of Endosulfan-Sulfate

Several microorganisms have been identified with the ability to degrade endosulfan-sulfate, offering potential for bioremediation. These microbes utilize various enzymatic pathways to break down this recalcitrant compound.

Key Microorganisms

A number of bacterial and fungal species have been documented to degrade endosulfan and/or endosulfan-sulfate. Notable examples include:

• Rhodococcus koreensis : This bacterium can hydrolyze endosulfan-sulfate to form endosulfan diol monosulfate[6].

• Klebsiella oxytoca : Strain KE-8 has been shown to degrade both endosulfan and endosulfan-sulfate[3].

• Pseudomonas species : Various Pseudomonas strains are capable of degrading endosulfan and its metabolites, often via hydrolytic pathways[7][8][9].

• Arthrobacter sp. : A strain of Arthrobacter has been identified that can degrade endosulfan and endosulfate, utilizing a monooxygenase encoded by the ese gene[6].

• Trichosporon cutaneum : This fungus has been shown to possess a phenol (B47542) hydroxylase with the potential to degrade endosulfan-sulfate[10].

• Bacillus species : Some Bacillus strains can oxidize endosulfan to endosulfan-sulfate[2].

Degradation Pathways and Metabolites

The microbial degradation of endosulfan-sulfate can proceed through several pathways, primarily initiated by hydrolysis or oxidation. The initial step often involves the opening of the cyclic sulfate (B86663) ester.

Hydrolytic Pathway: This pathway involves the cleavage of the sulfate group, leading to the formation of less toxic metabolites. For example, Rhodococcus koreensis hydrolyzes endosulfan-sulfate to endosulfan diol monosulfate[6]. Further degradation can lead to endosulfan diol, which can be subsequently metabolized to endosulfan ether and endosulfan lactone[8].

Oxidative Pathway: While the formation of endosulfan-sulfate from endosulfan is an oxidative process, further oxidative degradation of endosulfan-sulfate itself is less commonly reported. However, some pathways may involve monooxygenases that can act on the endosulfan-sulfate molecule[6].

The following diagram illustrates a general overview of the formation of endosulfan-sulfate and its subsequent degradation pathways.

General degradation pathways of endosulfan and endosulfan-sulfate.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of endosulfan-sulfate degradation.

Enrichment and Isolation of Endosulfan-Sulfate Degrading Bacteria

This protocol describes a method for enriching and isolating bacteria from contaminated soil that are capable of degrading endosulfan-sulfate.

Materials:

• Endosulfan-sulfate contaminated soil sample

• Mineral Salt Medium (MSM):

  • K₂HPO₄: 1.5 g/L

  • KH₂PO₄: 0.5 g/L

  • (NH₄)₂SO₄: 1.0 g/L

  • MgSO₄·7H₂O: 0.2 g/L

  • FeSO₄·7H₂O: 0.01 g/L

  • CaCl₂·2H₂O: 0.02 g/L

  • Adjust pH to 7.0

• Endosulfan-sulfate stock solution (e.g., 10 mg/mL in acetone)

• Sterile Erlenmeyer flasks

• Shaking incubator

• Petri dishes with MSM agar (B569324) (MSM with 1.5% agar)

• Sterile dilution blanks (e.g., 0.85% NaCl solution)

Procedure:

• Enrichment:

  • Add 10 g of sieved, contaminated soil to a 250 mL Erlenmeyer flask containing 100 mL of sterile MSM.

  • Spike the medium with endosulfan-sulfate from the stock solution to a final concentration of 50 mg/L.

  • Incubate the flask on a rotary shaker at 150 rpm and 30°C for 7-10 days[10][11].

  • After incubation, transfer 10 mL of the enrichment culture to a fresh 100 mL of MSM containing 50 mg/L endosulfan-sulfate.

  • Repeat this sub-culturing step at least three times to enrich for potent degraders.

• Isolation:

  • Prepare serial dilutions (10⁻¹ to 10⁻⁶) of the final enrichment culture using sterile dilution blanks.

  • Spread-plate 100 µL of each dilution onto MSM agar plates containing 50 mg/L endosulfan-sulfate as the sole carbon or sulfur source.

  • Incubate the plates at 30°C for 5-7 days and observe for bacterial colony formation.

  • Select morphologically distinct colonies and streak them onto fresh MSM agar plates to obtain pure cultures.

• Confirmation of Degradation:

  • Inoculate the pure isolates into liquid MSM with endosulfan-sulfate and monitor its disappearance over time using an appropriate analytical method (see Section 4.3).

The following diagram illustrates the workflow for the enrichment and isolation of endosulfan-sulfate degrading bacteria.

Workflow for enrichment and isolation of degrading bacteria.

Soil Microcosm Study for Endosulfan-Sulfate Degradation

This protocol outlines the setup of a laboratory soil microcosm to study the biodegradation of endosulfan-sulfate under controlled conditions.

Materials:

• Test soil (characterized for pH, organic matter content, texture)

• Glass jars or beakers (e.g., 250 mL)

• Endosulfan-sulfate

• Deionized water

• Inoculum of a known degrading microorganism (optional)

• Analytical balance

• Incubator

Procedure:

• Soil Preparation:

  • Sieve the soil (e.g., <2 mm) to remove large debris and ensure homogeneity.

  • Determine the water holding capacity (WHC) of the soil.

  • Adjust the soil moisture to 50-60% of its WHC with deionized water.

  • For abiotic controls, sterilize a portion of the soil by autoclaving (e.g., 121°C for 60 minutes on three consecutive days).

• Microcosm Setup:

  • Weigh a specific amount of the prepared soil (e.g., 100 g) into each glass jar.

  • Spike the soil with a known concentration of endosulfan-sulfate (e.g., 10 mg/kg soil). This can be done by dissolving the compound in a small amount of a suitable solvent (e.g., acetone), applying it to the soil, and allowing the solvent to evaporate completely.

  • If bioaugmentation is being studied, inoculate the soil with a suspension of the degrading microorganism.

  • Cover the jars with perforated aluminum foil or a breathable membrane to allow gas exchange while minimizing moisture loss.

  • Prepare triplicate microcosms for each treatment (e.g., non-sterile soil, sterile soil, inoculated soil).

• Incubation and Sampling:

  • Incubate the microcosms in the dark at a constant temperature (e.g., 25-30°C).

  • At predetermined time intervals (e.g., 0, 7, 14, 28, 56 days), collect soil samples from each microcosm for analysis.

  • Store the samples at -20°C until extraction and analysis.

Analytical Method for Endosulfan-Sulfate Quantification

This section provides a general protocol for the extraction and analysis of endosulfan-sulfate from soil samples using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Soil sample

• Anhydrous sodium sulfate

• Extraction solvent (e.g., acetone:hexane 1:1 v/v)

• Solid-Phase Extraction (SPE) cartridges (e.g., Florisil)

• Elution solvent (e.g., hexane:diethyl ether 80:20 v/v)

• Nitrogen evaporator

• GC-MS system

Procedure:

• Extraction:

  • Mix 10 g of the soil sample with 5 g of anhydrous sodium sulfate.

  • Extract the mixture with 20 mL of the extraction solvent by shaking for 1-2 hours.

  • Centrifuge the sample and collect the supernatant.

  • Repeat the extraction process twice more and combine the supernatants.

  • Concentrate the combined extract to approximately 1 mL using a rotary evaporator or nitrogen stream.

• Cleanup:

  • Condition an SPE cartridge with the elution solvent.

  • Load the concentrated extract onto the cartridge.

  • Elute the analytes with the elution solvent.

  • Collect the eluate and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis:

  • GC Column: VF-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 270°C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Initial temperature 120°C for 1 min, ramp at 10°C/min to 260°C and hold for 2 min, then ramp at 20°C/min to 280°C and hold for 2 min[12][13].

  • MS Detector: Electron Impact (EI) ionization at 70 eV.

  • Scan Range: m/z 50-450.

  • Quantification: Use selected ion monitoring (SIM) mode for higher sensitivity and selectivity, monitoring characteristic ions for endosulfan-sulfate (e.g., m/z 422, 387, 272).

Enzymology of Endosulfan-Sulfate Degradation

The biodegradation of endosulfan-sulfate is driven by specific enzymes produced by microorganisms. Research has identified several key enzyme classes involved in this process.

• Monooxygenases: These enzymes play a crucial role in the initial attack on the endosulfan-sulfate molecule. The ese gene from Arthrobacter sp. encodes a two-component flavin-dependent monooxygenase that can metabolize endosulfate to endosulfan hemisulfate[6].

• Hydrolases: Hydrolytic enzymes are responsible for cleaving the sulfate ester bond. Arylsulfatases have been suggested to be involved in the transformation of endosulfan[7]. The hydrolysis of endosulfan-sulfate to endosulfan diol monosulfate by Rhodococcus koreensis is another example of a hydrolytic step[6].

• Other Oxidoreductases: Enzymes like phenol hydroxylase and laccase have shown potential for degrading endosulfan-sulfate in in silico and in vitro studies[10].

Conclusion

The environmental persistence and toxicity of endosulfan-sulfate necessitate a thorough understanding of its degradation pathways. Microbial degradation offers a promising avenue for the remediation of contaminated sites. This guide has provided an overview of the formation, persistence, and microbial degradation of endosulfan-sulfate, including detailed experimental protocols to aid researchers in this field. Further research into the specific enzymes, genes, and regulatory mechanisms involved in these degradation pathways will be critical for developing robust and efficient bioremediation technologies.

References

• 1. Biodegradation of Endosulfan-a Chlorinated Cyclodiene Pesticide by Indigenous Pseudomonas sp. MSCAS BT01 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. Isolation of Bacteria from Agricultural Soils and Evaluation of Their Degradative Capacity for Organochlorine and Organophosphorus Pesticides [mdpi.com]
• 5. A single monooxygenase, ese, is involved in the metabolism of the organochlorides endosulfan and endosulfate in an Arthrobacter sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation and conversion of endosulfan by newly isolated Pseudomonas mendocina ZAM1 strain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isolation and Identification of Endosulfan-Degrading Bacteria and Evaluation of Their Bioremediation in Kor River, Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Identification of enzyme(s) capable of degrading endosulfan and endosulfan sulfate using in silico techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isolation and Molecular Characterization of Novel Chlorpyrifos and 3,5,6-trichloro-2-pyridinol-degrading Bacteria from Sugarcane Farm Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of five endosulfan pesticides in the fish pond water by dispersive liquid–liquid microextraction combined with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijisrt.com [ijisrt.com]
• 13. academic.oup.com [academic.oup.com]

Endosulfan-Sulfate: A Comprehensive Technical Guide to its Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endosulfan-sulfate is the primary, and most persistent, metabolite of endosulfan (B1671282), a broad-spectrum organochlorine insecticide.[1] Its presence in the environment is a significant concern due to its toxicity and resistance to degradation. This technical guide provides an in-depth overview of the chemical and physical properties of endosulfan-sulfate, along with detailed experimental protocols for their determination and a visualization of its key metabolic pathway. This information is intended to support researchers, scientists, and drug development professionals in their work related to environmental monitoring, toxicology, and potential remediation strategies.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of endosulfan-sulfate.

Table 1: Chemical Identity of Endosulfan-Sulfate

Property	Value
Chemical Name	6,7,8,9,10,10-Hexachloro-1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepin-3,3-dioxide
CAS Number	1031-07-8
Molecular Formula	C₉H₆Cl₆O₄S
Molecular Weight	422.92 g/mol
Synonyms	Endosulfan III, Thiodan sulfate

Table 2: Physical and Chemical Properties of Endosulfan-Sulfate

Property	Value
Physical State	Crystalline solid
Color	Colorless to off-white
Melting Point	181-182 °C
Boiling Point	Decomposes before boiling
Water Solubility	0.15 - 0.32 mg/L at 20°C
Vapor Pressure	3.7 x 10⁻⁷ Pa at 25°C
Octanol-Water Partition Coefficient (log Kow)	3.77
Henry's Law Constant	1.8 x 10⁻⁴ Pa m³/mol at 25°C

Experimental Protocols

The determination of the physicochemical properties of endosulfan-sulfate is crucial for understanding its environmental fate and behavior. The following are detailed methodologies for key experiments, based on internationally recognized OECD guidelines.

Melting Point Determination (OECD Guideline 102)

The melting point is determined using the capillary tube method.

• Apparatus : A melting point apparatus with a heated bath (e.g., silicone oil) and a calibrated thermometer or a digital melting point device.

• Procedure :

  • A small amount of finely powdered endosulfan-sulfate is packed into a capillary tube to a height of 2-4 mm.

  • The capillary tube is placed in the melting point apparatus.

  • The temperature is raised at a rate of approximately 10°C/min until it is about 30°C below the expected melting point.

  • The heating rate is then slowed to 1-2°C/min.

  • The temperature at which the substance is observed to melt completely is recorded as the melting point.

Water Solubility Determination (OECD Guideline 105)

The flask method is suitable for determining the water solubility of endosulfan-sulfate.

• Apparatus : A constant-temperature water bath, flasks with stoppers, a magnetic stirrer, and an analytical method for quantifying endosulfan-sulfate (e.g., GC-ECD).

• Procedure :

  • An excess amount of endosulfan-sulfate is added to a flask containing a known volume of distilled water.

  • The flask is sealed and placed in a constant-temperature water bath (e.g., 20°C) and stirred for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • The solution is then allowed to stand to allow undissolved material to settle.

  • A sample of the supernatant is carefully withdrawn, filtered through a membrane filter (e.g., 0.45 µm), and analyzed for its endosulfan-sulfate concentration using a validated analytical method.

  • The experiment is repeated to ensure reproducibility.

Vapor Pressure Determination (OECD Guideline 104)

The gas saturation method is appropriate for substances with low vapor pressure like endosulfan-sulfate.

• Apparatus : A constant-temperature chamber, an inert gas supply (e.g., nitrogen), a flowmeter, a saturation column containing endosulfan-sulfate coated on an inert support, and a trapping system (e.g., sorbent tubes).

• Procedure :

  • A slow, constant flow of inert gas is passed through the saturation column maintained at a constant temperature.

  • The gas becomes saturated with the vapor of endosulfan-sulfate.

  • The vapor is then collected in the trapping system for a measured period.

  • The amount of endosulfan-sulfate trapped is quantified using a sensitive analytical method.

  • The vapor pressure is calculated from the mass of the substance collected, the volume of gas passed through the column, and the temperature.

Octanol-Water Partition Coefficient (log Kow) Determination (OECD Guideline 107)

The shake-flask method is a common technique for determining the octanol-water partition coefficient.

• Apparatus : Centrifuge tubes with stoppers, a mechanical shaker, a centrifuge, and an analytical method for quantifying endosulfan-sulfate.

• Procedure :

  • A known volume of n-octanol and water, previously saturated with each other, are added to a centrifuge tube.

  • A small, known amount of endosulfan-sulfate is added to the tube.

  • The tube is sealed and shaken in a mechanical shaker at a constant temperature until equilibrium is reached (e.g., 24 hours).

  • The mixture is then centrifuged to separate the octanol (B41247) and water phases.

  • The concentration of endosulfan-sulfate in both the octanol and water phases is determined using an appropriate analytical method.

  • The log Kow is calculated as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the water phase.

Degradation Pathway

Endosulfan-sulfate is formed in the environment through the oxidation of its parent compound, endosulfan. While it is known for its persistence, it can undergo further degradation, primarily through hydrolysis, to form endosulfan diol, which is considered less toxic.

Caption: Metabolic pathway of endosulfan to endosulfan-sulfate and its subsequent degradation.

Analytical Methods for Detection

The primary analytical method for the detection and quantification of endosulfan-sulfate in various environmental matrices (soil, water, biota) is Gas Chromatography with Electron Capture Detection (GC-ECD) .

General GC-ECD Protocol

• Sample Preparation :

  • Extraction : The sample is extracted with an appropriate organic solvent (e.g., hexane, dichloromethane).

  • Clean-up : The extract is cleaned to remove interfering substances. This may involve techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC).

  • Concentration : The cleaned extract is concentrated to a small volume.

• GC-ECD Analysis :

  • Injection : A small aliquot of the concentrated extract is injected into the gas chromatograph.

  • Separation : The components of the sample are separated on a capillary column (e.g., DB-5).

  • Detection : The electron capture detector, which is highly sensitive to halogenated compounds like endosulfan-sulfate, detects the analyte as it elutes from the column.

• Quantification : The concentration of endosulfan-sulfate is determined by comparing the peak area in the sample chromatogram to the peak areas of known concentration standards.

Conclusion

This technical guide provides essential data and methodologies for the study of endosulfan-sulfate. A thorough understanding of its chemical and physical properties is fundamental for assessing its environmental risk, developing effective analytical methods for its detection, and exploring potential bioremediation strategies. The provided protocols, based on OECD guidelines, offer a standardized approach to obtaining reliable and comparable data for this persistent and toxic environmental contaminant.

References

• 1. laboratuar.com [laboratuar.com]

History of endosulfan-sulfate as an environmental contaminant

An In-depth Technical Guide on the History of Endosulfan-Sulfate as an Environmental Contaminant

Introduction

Endosulfan (B1671282) is a broad-spectrum organochlorine insecticide and acaricide first introduced in the 1950s.[1][2][3] Technical endosulfan is a mixture of two stereoisomers, α-endosulfan and β-endosulfan, typically in a 7:3 ratio.[4][5] Due to its high toxicity, potential for bioaccumulation, and role as an endocrine disruptor, endosulfan became a controversial pesticide.[4] A global ban on its manufacture and use was negotiated under the Stockholm Convention in April 2011, which took effect in mid-2012.[4]

Once released into the environment, endosulfan degrades into several metabolites, with endosulfan-sulfate being the primary and most significant product.[4][6] This transformation is of major environmental concern because endosulfan-sulfate is often more persistent than its parent compounds and exhibits comparable toxicity.[3][4][7][8][9] This guide provides a comprehensive overview of the history of endosulfan-sulfate as an environmental contaminant, focusing on its formation, environmental fate, toxicological effects, and the methodologies used for its detection.

Formation of Endosulfan-Sulfate

Endosulfan-sulfate is not a component of the technical endosulfan mixture but is formed in the environment through the oxidation of its parent isomers, α- and β-endosulfan.[10][11] This transformation is primarily a biotic process, mediated by a wide variety of bacteria and fungi present in soil and aquatic systems.[7][10] The oxidative pathway is the dominant mechanism for the formation of this persistent metabolite.[11][12]

Figure 1: Formation pathway of endosulfan-sulfate from parent isomers.

Environmental Fate and Transport

The environmental behavior of endosulfan-sulfate is governed by its physicochemical properties, which contribute to its persistence and widespread distribution. It is considered a persistent organic pollutant (POP).[10]

Physicochemical Properties and Persistence

Endosulfan-sulfate is a solid with low water solubility and low vapor pressure, making it not highly volatile.[6] Its persistence is a significant concern; the estimated half-life for the combined toxic residues of endosulfan and endosulfan-sulfate can range from approximately 9 months to 6 years.[4][9] In soil, endosulfan-sulfate is often the dominant and most persistent degradation product.[4][7][13]

Property	α-Endosulfan	β-Endosulfan	Endosulfan-Sulfate	Reference(s)
Molecular Formula	C₉H₆Cl₆O₃S	C₉H₆Cl₆O₃S	C₉H₆Cl₆O₄S	[6]
Molecular Weight ( g/mol )	406.9	406.9	422.9	[6]
Water Solubility (mg/L at 20-22°C)	0.32	0.33	0.117 - 0.48	[6]
Vapor Pressure (Pa at 25°C)	1.2 x 10⁻²	4.0 x 10⁻³	1.3 x 10⁻³	[6]
Log K_ow_ (Octanol-Water Partition Coefficient)	4.94	4.78	3.62 - 3.64	[6]
Log K_oc_ (Soil Organic Carbon-Water Partitioning Coefficient)	3.6 - 4.48	4.3 - 4.32	3.18 - 4.1	[6]

Table 1: Physicochemical Properties of Endosulfan Isomers and Endosulfan-Sulfate.[6]

Environmental Transport

Despite its low volatility, endosulfan is subject to long-range atmospheric transport, leading to its detection in remote ecosystems such as the Arctic.[4][7][14][15] Endosulfan-sulfate has also been detected in air and remote mountain lake sediments.[14][15] Environmental distribution occurs through various pathways, including atmospheric deposition, runoff from agricultural fields, and soil erosion.[7] In aquatic systems, it tends to sorb strongly to sediment.[6]

Figure 2: Environmental fate and transport of endosulfan and its sulfate (B86663) metabolite.

Toxicological Effects

Endosulfan-sulfate is of significant toxicological concern, exhibiting toxicity levels similar to its parent compounds.[4][8] Its primary mode of action, like endosulfan, is as a neurotoxin.[1][4]

Mechanism of Action and Health Effects

Endosulfan and its sulfate metabolite act as antagonists of the gamma-aminobutyric acid (GABA)-gated chloride channel in the central nervous system.[4] By blocking the inhibitory effects of GABA, it leads to central nervous system hyperstimulation, which can cause tremors, convulsions, and in severe cases, death.[1][16] In humans, acute poisoning symptoms include nausea, vomiting, dizziness, and seizures.[1][17] Chronic exposure has been linked to reproductive and developmental damage.[1][4][18]

Figure 3: Neurotoxic mechanism of action for endosulfan-sulfate.

Ecotoxicology and Bioaccumulation

Endosulfan-sulfate is highly toxic to aquatic organisms, particularly fish.[10][19] Its potential for bioaccumulation, as indicated by its octanol-water partition coefficient (Log K_ow_), means it can concentrate in the tissues of organisms, magnifying its effects up the food chain.[4][6] It has been found to accumulate in the liver and gonads of fish.[10]

Organism	Endpoint	Value (µg/L)	Exposure Time	Reference(s)
Mosquitofish (Gambusia affinis)	LC₅₀	2.1 - 3.5	96-h	[10][19]
Least Killifish (Heterandria formosa)	LC₅₀	2.1 - 3.5	96-h	[10][19]
Sailfin Molly (Poecilia latipinna)	LC₅₀	2.1 - 3.5	96-h	[10][19]
Fathead Minnow (Pimephales promelas)	LC₅₀	2.1 - 3.5	96-h	[10][19]

Table 2: Acute Toxicity of Endosulfan-Sulfate to Various Freshwater Fish Species.

Experimental Protocols for Detection and Analysis

Accurate detection and quantification of endosulfan-sulfate in various matrices are crucial for monitoring its environmental contamination. The standard analytical approach involves extraction, cleanup, and chromatographic analysis.[20]

General Experimental Workflow

• Extraction : The initial step involves extracting the analyte from the sample matrix. For soil, serial extraction with acetone (B3395972) is common.[20] For blood samples, a liquid-liquid partition using a hexane (B92381) and acetone mixture after treatment with sulfuric acid is an effective method.[20][21]

• Cleanup : Extracts often contain interfering compounds that must be removed. Common cleanup techniques include gel permeation chromatography (GPC) or adsorption chromatography using materials like Florisil or silica (B1680970) gel.[20]

• Analysis : The final analysis is typically performed using gas chromatography (GC) with a highly sensitive detector. The electron capture detector (GC-ECD) is frequently used due to its high sensitivity to halogenated compounds like endosulfan-sulfate.[20][22] Gas chromatography-mass spectrometry (GC-MS) is used for confirmation of the analyte's identity.[21][22]

Figure 4: General experimental workflow for the analysis of endosulfan-sulfate.

Summary of Analytical Methods

Various methods have been developed and optimized for different sample types. The choice of method depends on the sample matrix, required detection limits, and available instrumentation.

Sample Matrix	Preparation Method	Analytical Method	Sample Detection Limit	Percent Recovery	Reference(s)
Adipose Tissue	Hexane extraction, HPLC fractionation	GC/ECD/MS	ng/g fat	100.03%	[23]
Human Milk	Methanol/sodium oxalate (B1200264) extraction, organic solvent cleanup	GC/ECD	ng/mL milk	100.03%	[23]
Blood	Sulfuric acid treatment, liquid-liquid partitioning with hexane/acetone	GC-ECD	1.0 ng/mL	92%	[21]
Soil	Serial extraction with acetone, methylene (B1212753) chloride partitioning	GC-ECD	Not Specified	Not Specified	[20]
Air	Trapping on Florisil column, sonication-assisted extraction with ethyl acetate	GC-ECD	9 ng/mL	82-91%	[22]

Table 3: Selected Analytical Methods for the Determination of Endosulfan-Sulfate.

Regulatory History and Status

Growing evidence of endosulfan's persistence, bioaccumulation, and toxicity led to increasing regulatory action worldwide. Endosulfan and its sulfate metabolite were found to be widespread environmental contaminants, frequently detected in air, water, soil, and biota, often far from their points of application.[4][7][24]

These concerns culminated in endosulfan being listed for elimination under the Stockholm Convention on Persistent Organic Pollutants in 2011.[4] This treaty mandated a global phase-out of its production and use.[3][4] In the United States, the Environmental Protection Agency (EPA) also took action, announcing a phase-out of all registered uses of endosulfan, which was scheduled to be completed by 2016.[25][26] The EPA has established water quality criteria for endosulfan-sulfate to protect human health.[25][26]

Conclusion

Endosulfan-sulfate stands as a significant environmental contaminant, arising from the microbial transformation of the insecticide endosulfan. Its history is characterized by its insidious spread and persistence in the global environment, from agricultural soils to remote polar regions. Possessing a toxicity comparable to its parent compounds, particularly as a potent neurotoxin, it poses a substantial threat to wildlife and human health. The development of sensitive analytical protocols has been critical in tracking its distribution and understanding its environmental fate. Ultimately, the scientific evidence of its harmful properties led to a global consensus to ban endosulfan, marking a crucial step in mitigating the legacy of this persistent organic pollutant.

References

• 1. scielo.br [scielo.br]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. Endosulfan - Wikipedia [en.wikipedia.org]
• 5. fao.org [fao.org]
• 6. benchchem.com [benchchem.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. 088. Endosulfan (FAO/PL:1967/M/11/1) [inchem.org]
• 9. earthjustice.org [earthjustice.org]
• 10. caymanchem.com [caymanchem.com]
• 11. Isolation and Identification of Endosulfan-Degrading Bacteria and Evaluation of Their Bioremediation in Kor River, Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biodegradation of endosulfan by a soil bacterium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Endosulfan (HSG 17, 1988) [inchem.org]
• 14. amap.no [amap.no]
• 15. Endosulfan, a global pesticide: A review of its fate in the environment and occurrence in the Arctic [inis.iaea.org]
• 16. HEALTH EFFECTS - Toxicological Profile for Endosulfan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Exposure to endosulfan can cause long term effects on general biology, including the reproductive system of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Acute toxicity and effects analysis of endosulfan sulfate to freshwater fish species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. A rapid and sensitive analytical method for the quantification of residues of endosulfan in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Table 7-1, Analytical Methods for Determining Endosulfan in Biological Samples - Toxicological Profile for Endosulfan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. pops.int [pops.int]
• 25. PUBLIC HEALTH STATEMENT FOR ENDOSULFAN - Toxicological Profile for Endosulfan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 26. downloads.regulations.gov [downloads.regulations.gov]

Endosulfan-Sulfate in Agricultural Runoff: A Technical Whitepaper

Affiliation: Google Research

Abstract

Endosulfan (B1671282), a legacy organochlorine insecticide, persists in the environment long after its application. A primary degradation product, endosulfan-sulfate, is of significant toxicological concern and is frequently detected in agricultural runoff. This technical guide provides an in-depth analysis of the sources, formation, and transport mechanisms of endosulfan-sulfate into aquatic ecosystems from agricultural landscapes. It summarizes key quantitative data, details common experimental protocols for its detection, and presents visual workflows of its environmental fate and analysis. This document is intended for researchers, environmental scientists, and professionals in drug development and toxicology to facilitate a deeper understanding of this persistent environmental contaminant.

Introduction to Endosulfan and Endosulfan-Sulfate

Endosulfan is a broad-spectrum insecticide that was used extensively on a variety of crops, including cotton, fruits, and vegetables.[1] Technical grade endosulfan is a mix of two stereoisomers, α-endosulfan and β-endosulfan, typically in a 7:3 ratio.[2][3] Due to its persistence, potential for bioaccumulation, and toxicity, its use has been banned or restricted in many countries.[2]

In the environment, particularly in soil, endosulfan is transformed into several metabolites, the most significant being endosulfan-sulfate.[4][5] This transformation is primarily an oxidative process mediated by soil microorganisms.[1][6] Endosulfan-sulfate is often more persistent than its parent compounds and exhibits comparable toxicity.[2][4] The combined half-life of endosulfan and endosulfan-sulfate in soil can range from nine months to six years.[4] Its presence in agricultural runoff poses a substantial threat to aquatic ecosystems, as endosulfan is extremely toxic to fish and aquatic invertebrates.[2][7]

Primary Sources and Formation Pathways

The sole precursor to endosulfan-sulfate in the environment is the parent insecticide, endosulfan.[8] It is not produced commercially. The primary pathway for its formation in agricultural settings is the microbial oxidation of endosulfan isomers in the soil.[1][6]

• Oxidative Pathway: Various soil bacteria and fungi metabolize endosulfan by oxidizing the sulfite (B76179) moiety, converting it to a sulfate (B86663) group.[1][9] This creates the stable and toxic endosulfan-sulfate metabolite. This oxidative pathway is a key process in the environmental fate of endosulfan.[6]

• Hydrolytic Pathway: A competing degradation pathway is hydrolysis, which converts endosulfan to endosulfan-diol, a less toxic metabolite.[9] The rate of hydrolysis is significantly influenced by pH, with higher pH levels favoring this pathway.[10][11] However, in many soil environments, oxidation to endosulfan-sulfate is the dominant transformation process.[5]

Fig. 1: Primary degradation pathways of Endosulfan isomers.

Transport into Agricultural Runoff

Endosulfan-sulfate's entry into water bodies is predominantly through surface runoff from treated agricultural fields. The key mechanisms are tied to its physicochemical properties, specifically its tendency to adsorb to soil organic matter and its low water solubility.[5][12]

• Adsorption to Soil Particles: Both endosulfan isomers and endosulfan-sulfate are relatively immobile and bind tightly to soil particles.[5][12] They are not expected to leach significantly into groundwater.[5]

• Soil Erosion and Runoff: During rainfall or irrigation events, water flowing over the soil surface can detach and transport soil particles.[5] Endosulfan-sulfate adsorbed to this eroded sediment is carried into adjacent ditches, streams, and rivers. This is considered the main route of entry into aquatic systems.[13]

• Dissolved Phase Transport: A smaller fraction of endosulfan-sulfate may be present in the dissolved phase in soil pore water and can be transported directly with the water component of runoff.

Factors that exacerbate the transport of endosulfan-sulfate into runoff include high rainfall intensity, soil type (e.g., marl soils have a higher runoff potential than gravelly soils), and agricultural practices that increase soil erosion.[12][14]

Fig. 2: Logical workflow of Endosulfan-Sulfate transport into runoff.

Quantitative Data on Environmental Concentrations

Numerous studies have quantified the presence of endosulfan-sulfate in various environmental matrices following agricultural use. The data highlights its persistence and prevalence in soil, sediment, and water.

Analyte	Sample Matrix	Location / Study Context	Concentration / Residue Level	Reference
Endosulfan (total)	Surface Water	South Florida Canals (1993-1997)	Average: 9 - 99 ng/L; Peak: 477 ng/L	[5]
Endosulfan-Sulfate	Sediment	South Miami-Dade County, FL	Average: 16 µg/kg; Maximum: 120 µg/kg	[5]
Endosulfan (total)	Surface Water	Homestead, FL Agricultural Area	Up to 158 ng/L	[12]
Endosulfan-Sulfate	Fish Tissue	Homestead, FL Agricultural Area	Up to 371 ng/g	[12]
Endosulfan-Sulfate	Agricultural Soil	India (Winter Season)	0.12 - 187 mg/kg	[12]
Endosulfan-Sulfate	Agricultural Soil	India (Post-application)	Peak: 11.8 mg/kg (15 days); 2.2 mg/kg (150 days)	[15]
Endosulfan-Sulfate	Field Runoff	India (Early Irrigation)	Maximum: 0.024 mg/L	[15]

Experimental Protocols for Analysis

The determination of endosulfan-sulfate in environmental samples typically involves solvent extraction, sample clean-up, and analysis by gas chromatography.

Sample Collection and Preparation

• Water Samples: Collect water in 1-liter amber glass bottles. To prevent microbial degradation, samples may be preserved by adding a solvent like dichloromethane (B109758) or by acidification. Store at 4°C until extraction.

• Soil/Sediment Samples: Collect the top 0-15 cm of soil using a stainless-steel auger.[5] Homogenize the sample and store it frozen at -20°C prior to analysis to halt microbial activity.

Extraction

• Liquid-Liquid Extraction (Water): Water samples are typically extracted with a non-polar solvent such as dichloromethane. The sample is shaken vigorously with the solvent, and the organic layer (containing the pesticides) is separated and concentrated.

• Soxhlet or Ultrasonic Extraction (Soil/Sediment): Soil samples are often mixed with a drying agent like anhydrous sodium sulfate. Extraction is then performed using a solvent mixture (e.g., hexane (B92381) and acetone) in a Soxhlet apparatus or with the aid of ultrasonication to enhance extraction efficiency.

Sample Clean-up

Crude extracts contain co-extracted substances (lipids, humic acids) that can interfere with analysis. A clean-up step using column chromatography is common. The extract is passed through a column packed with an adsorbent like Florisil or silica (B1680970) gel to remove interfering compounds.

Instrumental Analysis

• Gas Chromatography with Electron Capture Detection (GC-ECD): This is the most common analytical technique for organochlorine pesticides like endosulfan and endosulfan-sulfate.[1][11][12][15] The high electronegativity of the chlorine atoms in the molecule provides a strong and selective signal on an ECD.

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5 or DB-17) is typically used to separate α-endosulfan, β-endosulfan, and endosulfan-sulfate.

  • Temperatures: Typical instrument settings involve an injector temperature of ~250°C, a detector temperature of ~300°C, and a programmed oven temperature ramp (e.g., starting at 100°C and increasing to 280°C) to achieve separation.

  • Quantification: Identification is based on retention time matching with certified reference standards. Quantification is performed by comparing the peak area of the sample to a calibration curve generated from standards of known concentrations.

Fig. 3: Typical experimental workflow for Endosulfan-Sulfate analysis.

Conclusion

Endosulfan-sulfate is a persistent and toxic metabolite of the insecticide endosulfan, and its primary source in agricultural runoff is the microbial oxidation of the parent compound in soil. Due to its strong affinity for soil particles, the principal transport mechanism into aquatic systems is via soil erosion during runoff events. The concentration of endosulfan-sulfate in runoff is influenced by a combination of environmental factors and agricultural practices. Standard analytical methods, primarily GC-ECD, are well-established for its detection and quantification in environmental matrices. Understanding these sources, pathways, and analytical methodologies is critical for assessing the environmental risk posed by this legacy contaminant and for developing effective remediation strategies.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Biodegradability and biodegradation pathways of endosulfan and endosulfan sulfate - ProQuest [proquest.com]
• 3. Degradation and conversion of endosulfan by newly isolated Pseudomonas mendocina ZAM1 strain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Endosulfan - Wikipedia [en.wikipedia.org]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. researchgate.net [researchgate.net]
• 7. Endosulfan (HSG 17, 1988) [inchem.org]
• 8. Endosulfan Sulfate | C9H6Cl6O4S | CID 13940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Isolation and Identification of Endosulfan-Degrading Bacteria and Evaluation of Their Bioremediation in Kor River, Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cdn.who.int [cdn.who.int]
• 12. researchgate.net [researchgate.net]
• 13. Effect of endosulfan runoff from cotton fields on macroinvertebrates in the Namoi river - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Acute Toxicity of Endosulfan-Sulfate in Freshwater Fish: A Technical Overview

Introduction

Endosulfan (B1671282) is a broad-spectrum organochlorine insecticide that has been used extensively in agriculture.[1][2] Its use has become controversial due to its acute toxicity, potential for bioaccumulation, and role as an endocrine disruptor.[2] Technical grade endosulfan is a mixture of two stereoisomers, α-endosulfan and β-endosulfan.[1][3] In the environment, endosulfan degrades to various metabolites, with endosulfan-sulfate being the primary and most persistent product.[4][5][6] This metabolite is of significant toxicological concern as its toxicity is similar to that of the parent compound.[3][6][7] This guide provides a comprehensive overview of the acute toxicity of endosulfan-sulfate in freshwater fish, detailing quantitative toxicity data, experimental protocols, and mechanisms of action.

Quantitative Toxicity Data

The acute toxicity of endosulfan-sulfate to freshwater fish is typically evaluated using the 96-hour median lethal concentration (LC50), which is the concentration of a substance that is lethal to 50% of the test population over a 96-hour period.[4] The following table summarizes the available 96-hour LC50 and LC10 (the concentration lethal to 10% of the test population) values for endosulfan-sulfate in various freshwater fish species.

Fish Species	Common Name	96-h LC50 (µg/L)	96-h LC10 (µg/L)	Reference
Gambusia affinis	Mosquitofish	2.1 - 3.5	0.8 - 2.1	[4][8]
Heterandria formosa	Least Killifish	2.1 - 3.5	0.8 - 2.1	[4][8]
Poecilia latipinna	Sailfin Molly	2.1 - 3.5	0.8 - 2.1	[4][8]
Pimephales promelas	Fathead Minnow	2.1 - 3.5	0.8 - 2.1	[4][8]
Danio rerio	Zebrafish	1 - 100 (range for developmental toxicity)	Not Reported	[4]

Note: The data for Zebrafish represents the range of exposure concentrations in a developmental toxicity study where an abnormal touch response was the most sensitive endpoint.[4] Among the species tested in one study, the least killifish (Heterandria formosa) was identified as the most sensitive to endosulfan-sulfate exposure.[4][9]

Experimental Protocols for Acute Toxicity Testing

The determination of acute toxicity values like the LC50 follows standardized experimental protocols. The general methodology for testing endosulfan-sulfate toxicity in freshwater fish is outlined below.

1. Test Organisms and Acclimation:

• Freshwater fish species are selected for testing.

• Prior to testing, fish are acclimated to laboratory conditions for a specified period, typically at a controlled temperature.[4]

2. Test Conditions:

• Acute toxicity tests are generally conducted under flow-through conditions over a 96-hour period.[9]

• A series of graded concentrations of endosulfan-sulfate are prepared, along with a control group that is not exposed to the substance.[4]

3. Experimental Procedure:

• A specific number of fish are randomly assigned to each test chamber for each concentration and the control.[4]

• The fish are exposed to the respective concentrations of endosulfan-sulfate for 96 hours.[4]

• Observations of mortality and any behavioral changes are recorded at regular intervals (e.g., 24, 48, 72, and 96 hours).[4]

4. Data Analysis:

• The mortality data is used to calculate the LC50 and LC10 values with their corresponding 95% confidence limits.

The following diagram illustrates a typical workflow for an acute aquatic toxicity experiment.

References

• 1. ccme.ca [ccme.ca]
• 2. Endosulfan - Wikipedia [en.wikipedia.org]
• 3. Endosulfan in freshwater and marine water [waterquality.gov.au]
• 4. benchchem.com [benchchem.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. cdn.who.int [cdn.who.int]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. researchgate.net [researchgate.net]
• 9. Acute toxicity and effects analysis of endosulfan sulfate to freshwater fish species - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Environmental Fate and Transport of Endosulfan-Sulfate

Introduction

Endosulfan (B1671282) is a legacy organochlorine pesticide that has seen widespread agricultural use.[1] In the environment, it transforms into its primary and most persistent metabolite, endosulfan-sulfate.[2][3] This technical guide provides a comprehensive overview of the environmental fate and transport of endosulfan-sulfate, a compound of significant toxicological concern due to its persistence, potential for bioaccumulation, and toxicity, which is similar to its parent compound.[2][3] This document details its physicochemical properties, degradation and transport pathways, and bioaccumulation potential, supported by quantitative data and detailed experimental protocols.

Physicochemical Properties

The environmental behavior of endosulfan-sulfate is largely governed by its physicochemical properties. It is a solid with low water solubility and very low vapor pressure, indicating it is not highly volatile.[2][4] Its octanol-water partition coefficient (Log Kow) suggests a potential for bioaccumulation.[5][6]

Table 1: Physicochemical Properties of Endosulfan Isomers and Endosulfan-Sulfate

Property	α-Endosulfan	β-Endosulfan	Endosulfan-Sulfate	Reference(s)
Molecular Formula	C₉H₆Cl₆O₃S	C₉H₆Cl₆O₃S	C₉H₆Cl₆O₄S	[2][7]
Molecular Weight ( g/mol )	406.9	406.9	422.9	[2]
Water Solubility (mg/L at 20-22°C)	0.32	0.33	0.117 - 0.48	[2][4]
Vapor Pressure (Pa at 25°C)	1.2 x 10⁻²	4.0 x 10⁻³	1.3 x 10⁻³ (1.0 x 10⁻¹¹ mm Hg)	[2][4]
Log Kow (Octanol-Water Partition Coefficient)	4.65 - 4.94	4.34 - 4.78	3.62 - 3.77	[2][5][6]
Log Koc (Organic Carbon-Water Partition Coefficient)	3.6 - 4.48	4.3 - 4.32	3.18 - 4.1 (est. Koc 9,800 - 32,000)	[2][4][5][8]

Environmental Fate and Degradation

Endosulfan-sulfate is the major degradation product of endosulfan in soil and is considered more persistent than its parent isomers.[3][8] The primary pathway for its formation is the biotic oxidation of α- and β-endosulfan by soil microorganisms.[8][9]

Degradation Pathways

In the environment, endosulfan isomers can undergo hydrolysis to form endosulfan diol, which is a less toxic metabolite.[8] However, the dominant transformation in soil is oxidation to endosulfan-sulfate.[3][8] This metabolite is highly resistant to further degradation.[8][9] Some studies indicate that endosulfan-sulfate can be further metabolized to compounds like endosulfan diol, ether, and lactone, although this process is slow.[10][11]

Endosulfan degradation pathways in the environment.

Persistence in the Environment

Endosulfan-sulfate is highly persistent in the environment, particularly in soil.[3][12] The combined half-life for total endosulfan residues (isomers plus sulfate) can range from approximately 9 months to 6 years.[12]

Table 2: Half-Life (DT50) of Endosulfan-Sulfate in Soil

Soil Type	DT50 (days)	Conditions	Reference(s)
Various Agricultural Soils	123 - 391	Laboratory, Aerobic	[6]
Black Soil	39	Laboratory	[10]
Paddy Soil	41	Laboratory	[10]
Red Soil	53	Laboratory	[10]
Fluvo-aquic Soil	34	Laboratory	[10]
Four different soils	134 - 164	Laboratory	[4]
General Field Dissipation	47 - 161	Field Studies	[13]

Environmental Transport

The transport and partitioning of endosulfan-sulfate are complex and depend on environmental conditions.[8] Its strong sorption to soil organic matter limits its mobility, but it can be transported through soil erosion, runoff, and long-range atmospheric transport.[8][12]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.who.int [cdn.who.int]
• 4. Endosulfan Sulfate | C9H6Cl6O4S | CID 13940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. amap.no [amap.no]
• 6. pops.int [pops.int]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Isolation and Identification of Endosulfan-Degrading Bacteria and Evaluation of Their Bioremediation in Kor River, Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Endosulfan - Wikipedia [en.wikipedia.org]
• 13. unece.org [unece.org]

Protocols & Analytical Methods

Application Notes: Analytical Methods for Endosulfan-Sulfate Detection in Water

Introduction

Endosulfan (B1671282) is a broad-spectrum organochlorine insecticide that has seen widespread agricultural use. Its primary and most persistent degradation product, endosulfan-sulfate, exhibits toxicity similar to the parent compound and is a significant environmental concern due to its persistence in soil and water.[1][2] Monitoring for endosulfan-sulfate in water is critical for assessing environmental contamination, ensuring water quality, and protecting public health. These application notes provide detailed protocols and performance data for the robust and sensitive determination of endosulfan-sulfate in water samples.

Overview of Analytical Methods

The most prevalent and effective methods for quantifying endosulfan-sulfate in water involve a sample preparation step for extraction and concentration, followed by chromatographic separation and detection.

• Gas Chromatography (GC) : A robust technique for separating volatile and semi-volatile compounds like endosulfan-sulfate.[1]

  • Electron Capture Detector (ECD) : GC-ECD is highly sensitive to halogenated compounds, making it a traditional and cost-effective choice for endosulfan analysis.[1]

  • Mass Spectrometry (MS) : GC coupled with Mass Spectrometry (GC-MS) or tandem mass spectrometry (GC-MS/MS) offers superior selectivity and definitive confirmation of the analyte's identity, minimizing the risk of false positives.[1][3]

• Liquid Chromatography (LC) : High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC), especially when paired with tandem mass spectrometry (LC-MS/MS), provides excellent sensitivity and selectivity. This method can be automated with online Solid-Phase Extraction (SPE) for high-throughput analysis.[1][4]

The choice of method often depends on the required sensitivity, the complexity of the water matrix, and the available instrumentation.[1]

Data Presentation: Performance of Analytical Methods

The following table summarizes the performance of various validated methods for the determination of endosulfan-sulfate in water.

Analytical Technique	Sample Preparation	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
GC×GC-ToFMS	SPE	0.38 - 17.96 ng/L	1.18 - 54.43 ng/L	75 - 116	[5][6]
Online SPE-UPLC-MS/MS	Online SPE	3 ng/L	-	50 - 144	[4]
LC/APCI/MS/MS	SPE	-	9 ng/L (as part of a linearity range)	72 - 119	[7]
GC-ECD	Liquid-Liquid Extraction	15 ng/L	-	-	[2][8][9]
GC-MS	DLLME	0.01 µg/L	0.04 µg/L	93.6 - 105.2	[10]
GC/QqQ-MS-MS	Stir-Bar Sorptive Extraction	Parts-per-trillion (ng/L) levels	-	-	[11]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) followed by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a widely used, robust method for extracting and concentrating endosulfan-sulfate from various water matrices.[1]

1. Materials and Reagents

• Solid-Phase Extraction Cartridges: C18 (500 mg, 6 mL) or equivalent.[1]

• Solvents: Dichloromethane (B109758), methanol, hexane (B92381) (pesticide residue grade).[1]

• Anhydrous Sodium Sulfate (B86663).[1]

• Reagent Water: HPLC grade or equivalent, free of interferences.[1]

• Endosulfan-Sulfate analytical standard.

• Internal Standard (e.g., per-deuterated β-endosulfan (d4)).[4]

• Glassware: 500 mL graduated cylinders, collection tubes, conical tubes.[1]

• SPE Vacuum Manifold.[1]

• Nitrogen Evaporation System.[1]

• GC-MS system with a suitable capillary column (e.g., VF-5ms or equivalent).[1]

2. Sample Preparation and Extraction

• Sample Collection : Collect water samples in clean, pre-rinsed glass bottles.[1]

• SPE Cartridge Conditioning : Sequentially pass 5 mL of dichloromethane, 5 mL of methanol, and 10 mL of reagent water through the C18 cartridge. Do not allow the cartridge to go dry.[1][5]

• Sample Loading : Measure 500 mL of the water sample. Spike with an appropriate amount of internal standard. Pass the entire sample through the conditioned cartridge at a controlled flow rate of 5-10 mL/min.[1]

• Cartridge Washing : After loading, wash the cartridge with 5 mL of reagent water to remove polar interferences.[1][5]

• Cartridge Drying : Dry the cartridge thoroughly by passing a stream of nitrogen or applying a vacuum for 15-20 minutes.[1][5]

• Elution : Elute the trapped analytes by passing 10 mL of dichloromethane through the cartridge into a clean collection tube.[1]

• Drying and Concentration : Pass the eluate through a small column of anhydrous sodium sulfate to remove residual water. Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.[1][5]

3. GC-MS Analysis (Example Conditions)

• Injector : Splitless mode, 250°C.[1]

• Carrier Gas : Helium at a flow rate of 1.0 mL/min.[10]

• Oven Temperature Program : Start at 120°C (hold for 1 min), ramp at 10°C/min to 260°C (hold for 2 min), then ramp at 20°C/min to 280°C (hold for 2 min).[10]

• MS Detector : Electron Impact (EI) ionization mode. Scan range m/z 50–450 for confirmation, or use Selected Ion Monitoring (SIM) for enhanced sensitivity.[10]

• Transfer Line Temperature : 230°C.[10]

4. Quantification

• Create a calibration curve using standard solutions of endosulfan-sulfate.

• Quantify the analyte in the sample extract by comparing its peak area (normalized to the internal standard) against the calibration curve.

Caption: Experimental workflow for endosulfan-sulfate analysis using SPE and GC-MS.

Protocol 2: Dispersive Liquid-Liquid Microextraction (DLLME) followed by GC-MS

DLLME is a rapid, simple, and effective microextraction technique requiring a low volume of organic solvent.[10]

1. Materials and Reagents

• Extraction Solvent : Carbon tetrachloride or other suitable high-density solvent.[1]

• Disperser Solvent : Acetone, acetonitrile, or methanol.[1]

• Endosulfan-Sulfate analytical standard.

• Conical bottom glass centrifuge tubes (10 mL).[10]

• Microsyringe.[1]

• Centrifuge.[1]

• GC-MS system.

2. Extraction Procedure

• Place 5.0 mL of the water sample into a 10 mL conical centrifuge tube.[1][10]

• Prepare a mixture of the disperser and extraction solvents. A typical ratio is 1.0 mL of disperser solvent (e.g., acetone) containing 20 µL of the extraction solvent (e.g., carbon tetrachloride).[1]

• Rapidly inject this mixture into the water sample using a syringe. A cloudy solution will form, indicating the dispersion of the fine extraction solvent droplets throughout the aqueous sample.[1][10]

• Gently shake or vortex the mixture for 1-2 minutes to facilitate extraction.

• Centrifuge the mixture at high speed (e.g., 4000 rpm) for 5 minutes. This will cause the fine droplets of the extraction solvent to sediment at the bottom of the conical tube.[1]

• Carefully withdraw the sedimented organic phase (the extract) using a microsyringe.[1]

3. GC-MS Analysis and Quantification

• Inject a small volume (e.g., 1 µL) of the collected extract directly into the GC-MS system.[1]

• Follow the GC-MS analysis and quantification steps as described in Protocol 1 (Sections 3 and 4).

Caption: Workflow for the DLLME-GC-MS analysis of endosulfan-sulfate.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.who.int [cdn.who.int]
• 3. sevenpubl.com.br [sevenpubl.com.br]
• 4. Outcompeting GC for the detection of legacy chlorinated pesticides: online-SPE UPLC APCI/MSMS detection of endosulfans at part per trillion levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. scielo.br [scielo.br]
• 7. Confirmatory determination of organochlorine pesticides in surface waters using LC/APCI/tandem mass spectrometry open diamond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ccme.ca [ccme.ca]
• 9. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 10. Determination of five endosulfan pesticides in the fish pond water by dispersive liquid–liquid microextraction combined with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]

Gas chromatography-mass spectrometry for endosulfan-sulfate analysis

An Application Note on the Analysis of Endosulfan-Sulfate using Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Endosulfan (B1671282) is a broad-spectrum organochlorine insecticide and acaricide that has been used extensively in agriculture.[1] Commercially, it is a mixture of two stereoisomers, α-endosulfan and β-endosulfan.[2][3] Due to its persistence, potential for bioaccumulation, and toxicity to humans and the environment, its use has been restricted or banned in many countries.[3][4] Endosulfan-sulfate is the primary, persistent, and equally toxic metabolite of endosulfan, formed through the oxidation of the parent compound.[4][5] Monitoring endosulfan-sulfate is critical for assessing environmental contamination and ensuring food safety and public health. Gas chromatography coupled with mass spectrometry (GC-MS) is a highly effective, selective, and sensitive technique for the determination of endosulfan-sulfate in various matrices.[5][6] This application note provides detailed protocols for the analysis of endosulfan-sulfate in water and biological samples using GC-MS.

Principle

The analytical method involves the extraction and cleanup of endosulfan-sulfate from the sample matrix, followed by separation and detection using GC-MS. The sample is first subjected to an extraction technique, such as Solid-Phase Extraction (SPE) for water samples or a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for solid or fatty matrices, to isolate the analyte and remove interferences.[5][7] The purified extract is then injected into a gas chromatograph, where endosulfan-sulfate is separated from other components on a capillary column. The separated analyte then enters the mass spectrometer, where it is ionized, fragmented, and detected based on its characteristic mass-to-charge (m/z) ratios, allowing for highly specific and sensitive quantification.[6]

Experimental Protocols

Protocol 1: Analysis in Water Samples via Solid-Phase Extraction (SPE)

This protocol details the extraction of endosulfan-sulfate from water samples using C18 SPE cartridges.

1. Materials and Reagents

• Endosulfan-Sulfate standard solution (1000 µg/mL)

• Internal Standard (e.g., per-deuterated β-endosulfan d4)

• Solvents: Dichloromethane, n-hexane, diethyl ether, ethyl acetate (B1210297) (pesticide residue grade)

• Reagent Water (HPLC grade)

• Anhydrous Sodium Sulfate (B86663) (granular, pre-baked at 400°C)

• C18 SPE Cartridges (e.g., 500 mg, 6 mL)

• Glassware: Volumetric flasks, pipettes, conical tubes

• SPE Vacuum Manifold

• Nitrogen Evaporation System

• GC-MS System

2. Sample Preparation and Extraction

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of ethyl acetate, and finally 10 mL of reagent water.[5] Ensure the cartridge does not go dry.

• Sample Loading: Measure 500 mL of the water sample and add the internal standard. Pass the sample through the conditioned cartridge at a flow rate of 5-10 mL/min.[5]

• Cartridge Washing: After loading, wash the cartridge with 5 mL of reagent water to remove polar interferences.[5]

• Cartridge Drying: Dry the cartridge thoroughly by drawing a vacuum for 15-20 minutes or by passing a stream of nitrogen gas.[5]

• Elution: Elute the analyte from the cartridge with 10 mL of a dichloromethane-ethyl acetate mixture (e.g., 80:20 v/v) into a collection tube.[4][5]

• Drying and Concentration: Pass the eluate through a small column of anhydrous sodium sulfate to remove residual water.[5] Concentrate the extract to a final volume of 0.5-1.0 mL using a gentle stream of nitrogen.[5]

• Analysis: The extract is now ready for GC-MS analysis.

Protocol 2: Analysis in Fatty Matrices (e.g., Fish Tissue) via QuEChERS

This protocol is adapted for the extraction and cleanup of endosulfan-sulfate from complex fatty samples.[7]

1. Materials and Reagents

• Reagents from Protocol 1

• Acetonitrile (B52724) (pesticide residue grade) containing 1% acetic acid

• Anhydrous Magnesium Sulfate (MgSO₄)

• Anhydrous Sodium Acetate (NaOAc)

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• Centrifuge and centrifuge tubes (50 mL and 2 mL)

• Vortex mixer

2. Sample Preparation and Extraction

• Sample Homogenization: Homogenize approximately 10-15 g of the tissue sample.[7]

• Extraction: Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube. Add 15 mL of acetonitrile with 1% acetic acid.[7]

• Salting Out: Add 6 g of anhydrous MgSO₄ and 1.5 g of anhydrous NaOAc.[7] Cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.[7]

• Dispersive SPE (d-SPE) Cleanup: Transfer 1 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 50 mg of PSA, 50 mg of C18 sorbent, and 150 mg of anhydrous MgSO₄.[7]

• Vortex and Centrifuge: Vortex the tube for 30 seconds, then centrifuge for 2 minutes.

• Final Extract: Carefully collect the supernatant. This extract is ready for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following table outlines typical GC-MS parameters for the analysis of endosulfan-sulfate.

Parameter	Setting
Gas Chromatograph
Column	VF-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent[1]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[1]
Injector Type	Split/splitless
Injector Temperature	280°C[4]
Injection Volume	1-2 µL[4]
Injection Mode	Splitless (1.5 min)[4]
Oven Program	Initial 60-120°C (hold 1-1.5 min), ramp at 10-50°C/min to 220-260°C, then ramp at 5-20°C/min to 280-300°C (hold 2-5 min)[1][4]
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV[1]
MS Mode	Selected Ion Monitoring (SIM) or Full Scan (m/z 50-450)[1]
MS Source Temp.	230°C
MS Quad Temp.	150°C

Data Presentation: Quantitative Performance

The performance of the GC-MS method is summarized below. Values are compiled from various studies and represent typical results.

Parameter	Endosulfan-Sulfate	Reference
Retention Time (min)	~11-12	[4]
Characteristic Ions (m/z)	Quantifier: 272 (Base Peak) Qualifiers: 422 (M+), 387, 289, 170	[6]
Limit of Detection (LOD)	0.005 - 1.06 µg/L (water) 6 - 19 pg/mL (serum) 1.2 - 2.0 ng/g (tissue)	[1][2][4]
Limit of Quantification (LOQ)	0.12 - 3.53 µg/L (water)	[1]
Recovery (%)	88.5 - 106.8%	[1][2]
Relative Standard Deviation (RSD %)	< 18%	[4]

Method Validation

To ensure reliable results, the analytical method should be validated for several key parameters:

• Linearity: A calibration curve should be established using a series of standards to demonstrate a linear response over a defined concentration range. Correlation coefficients (r²) should be >0.99.[1]

• Accuracy: Assessed by performing recovery studies on spiked blank samples at multiple concentration levels. Recoveries are typically expected to be within 70-120%.[8][9]

• Precision: Evaluated as repeatability (intra-day precision) and intermediate precision (inter-day precision) and expressed as the relative standard deviation (RSD), which should ideally be below 20%.[4][9]

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This is confirmed by the absence of interfering peaks at the retention time of the analyte in blank samples and the correct ratio of qualifier to quantifier ions.[6]

Visualizations

Workflow for GC-MS analysis of endosulfan-sulfate.

Key parameters in analytical method validation.

References

• 1. Determination of five endosulfan pesticides in the fish pond water by dispersive liquid–liquid microextraction combined with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. sevenpubl.com.br [sevenpubl.com.br]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. GC-MS fragmentation patterns of sprayed endosulfan and its sulphate metabolite in samples of Theobroma cacao L from a field kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]

Application Notes and Protocols for the Sample Preparation of Endosulfan-Sulfate in Soil Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction and cleanup of endosulfan-sulfate from soil matrices. Endosulfan-sulfate is a major degradation product of the organochlorine pesticide endosulfan (B1671282) and is of significant environmental and toxicological concern due to its persistence and toxicity. Accurate and reliable quantification of endosulfan-sulfate in soil is crucial for environmental monitoring and risk assessment. The selection of an appropriate sample preparation technique is critical for achieving high-quality analytical results.

This guide covers several widely used extraction techniques, including Liquid-Liquid Extraction (LLE), Pressurized Liquid Extraction (PLE), Microwave-Assisted Extraction (MAE), the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, and Soxhlet extraction. Detailed protocols, quantitative performance data, and a generalized experimental workflow are presented to assist researchers in choosing and implementing the most suitable method for their analytical needs.

Data Presentation: Comparison of Sample Preparation Techniques

The performance of different sample preparation techniques for endosulfan-sulfate in soil can be evaluated based on several key parameters, including recovery rates, limits of detection (LOD), and limits of quantification (LOQ). The following table summarizes available quantitative data for various methods.

Technique	Matrix	Analytical Method	Recovery (%)	LOD	LOQ	Reference
Liquid-Liquid Extraction (LLE)	Soil	GC-ECD	92 ± 12	-	-	[1]
Pressurized Liquid Extraction (PLE)	Soil	GC-ECD	>80	-	-	[2]
Microwave-Assisted Extraction (MAE)	Soil	GC-MS	>80%	-	-	[3]
QuEChERS	Soil	LC-MS/MS	-	<0.02 mg/kg	-	[4]
Soxhlet Extraction	Soil	GC-ECD	-	-	-

Note: The data presented is compiled from various studies and may vary depending on the specific soil type, and analytical instrumentation used. "-" indicates data not specified in the cited sources.

Experimental Protocols

Detailed methodologies for the key sample preparation techniques are provided below.

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is a conventional and widely used method for the extraction of organochlorine pesticides from soil.

Materials:

• Soil sample

• Acetone (B3395972), pesticide residue grade

• Dichloromethane (B109758), pesticide residue grade

• Sodium sulfate (B86663), anhydrous, granular

• Reagent water

• Sodium chloride

• Florisil, activated

• n-Hexane, pesticide residue grade

• Ethyl acetate (B1210297), pesticide residue grade

• Tumbler bottle

• Centrifuge and centrifuge tubes

• Separatory funnel (2 L)

• Chromatography column

• Concentrator tube

Procedure:

• Sample Extraction: a. Weigh up to 50 g of the soil sample into a tumbler bottle.[5] b. Add 100 mL of acetone and tumble for 30 minutes.[5] c. Centrifuge the sample for 10 minutes and decant the acetone into a 2-L separatory funnel containing 1 L of reagent water and 100 g of NaCl.[5] d. Repeat the extraction of the soil with another 100 mL of fresh acetone and combine the extracts in the separatory funnel.[5] e. Add 90 mL of dichloromethane to the separatory funnel and shake vigorously.[5] f. Allow the layers to separate and collect the organic (bottom) layer. g. Repeat the dichloromethane extraction two more times.[5] h. Combine the dichloromethane extracts and dry the extract by passing it through anhydrous sodium sulfate.[5]

• Extract Cleanup (Florisil Chromatography): a. Prepare a chromatography column with activated Florisil.[5] b. Pre-wet the column with n-hexane. c. Concentrate the dried extract to a small volume and load it onto the column. d. Elute the column with a mixture of n-hexane and ethyl acetate (e.g., 80:20, v/v).[5] e. Collect the eluate containing endosulfan-sulfate.

• Concentration and Analysis: a. Concentrate the cleaned extract to a final volume of 1-10 mL.[5] b. The extract is now ready for analysis by Gas Chromatography with Electron Capture Detection (GC-ECD).

Protocol 2: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach that combines extraction and cleanup into a single step, significantly reducing sample preparation time and solvent consumption.[6]

Materials:

• Soil sample (air-dried or with known water content)

• Acetonitrile (B52724), pesticide residue grade

• Deionized water

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium acetate)

• Dispersive solid-phase extraction (d-SPE) cleanup tubes (e.g., containing primary secondary amine (PSA) and magnesium sulfate)

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes

• Centrifuge

• Vortex mixer

Procedure:

• Sample Extraction: a. Weigh 3 g of air-dried soil into a 50 mL centrifuge tube. Add 7 mL of deionized water, vortex briefly, and allow to hydrate (B1144303) for 30 minutes.[6] b. Add 10 mL of acetonitrile to the sample.[6] c. Shake or vortex the sample for 5 minutes to extract the pesticides.[6] d. Add the QuEChERS extraction salts to the centrifuge tube.[6] e. Immediately shake the tube for at least 2 minutes.[6] f. Centrifuge for 5 minutes at ≥3000 rcf.[6]

• Dispersive SPE (d-SPE) Cleanup: a. Transfer 1 mL of the supernatant (acetonitrile layer) to a d-SPE cleanup tube.[7] b. Vortex the sample for 30 seconds.[7] c. Centrifuge the sample at ≥5000 rcf for 2 minutes.[6]

• Final Extract Preparation: a. Transfer the purified and filtered sample extract into an autosampler vial for analysis, typically by LC-MS/MS or GC-MS.[6]

Protocol 3: Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to heat the solvent and sample, accelerating the extraction process.[8] It significantly reduces extraction time and solvent volume compared to traditional methods like Soxhlet.[8][9]

Materials:

• Soil sample, ground to pass a 1 mm sieve

• Acetone, pesticide residue grade

• n-Hexane, pesticide residue grade

• Microwave extraction system with extraction vessels

• Filtration system (e.g., with anhydrous sodium sulfate)

• Concentrator system

Procedure:

• Sample Preparation: a. Weigh an appropriate amount of the homogenized soil sample directly into the microwave extraction vessel.[10] b. Add 30 mL of an acetone-hexane (1:1, v/v) extraction mixture.[10]

• Microwave Extraction: a. Seal the extraction vessels and place them in the microwave extractor. b. Set the microwave program. A typical program might involve ramping the temperature to 100-115°C and holding for 10-20 minutes. c. After the extraction is complete, allow the vessels to cool to room temperature.

• Filtration and Concentration: a. Filter the extract to remove soil particles, passing it through anhydrous sodium sulfate to remove any residual water.[10] b. Rinse the vessel and filtration apparatus with additional solvent to ensure complete transfer of the analytes.[10] c. Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.[2] The extract is now ready for analysis.

Protocol 4: Pressurized Liquid Extraction (PLE)

PLE, also known as Accelerated Solvent Extraction (ASE), uses elevated temperatures and pressures to increase the efficiency and speed of the extraction process.[11]

Materials:

• Soil sample

• Diatomaceous earth (or other drying agent)

• Acetone, pesticide residue grade

• n-Heptane, pesticide residue grade

• PLE system with extraction cells

• Collection vials

Procedure:

• Sample Preparation: a. Mix the soil sample with a drying agent like diatomaceous earth.[5] b. Load the mixture into the PLE extraction cell.[5]

• Extraction: a. Place the extraction cell into the PLE instrument. b. Set the instrument parameters:[5]

  • Solvent: Acetone/n-heptane mixture
  • Temperature: 100°C
  • Pressure: 1500 psi
  • Extraction Cycles: 3 cycles of 10 minutes each c. Collect the extract in a collection vial.[5]

• Concentration: a. Concentrate the collected extract to a suitable final volume under a gentle stream of nitrogen. b. The extract is now ready for analysis.

Protocol 5: Soxhlet Extraction

Soxhlet extraction is a classical and exhaustive extraction technique, often used as a reference method.

Materials:

• Soil sample, air-dried

• Hexane (B92381), pesticide residue grade

• Dichloromethane, pesticide residue grade

• Sodium sulfate, anhydrous

• Soxhlet extraction apparatus (including thimble, extractor, condenser, and heating mantle)

• Round-bottom flask

Procedure:

• Sample Preparation: a. Weigh 5 g of air-dried soil and mix it with anhydrous sodium sulfate. b. Place the mixture into a Soxhlet extraction thimble.

• Extraction: a. Place the thimble into the Soxhlet extractor. b. Add a mixture of hexane and dichloromethane (50:50, v/v) to the round-bottom flask. c. Assemble the Soxhlet apparatus and heat the solvent to a gentle boil. d. Allow the extraction to proceed for at least 8 hours.

• Concentration: a. After extraction, allow the apparatus to cool. b. Concentrate the extract using a rotary evaporator to a small volume. c. Further concentrate the extract to a final volume of 2 mL under a gentle stream of nitrogen. d. The extract is now ready for cleanup and analysis.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the sample preparation of endosulfan-sulfate in soil matrices.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. benchchem.com [benchchem.com]
• 3. Optimizing microwave-assisted solvent extraction (MASE) of pesticides from soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the QuEChERS method and gas chromatography-mass spectrometry for the analysis pesticide residues in water and sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. weber.hu [weber.hu]
• 7. benchchem.com [benchchem.com]
• 8. rjptonline.org [rjptonline.org]
• 9. gcms.cz [gcms.cz]
• 10. brjac.com.br [brjac.com.br]
• 11. Development of a pressurized liquid extraction and clean-up procedure for the determination of alpha-endosulfan, beta-endosulfan and endosulfan sulfate in aged contaminated Ethiopian soils | Lund University Publications [lup.lub.lu.se]

Application Notes: Rapid Screening of Endosulfan-Sulfate Using ELISA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endosulfan (B1671282) is an organochlorine pesticide that has been widely used in agriculture. Its metabolite, endosulfan-sulfate, is of significant toxicological concern due to its persistence in the environment and potential for bioaccumulation. Accurate and rapid screening methods are essential for monitoring endosulfan-sulfate residues in various matrices, including environmental and food samples. This application note describes the use of a competitive Enzyme-Linked Immunosorbent Assay (ELISA) for the rapid screening of endosulfan-sulfate. ELISA offers a sensitive, high-throughput, and cost-effective alternative to traditional chromatographic methods.[1]

The principle of this assay is based on the competition between endosulfan-sulfate in the sample and a known amount of enzyme-labeled endosulfan for binding to a limited number of specific antibody sites.[2][3][4] The antibody is immobilized on the surface of microplate wells. When the sample and the enzyme-labeled endosulfan are added to the wells, they compete to bind to the antibody. After an incubation period, the unbound reagents are washed away. A substrate is then added, which reacts with the enzyme to produce a color change. The intensity of the color is inversely proportional to the concentration of endosulfan-sulfate in the sample.[3][4]

Performance Characteristics

The performance of ELISA kits for the detection of endosulfan and its metabolites can vary depending on the specific antibody, assay format, and sample matrix. The following table summarizes key performance data from various studies.

Parameter	Value	Matrix	Analytical Method	Reference
IC50	5.16 ng/mL	Spiked Pear and Apple	Indirect Competitive ELISA	[5][6]
5.3 µg/kg	Various Foods	ELISA	[7]
40 ppb (ng/mL)	Eggplant	ELISA	[1]
Limit of Detection (LOD)	1.14 ng/mL	Spiked Pear and Apple	Indirect Competitive ELISA	[5][6]
0.8 µg/kg	Various Foods	ELISA	[7]
3 µg/L	Aqueous Media	Enzyme Immunoassay	[8]
0.2 µg/L	Water	Immunoassay	[8]
20 µg/kg	Soil	Immunoassay	[8]
Recoveries	91.48–113.45%	Pear	Indirect Competitive ELISA	[5]
92.39–106.12%	Apple	Indirect Competitive ELISA	[5]
63.13-125.61%	Various Foods	ELISA	[7]
89-92%	Eggplant	ELISA & GC	[1]

Experimental Protocols

Sample Preparation

Effective sample preparation is crucial for accurate and reliable results. The choice of method depends on the sample matrix.

A. Water Samples (Solid-Phase Extraction - SPE) [9]

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 5 mL of deionized water.

• Sample Loading: Pass 1 liter of the water sample through the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge under a vacuum for 15-20 minutes.

• Elution: Elute the retained analytes with 10 mL of a dichloromethane:ethyl acetate (B1210297) (1:1, v/v) mixture.

• Concentration: Pass the eluate through anhydrous sodium sulfate (B86663) to remove residual water and concentrate to a final volume of 1 mL under a gentle stream of nitrogen.

B. Food Samples (e.g., Fruits, Vegetables) [7]

• Homogenization: Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 15 mL of acetonitrile (B52724) containing 1% acetic acid and shake vigorously.

• Cleanup (d-SPE): Transfer an 8 mL aliquot of the upper acetonitrile extract to a dispersive SPE (d-SPE) tube containing 1200 mg of anhydrous MgSO₄ and 400 mg of PSA sorbent. Vortex and centrifuge.

• Dilution: Dilute the supernatant with a suitable buffer (e.g., PBS with 0.5% fish skin gelatin) to minimize matrix effects. The dilution factor will need to be optimized for each matrix.

ELISA Protocol (Indirect Competitive)[5]

This protocol is a general guideline and may need to be optimized based on the specific ELISA kit used.

• Coating: Coat the wells of a 96-well microplate with 100 µL/well of the coating antigen diluted in a coating buffer. Incubate for 2 hours at 37°C.

• Washing: Wash the plate three times with 250 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Add 200 µL/well of blocking buffer (e.g., CBS with 0.2% gelatin) and incubate for 2 hours at 37°C to block non-specific binding sites.

• Washing: Repeat the washing step.

• Competitive Reaction: Add 50 µL of the standard or prepared sample extract to each well, followed by 50 µL of the monoclonal antibody solution. Incubate for 30 minutes at 37°C.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add 100 µL/well of HRP-conjugated secondary antibody (e.g., goat anti-mouse IgG). Incubate for 30 minutes at 37°C.

• Washing: Repeat the washing step.

• Substrate Reaction: Add 100 µL/well of TMB substrate solution and incubate in the dark at room temperature for 15-30 minutes.

• Stopping the Reaction: Add 50 µL/well of stop solution (e.g., 2M H₂SO₄).

• Measurement: Read the absorbance at 450 nm using a microplate reader.

Data Analysis

The concentration of endosulfan-sulfate in the samples is determined by constructing a standard curve. This is typically done by plotting the absorbance (or %B/B₀) against the logarithm of the standard concentrations. The concentration of the unknown samples can then be interpolated from this curve.

Visualizations

Caption: Experimental workflow for endosulfan-sulfate screening using ELISA.

Caption: Principle of competitive ELISA for endosulfan-sulfate detection.

References

• 1. researchgate.net [researchgate.net]
• 2. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 3. Competitive ELISA [elisa-antibody.com]
• 4. The principle and method of ELISA | MBL Life Science -JAPAN- [ruo.mbl.co.jp]
• 5. Development of Indirect Competitive ELISA and Colloidal Gold Immunochromatographic Strip for Endosulfan Detection Based on a Monoclonal Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Optimization and validation of enzyme-linked immunosorbent assay for the determination of endosulfan residues in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. benchchem.com [benchchem.com]

Application Note: Quantification of Endosulfan-Sulfate in Sediment Samples

Abstract

This application note provides a detailed protocol for the quantitative analysis of endosulfan-sulfate in sediment samples. Endosulfan is a legacy organochlorine pesticide, and its primary, persistent, and toxic metabolite, endosulfan-sulfate, is of significant environmental concern. Accurate quantification in sediment is crucial for environmental monitoring and risk assessment. The described method utilizes solvent extraction, sample cleanup, and analysis by gas chromatography-mass spectrometry (GC-MS), a robust and widely used technique for this application.[1][2] This protocol is intended for researchers, environmental scientists, and analytical chemists.

Introduction

Endosulfan, a broad-spectrum insecticide, has been used extensively in agriculture.[3] Although its use is now restricted in many countries, its persistence and that of its breakdown products, such as endosulfan-sulfate, remain a significant environmental issue.[3] Endosulfan-sulfate exhibits toxicity similar to its parent compounds and can accumulate in sediment, posing a threat to aquatic ecosystems.[3][4] Therefore, sensitive and reliable analytical methods for the quantification of endosulfan-sulfate in sediment are essential. This document outlines a comprehensive protocol for the extraction, cleanup, and GC-MS analysis of endosulfan-sulfate in sediment samples.

Experimental Protocol

Sample Collection and Preparation

• Sample Collection: Collect sediment samples from the desired location using a core sampler or grab sampler. Place the samples in clean glass jars with Teflon-lined lids to prevent contamination.

• Storage: Transport the samples to the laboratory on ice and store them at -20°C until analysis.

• Sample Homogenization: Prior to extraction, thaw the sediment samples and homogenize them thoroughly to ensure representativeness. This can be achieved by mechanical mixing.

• Drying: A portion of the homogenized sample should be dried at 105°C to a constant weight to determine the moisture content, allowing for the final results to be reported on a dry weight basis.

Extraction

This protocol details a solvent extraction method.

• Reagents and Materials:

  • Acetone (B3395972) (pesticide residue grade)

  • Methylene (B1212753) chloride (pesticide residue grade)

  • Hexane (pesticide residue grade)

  • Anhydrous sodium sulfate (B86663) (granular, heated at 400°C for 4 hours)

  • Centrifuge tubes (50 mL, glass with Teflon-lined caps)

  • Mechanical shaker

  • Centrifuge

• Procedure:

  • Weigh approximately 10-20 g of the homogenized wet sediment into a 50 mL glass centrifuge tube.

  • Add 20 mL of acetone to the centrifuge tube.

  • Shake the tube vigorously for 20 minutes using a mechanical shaker.

  • Centrifuge the sample at 2500 rpm for 10 minutes to separate the sediment from the solvent.

  • Decant the acetone extract into a clean collection flask.

  • Repeat the extraction process (steps 2-5) two more times, combining all the acetone extracts.

  • To the combined acetone extract, add 100 mL of reagent water and 50 mL of methylene chloride in a separatory funnel.

  • Shake the funnel for 2 minutes, then allow the layers to separate.

  • Collect the lower methylene chloride layer.

  • Repeat the partitioning with another 50 mL of methylene chloride and combine the extracts.

  • Pass the combined methylene chloride extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

Sample Cleanup

A Florisil column cleanup is recommended to remove interfering co-extractives.[2]

• Reagents and Materials:

  • Florisil (60-100 mesh, activated by heating at 130°C for at least 12 hours)

  • Dichloromethane (B109758) (pesticide residue grade)

  • Ethyl acetate (B1210297) (pesticide residue grade)

  • Glass chromatography column

  • Glass wool

• Procedure:

  • Prepare a chromatography column by plugging the bottom with glass wool and packing it with 10 g of activated Florisil.

  • Pre-elute the column with 50 mL of hexane.

  • Concentrate the extracted sample to approximately 1 mL under a gentle stream of nitrogen.

  • Load the concentrated extract onto the top of the Florisil column.

  • Elute the column with a mixture of dichloromethane and ethyl acetate. The optimal ratio should be determined empirically, but a 1:1 (v/v) mixture is a good starting point.[5]

  • Collect the eluate containing the endosulfan-sulfate.

  • Concentrate the collected fraction to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph equipped with a mass selective detector (GC-MS) is used for the analysis.

• GC Conditions (Example):

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injector Temperature: 250°C

  • Oven Program: Initial temperature of 80°C, ramp to 250°C at 5°C/min, hold for 6 minutes.[6]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

  • Injection Mode: Splitless

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Key ions for endosulfan-sulfate are m/z 272, 387, and 422.[1][6]

Quantification

• Calibration: Prepare a series of calibration standards of endosulfan-sulfate in a suitable solvent (e.g., hexane) at concentrations bracketing the expected sample concentrations.

• Internal Standard: For improved accuracy and precision, the use of an internal standard (e.g., a deuterated analog of endosulfan) is recommended. The internal standard should be added to the samples before the extraction process.

• Calculation: The concentration of endosulfan-sulfate in the sediment sample is determined by comparing the peak area of the analyte in the sample to the calibration curve. The final concentration should be reported in ng/g or µg/kg of dry weight sediment.

Data Presentation

The performance of the analytical method should be validated. The following table summarizes typical performance data for the analysis of endosulfan-sulfate in sediment.

Parameter	Typical Value	Reference
Method Detection Limit (MDL)	0.22 - 0.85 µg/kg	[4]
Limit of Quantification (LOQ)	1.18 - 54.43 ng/mL (in solution)	[7]
Recovery	71.9% - 129.8%	[4]
Precision (RSD)	4.2% - 14.8%	[7]

Workflow Diagram

Caption: Workflow for the quantification of endosulfan-sulfate in sediment.

Conclusion

The protocol described in this application note provides a reliable and robust method for the quantification of endosulfan-sulfate in sediment samples. The use of solvent extraction, Florisil cleanup, and GC-MS analysis ensures high sensitivity and selectivity. Adherence to this protocol will enable researchers and environmental monitoring agencies to obtain accurate and precise data on the contamination levels of endosulfan-sulfate in sediment, contributing to a better understanding of its environmental fate and potential ecological risks.

References

• 1. ovid.com [ovid.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. benchchem.com [benchchem.com]
• 4. ccme.ca [ccme.ca]
• 5. benchchem.com [benchchem.com]
• 6. asianpubs.org [asianpubs.org]
• 7. scielo.br [scielo.br]

Application of Liquid Chromatography for the Separation of Endosulfan-Sulfate

Introduction

Endosulfan (B1671282) is a legacy organochlorine pesticide that has been extensively used in agriculture. Its primary and most persistent metabolite, endosulfan-sulfate, is of significant toxicological concern due to its environmental persistence and potential for bioaccumulation.[1] Accurate and sensitive quantification of endosulfan-sulfate is crucial for environmental monitoring, food safety assessment, and toxicological studies. While gas chromatography (GC) has traditionally been the method of choice, liquid chromatography (LC), particularly when coupled with tandem mass spectrometry (LC-MS/MS), has emerged as a powerful alternative. LC-MS/MS offers high selectivity and sensitivity, especially for complex matrices, and can be readily automated with techniques like online solid-phase extraction (SPE).[2][3]

This application note provides a detailed protocol for the analysis of endosulfan-sulfate using liquid chromatography, summarizing key performance data and outlining the experimental workflow.

Data Presentation

The following table summarizes the performance of various liquid chromatography-based methods for the analysis of endosulfan-sulfate in different matrices.

Analytical Method	Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Reference
UPLC-APCI-MS/MS	Water	Online SPE	3 ng/L	-	50-144	[4]
HPLC	Water & Soil	Liquid-Liquid Extraction	-	-	91-99	[5][6]
LC-MS/MS	Food (Fruits, Vegetables)	QuEChERS	-	-	-	[3]
LC-HRMS	Human Liver Preparations	-	-	-	-	[7]

Experimental Protocols

This section details a generalized protocol for the analysis of endosulfan-sulfate in water samples using solid-phase extraction followed by liquid chromatography-tandem mass spectrometry.

1. Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted for the extraction of endosulfan-sulfate from water samples.

• Materials and Reagents:

  • C18 SPE Cartridges

  • Ethyl acetate

  • Dichloromethane (B109758)

  • Methanol (B129727)

  • Deionized water

  • Anhydrous sodium sulfate (B86663)

  • Nitrogen gas for evaporation

• Procedure:

  • Cartridge Conditioning: Sequentially pass 5 mL of ethyl acetate, 5 mL of dichloromethane, and 10 mL of methanol through the C18 cartridge. Finally, equilibrate the cartridge with 10 mL of deionized water, ensuring the sorbent bed does not run dry.[1]

  • Sample Loading: Pass 1 L of the water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.[1]

  • Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.[1]

  • Cartridge Drying: Dry the cartridge under a gentle vacuum for 15-20 minutes to remove residual water.[1]

  • Elution: Elute the retained analytes with 10 mL of dichloromethane into a collection tube.[2]

  • Drying and Concentration: Pass the eluate through a small column of anhydrous sodium sulfate to remove any remaining water. Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[1][2] The sample is now ready for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system coupled to a triple quadrupole mass spectrometer.[3]

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., µBondapak C18) is commonly used.[5][6]

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile or Methanol[4][5][6]

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step. A starting point could be 95% A, ramping to 95% B over 8 minutes, holding for 2 minutes, and then returning to initial conditions for re-equilibration.[3]

  • Flow Rate: 0.40 mL/min[8]

  • Injection Volume: 20 µL

  • Column Temperature: 40°C[8]

  • Detector Wavelength (for HPLC-UV): 214 nm[5][6]

• Mass Spectrometry Conditions (Example):

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) in negative mode or Electrospray Ionization (ESI).[4]

  • Scan Type: Selected Reaction Monitoring (SRM) for quantitative analysis.[4]

  • SRM Transitions: Specific precursor and product ion transitions for endosulfan-sulfate should be optimized to achieve the best signal intensity.

  • Collision Energy (CE): Optimized for each transition.[3]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for the analysis of endosulfan-sulfate.

Caption: Experimental workflow for endosulfan-sulfate analysis.

Caption: Logical relationship of endosulfan-sulfate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Outcompeting GC for the detection of legacy chlorinated pesticides: online-SPE UPLC APCI/MSMS detection of endosulfans at part per trillion levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Metabolite identification and profile of endosulfan sulfate in three human liver preparations using liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: High-Resolution Chromatographic Method for the Differentiation and Quantification of Endosulfan Isomers and Endosulfan-Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Endosulfan (B1671282), a legacy organochlorine pesticide, consists of two isomers, α-endosulfan and β-endosulfan, and its primary metabolite, endosulfan-sulfate. Due to their persistence and toxicity, the ability to accurately differentiate and quantify these three compounds in various matrices is of significant environmental and toxicological importance. This application note provides a detailed protocol for the separation and quantification of α-endosulfan, β-endosulfan, and endosulfan-sulfate using gas chromatography coupled with mass spectrometry (GC-MS). The described methodology is applicable to a range of environmental and biological samples and offers high sensitivity and selectivity.

Introduction

Endosulfan was a widely used broad-spectrum insecticide.[1] It is a technical mixture of two diastereomeric isomers, alpha (α) and beta (β), in a ratio of approximately 7:3.[1] In the environment and in biological systems, endosulfan is oxidized to form the persistent and toxic metabolite, endosulfan-sulfate. The monitoring of all three compounds is crucial for assessing environmental contamination and human exposure. Gas chromatography (GC) is a robust technique for the analysis of volatile and semi-volatile compounds like endosulfan and its derivatives. When coupled with a mass spectrometer (MS), it provides a high degree of confirmation and sensitivity.[2] This document outlines a comprehensive protocol, from sample preparation to data analysis, for the effective differentiation and quantification of endosulfan isomers and endosulfan-sulfate.

Data Presentation

The following tables summarize the quantitative performance of the described analytical method for the determination of endosulfan isomers and endosulfan-sulfate in various matrices.

Table 1: Method Detection Limits (MDL) and Recoveries in Water Samples

Analyte	MDL in Drinking Water (µg/L)	Recovery in Drinking Water (%)
α-Endosulfan	0.015[3]	87[3]
β-Endosulfan	0.024[3]	92[3]
Endosulfan-Sulfate	0.015[3]	102[3]

Table 2: Method Performance in Soil Samples

Analyte	MDL in Soil (µg/kg)	Recovery in Soil (%)
α-Endosulfan	0.005[1]	Not Specified
β-Endosulfan	0.006[1]	Not Specified
Endosulfan-Sulfate	0.005[1]	Not Specified

Table 3: Method Performance in Air and Biological Samples

Sample Matrix	Analyte	Detection Limit	Recovery (%)
Air	α-Endosulfan	0.3 ng/L[4]	>78[4]
Air	β-Endosulfan	0.3 ng/L[4]	>78[4]
Air	Endosulfan-Sulfate	0.3 ng/L[4]	>78[4]
Human Serum	Endosulfan isomers & sulfate (B86663)	6-19 pg/mL[2]	93.4-100.4[2]

Experimental Protocols

This section details the methodologies for sample preparation and instrumental analysis.

Sample Preparation

The choice of sample preparation method depends on the matrix. Below are protocols for water and soil samples.

Protocol 1.1: Liquid-Liquid Extraction (LLE) for Water Samples [5]

• Adjust a 1-liter water sample to a pH between 5 and 7.

• Transfer the sample to a 2-liter separatory funnel.

• Add 60 mL of dichloromethane (B109758) to the separatory funnel.

• Shake the funnel vigorously for 2 minutes with periodic venting to release excess pressure.

• Allow the organic layer to separate from the aqueous phase for a minimum of 10 minutes.

• Drain the dichloromethane (bottom layer) into a collection flask.

• Repeat the extraction two more times with fresh 60 mL aliquots of dichloromethane, combining all extracts.

• Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) concentrator or a gentle stream of nitrogen.

Protocol 1.2: Pressurized Liquid Extraction (PLE) for Soil Samples [6]

• Mix a 10 g soil sample with a drying agent such as diatomaceous earth.

• Load the mixture into a PLE extraction cell.

• Set the PLE instrument parameters:

  • Solvent: Acetone/n-Hexane (1:1, v/v)

  • Temperature: 100°C

  • Pressure: 1500 psi

  • Static Time: 5 minutes

  • Cycles: 2

• Collect the extract.

• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

The concentrated extracts are ready for analysis by GC-MS.

GC-MS Parameters: [2][7]

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.[2]

• Injector: Split/splitless injector, operated in splitless mode.[2]

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[7]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1.5 minutes.[2]

  • Ramp 1: 50°C/min to 220°C.[2]

  • Ramp 2: 5°C/min to 300°C, hold for 5 minutes.[2]

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and full scan (m/z 50-450) for confirmation.[7]

Table 4: Characteristic Ions for SIM Analysis

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
α-Endosulfan	237	339	272
β-Endosulfan	237	339	272
Endosulfan-Sulfate	272	387	241

Note: α- and β-endosulfan are isomers and may have similar mass spectra; they are differentiated by their retention times.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the analytical procedure.

Caption: Workflow for Endosulfan Analysis.

Conclusion

The GC-MS method detailed in this application note provides a reliable and sensitive approach for the differentiation and quantification of α-endosulfan, β-endosulfan, and endosulfan-sulfate. The provided protocols for sample preparation are robust for various environmental matrices. This methodology is suitable for routine monitoring, toxicological studies, and regulatory compliance, ensuring accurate and defensible data for researchers, scientists, and drug development professionals.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Table 7-2, Analytical Methods for Determining Endosulfan in Environmental Samples - Toxicological Profile for Endosulfan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Analysis of endosulfan isomers and endosulfan sulfate in air and tomato leaves by gas chromatography with electron-capture detection and confirmation by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 6. benchchem.com [benchchem.com]
• 7. Determination of five endosulfan pesticides in the fish pond water by dispersive liquid–liquid microextraction combined with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction for Concentrating Endosulfan-Sulfate from Water

Introduction

Endosulfan is a legacy organochlorine pesticide and its metabolite, endosulfan-sulfate, is of significant environmental concern due to its persistence and toxicity.[1] Accurate monitoring of endosulfan-sulfate in water bodies is crucial for environmental assessment and public health protection. Solid-phase extraction (SPE) is a widely adopted technique for the selective extraction and concentration of trace organic pollutants like endosulfan-sulfate from aqueous matrices. This application note provides a detailed protocol for the concentration of endosulfan-sulfate from water samples using C18 SPE cartridges, followed by instrumental analysis.

Principle of Solid-Phase Extraction

Solid-phase extraction is a sample preparation technique that separates components of a mixture based on their physical and chemical properties. In the context of extracting endosulfan-sulfate from water, a nonpolar C18 sorbent is utilized. The nonpolar endosulfan-sulfate molecules in the aqueous sample adsorb to the C18 stationary phase as the sample passes through the cartridge. Subsequently, a nonpolar solvent is used to disrupt the sorbent-analyte interaction and elute the concentrated endosulfan-sulfate, leaving behind more polar impurities.

Quantitative Data Summary

The performance of the SPE method for endosulfan-sulfate is summarized in the tables below. The data is compiled from various studies and demonstrates the effectiveness of the technique in terms of recovery, detection, and quantification limits.

Table 1: Recovery of Endosulfan-Sulfate using SPE

SPE Sorbent	Elution Solvent	Analytical Method	Recovery (%)	Reference
C18	Dichloromethane (B109758)	GCxGC/TOFMS	75 - 116	[2][3]
C18	Dichloromethane:Ethyl Acetate (B1210297) (1:1, v/v)	GC or LC	Not Specified	[4]

Table 2: Method Detection and Quantification Limits for Endosulfan-Sulfate

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GCxGC/TOFMS	0.38 - 17.96 ng/mL	1.18 - 54.43 ng/mL	[2][3]
LC-MS/MS	3 ng/L	Not Specified	[5][6]
GC/ECD	0.015 µg/L	Not Specified	[7][8][9]

Experimental Protocol

This protocol details the step-by-step procedure for the solid-phase extraction of endosulfan-sulfate from water samples.

Materials and Reagents

• SPE Cartridges: C18 (500 mg, 6 mL)[1]

• Solvents (Pesticide Residue Grade): Dichloromethane, Methanol, Ethyl Acetate, n-Hexane, Acetone[1][4]

• Reagent Water: HPLC grade

• Anhydrous Sodium Sulfate (B86663): Granular, pre-heated at 400°C for 4 hours[1]

• Endosulfan-Sulfate Standard Solution

• Internal Standard Solution (e.g., per-deuterated β-endosulfan)[1]

• Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄) for sample preservation[3][10]

• Glassware: Sample bottles, volumetric flasks, graduated cylinders, conical tubes, pipettes

• Equipment: SPE vacuum manifold, nitrogen evaporation system, gas chromatograph or liquid chromatograph.

Sample Preparation

• Sample Collection: Collect water samples in clean glass bottles.[1]

• Preservation: Acidify the water sample to a pH < 2 with HCl or H₂SO₄ to inhibit microbial degradation of the analyte.[3][10]

• Spiking: If required, spike the sample with a known concentration of an internal standard.[1]

SPE Procedure

The following steps outline the SPE process using a C18 cartridge.

• Cartridge Conditioning:

  • Pass 5 mL of dichloromethane through the C18 cartridge.[1]

  • Follow with 5 mL of methanol.[1]

  • Finally, equilibrate the cartridge with 10 mL of reagent water, ensuring the sorbent bed does not run dry.[1]

• Sample Loading:

  • Pass the water sample (e.g., 500 mL to 1 L) through the conditioned C18 cartridge at a flow rate of 5-10 mL/min.[1][4]

• Cartridge Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of reagent water to remove any polar interferences.[4]

• Cartridge Drying:

  • Dry the cartridge thoroughly by applying a vacuum for 15-20 minutes or by passing a stream of nitrogen gas through it.[4] This step is crucial to remove residual water before elution with an organic solvent.

• Elution:

  • Elute the retained endosulfan-sulfate from the cartridge with 10 mL of a dichloromethane:ethyl acetate (1:1, v/v) mixture into a collection tube.[4] Alternatively, 10 mL of dichloromethane can be used.[1]

Post-Elution Processing

• Drying the Eluate:

  • Pass the collected eluate through a small column containing anhydrous sodium sulfate to remove any remaining traces of water.[1][4]

• Concentration:

  • Concentrate the eluate to a final volume of approximately 1 mL using a gentle stream of nitrogen.[1][4]

• Solvent Exchange (if necessary):

  • If the subsequent analysis requires a different solvent, the solvent can be exchanged at this stage by adding the desired solvent and continuing the gentle nitrogen stream to evaporate the elution solvent. For GC analysis, the final extract is often reconstituted in a solvent like hexane.[1]

Instrumental Analysis

The concentrated extract is now ready for analysis by a suitable chromatographic technique such as Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography with Electron Capture Detection (GC-ECD), or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of endosulfan-sulfate.[1][5][6]

Workflow Diagram

The following diagram illustrates the complete workflow for the solid-phase extraction of endosulfan-sulfate from water samples.

Caption: Workflow for Endosulfan-Sulfate Extraction from Water.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Outcompeting GC for the detection of legacy chlorinated pesticides: online-SPE UPLC APCI/MSMS detection of endosulfans at part per trillion levels [agris.fao.org]
• 7. cdn.who.int [cdn.who.int]
• 8. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 9. ccme.ca [ccme.ca]
• 10. weber.hu [weber.hu]

Developing a standard operating procedure for endosulfan-sulfate analysis

Introduction

This document provides a detailed standard operating procedure (SOP) for the quantitative analysis of endosulfan-sulfate, a major and persistent metabolite of the organochlorine pesticide endosulfan. Endosulfan and its sulfate (B86663) metabolite are of significant environmental and toxicological concern due to their persistence, potential for bioaccumulation, and adverse health effects.[1] Accurate and reliable quantification of endosulfan-sulfate is therefore crucial for environmental monitoring, food safety assessment, and toxicological research.

This SOP is intended for researchers, scientists, and professionals in drug development. It outlines the necessary steps for sample preparation, extraction, cleanup, and instrumental analysis using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle

The analytical workflow for endosulfan-sulfate determination typically involves extraction from the sample matrix, followed by cleanup to remove interfering co-extractives, and subsequent quantification by a chromatographic technique coupled with a sensitive detector.[2] The choice of extraction and analytical technique often depends on the sample matrix, the required sensitivity, and the available instrumentation.[3]

Data Presentation: Comparison of Analytical Methods

Both GC-MS and LC-MS/MS are powerful techniques for the trace-level determination of endosulfan-sulfate.[3] The following table summarizes key quantitative performance parameters for these methods, compiled from various studies.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS/GC-MS/MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	0.002 - 100 ng/mL[3]	0.003 - 1.95 ng/mL[3]
Limit of Quantification (LOQ)	0.11 - 15.2 ng/mL[3]	0.37 - 0.84 ng/g[3]
Recovery	64.4% - 126.7%[3]	50% - 144%[3]
Linearity (r²)	0.983 - 0.998[3]	≥ 0.993[3]
Matrix Effects	Can be significant, often requiring extensive cleanup.[3]	Can be minimized with appropriate ionization sources.[3]

Experimental Protocols

The following sections provide detailed methodologies for the extraction and analysis of endosulfan-sulfate from various matrices.

Sample Preparation: Extraction and Cleanup

Effective sample preparation is critical for accurate quantification.[1] The choice of method depends on the sample matrix.

This protocol is suitable for cleaning up aqueous samples like water and serum.[3][4]

Materials:

• C18 SPE cartridges

• Methanol (B129727), HPLC grade

• Deionized water

• Ethyl acetate (B1210297) or Dichloromethane:Ethyl acetate (1:1, v/v)[1]

• Anhydrous sodium sulfate

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of dichloromethane, 10 mL of methanol, and finally equilibrate with 10 mL of deionized water.[1] Ensure the sorbent does not go dry.

• Sample Loading: Pass the water sample (e.g., 1 L) or serum sample (e.g., 1 mL) through the conditioned cartridge at a flow rate of approximately 5-10 mL/min.[1][3]

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.[1]

• Cartridge Drying: Dry the cartridge under vacuum for 15-20 minutes.[1]

• Elution: Elute the retained analytes with an appropriate organic solvent (e.g., 10 mL of a dichloromethane:ethyl acetate (1:1, v/v) mixture).[1][3]

• Drying and Concentration: Collect the eluate and pass it through anhydrous sodium sulfate to remove residual water.[1] Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[1] The extract is now ready for analysis.

This protocol is effective for extracting endosulfan-sulfate from whole blood.[1]

Materials:

• Whole blood sample

• Sulfuric acid (60%)

• Hexane:acetone mixture (9:1, v/v)[1]

• Anhydrous sodium sulfate

• Centrifuge and vortex mixer

• Nitrogen evaporator

Procedure:

• Pipette 1 mL of whole blood into a glass centrifuge tube and cool to 10°C in an ice bath.[1]

• Slowly add 1 mL of 60% sulfuric acid while vortexing, maintaining the temperature at 10°C.[1]

• Add 5 mL of the hexane:acetone (9:1, v/v) mixture and vortex vigorously for 2 minutes.[1]

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.[1]

• Carefully transfer the upper organic layer to a clean tube.[1]

• Repeat the extraction with another 5 mL of the hexane:acetone mixture and combine the organic extracts.[1]

• Pass the combined extract through anhydrous sodium sulfate.[1]

• Evaporate the solvent to a final volume of 1 mL under a gentle stream of nitrogen.[1] The extract is ready for analysis.

The QuEChERS method is a streamlined approach for solid samples.[5]

Materials:

• Homogenized sample (e.g., 10 g of tomato)

• Acetonitrile (B52724)

• Anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl)

• Dispersive SPE (d-SPE) tube containing MgSO₄ and primary secondary amine (PSA) sorbent

• Centrifuge and high-speed homogenizer

Procedure:

• Extraction: Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube and add 15 mL of acetonitrile containing 1% acetic acid.[1] Homogenize for 2 minutes.

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl, cap, and shake vigorously for 1 minute.[5]

• Centrifugation: Centrifuge for 5 minutes at 5,000 rpm.[5]

• Dispersive SPE Cleanup: Transfer an 8 mL aliquot of the upper acetonitrile extract into a d-SPE tube containing 1200 mg of anhydrous MgSO₄ and 400 mg of PSA sorbent.[1] For samples with high fat content, C18 sorbent can be included.[1]

• Vortex for 30 seconds and centrifuge for 5 minutes.

• The supernatant is ready for analysis.

Instrumental Analysis

Instrumentation:

• Gas chromatograph coupled with a tandem mass spectrometer (GC-MS/MS).

• Chromatographic column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[4]

• Carrier gas: Helium.[4]

GC Conditions (Example): [4]

• Injector: Split/splitless, operated in splitless mode.

• Injector Temperature Program: Start at 90°C (hold 0.1 min), ramp to 280°C at 200°C/min, and hold for 18 min.

• Oven Temperature Program: Start at 60°C (hold 1.5 min), ramp to 220°C at 50°C/min, then ramp to 300°C at 5°C/min.

• Injection Volume: 2 µL.

MS/MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Parent and product ions for endosulfan-sulfate should be optimized.

Instrumentation:

• Liquid chromatograph coupled with a tandem mass spectrometer (LC-MS/MS).

• Chromatographic column: C18 reversed-phase column.[6]

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a suitable modifier (e.g., formic acid or ammonium (B1175870) formate).

LC Conditions (General):

• A gradient elution is typically used to separate endosulfan-sulfate from other matrix components. The specific gradient program should be optimized based on the column and instrumentation.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), typically in negative ion mode for endosulfan-sulfate.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Precursor and product ion transitions for endosulfan-sulfate need to be determined and optimized.

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the analysis of endosulfan-sulfate.

Caption: Workflow for Endosulfan-Sulfate Analysis.

Quality Control and Quality Assurance

• Method Blank: An analyte-free matrix sample carried through the entire analytical procedure to check for contamination.

• Matrix Spike: A sample fortified with a known concentration of endosulfan-sulfate to assess matrix effects and recovery.

• Calibration Standards: A series of standards of known concentrations used to generate a calibration curve for quantification.

• Continuing Calibration Verification (CCV): A standard analyzed periodically to verify the stability of the instrument's calibration.

• Internal Standards: A known amount of a compound with similar chemical properties to the analyte, added to all samples, blanks, and standards to correct for variations in extraction efficiency and instrument response.

References

• 1. benchchem.com [benchchem.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Interference in Endosulfan-Sulfate Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix interference during the analysis of endosulfan-sulfate.

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during the experimental analysis of endosulfan-sulfate.

Frequently Asked Questions (FAQs)

Q1: What is matrix interference and how does it affect endosulfan-sulfate analysis?

A1: In chemical analysis, the "matrix" refers to all the components of a sample other than the analyte of interest, which in this case is endosulfan-sulfate. Matrix effects occur when these other components interfere with the measurement of the analyte, leading to inaccurate results. This interference can manifest as either signal suppression (decrease in analytical signal) or signal enhancement (increase in analytical signal), which can result in poor linearity and lack of reproducibility. For example, in mass spectrometry, co-eluting components from the matrix can interfere with the ionization of endosulfan-sulfate in the ion source, leading to a reduced or increased signal compared to a pure standard. This is a significant challenge in complex matrices such as soil, food products, and biological fluids.

Q2: My recoveries for endosulfan-sulfate are consistently low and variable. What are the likely causes?

A2: Low and inconsistent recoveries are often a primary indicator of significant matrix effects. Several factors could be responsible:

• Ion Suppression: This is a common issue where co-eluting matrix components interfere with the ionization of endosulfan-sulfate in the mass spectrometer's ion source, leading to a reduced signal and consequently lower calculated recoveries.

• Analyte Loss During Sample Preparation: Endosulfan-sulfate may bind to matrix components that are removed during extraction and cleanup steps, leading to its loss before analysis.

• Inadequate Sample Cleanup: If the sample preparation method does not effectively remove interfering matrix components, these can contaminate the analytical system and cause signal variability.

• Analyte Degradation: Although endosulfan-sulfate is a degradation product, it can be susceptible to further degradation under certain conditions, such as exposure to strong acids.

• Adsorption to Labware: As a non-polar compound, endosulfan-sulfate can adhere to the surfaces of sample containers, especially plastic ones.

Q3: What are the most effective strategies to mitigate matrix effects in endosulfan-sulfate analysis?

A3: Several strategies can be employed to overcome matrix effects:

• Effective Sample Preparation: The choice of sample preparation technique is crucial. Methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase Extraction (SPE), and Matrix Solid-Phase Dispersion (MSPD) are designed to remove interfering matrix components. The selection of the appropriate technique depends on the sample matrix. For instance, QuEChERS is widely used for food matrices, while SPE is versatile for various samples, including water and biological tissues.

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix extract that is free of the analyte. This helps to compensate for the signal suppression or enhancement caused by the matrix components, as the standards and the samples will be affected similarly.

• Use of Internal Standards: An internal standard, ideally a stable isotope-labeled version of endosulfan-sulfate, can be added to all samples, standards, and blanks. Since the internal standard has very similar chemical and physical properties to the analyte, it will be affected by the matrix in a similar way, allowing for accurate correction of the analyte signal.

• Instrumental Techniques: Advanced instrumental techniques like Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provide high selectivity and can help to distinguish the analyte signal from matrix interferences.

Troubleshooting Common Issues

Issue 1: Poor peak shape (tailing) for endosulfan-sulfate in GC analysis.

• Potential Cause: Active sites in the GC system (injector liner, column, or detector) can interact with the polar endosulfan-sulfate, causing peak tailing. Column contamination from non-volatile matrix residues can also lead to poor peak shape.

• Troubleshooting Steps:

  • System Maintenance: Ensure the GC system is well-maintained. Use deactivated liners and guard columns.

  • Column Conditioning: Regularly condition the analytical column according to the manufacturer's instructions.

  • Sample Cleanup: Implement a robust sample cleanup procedure to minimize the introduction of matrix components into the GC system.

  • Column Maintenance: If contamination is suspected, bake out the column at a high temperature (within its specified limits) or trim a small portion from the front of the column.

Issue 2: Inconsistent results between different sample batches.

• Potential Cause: Variability in the matrix composition between batches can lead to different degrees of matrix effects. Inconsistent application of the sample preparation method can also be a factor.

• Troubleshooting Steps:

  • Method Validation: Ensure the analytical method is properly validated for the specific matrix type.

  • Standard Operating Procedures (SOPs): Strictly adhere to the established SOPs for sample preparation to ensure consistency.

  • Quality Control Samples: Include quality control (QC) samples with known concentrations of endosulfan-sulfate in each batch to monitor the method's performance.

  • Matrix-Matched Calibrants for Each Batch: If significant batch-to-batch variation is expected, consider preparing matrix-matched calibrants for each batch.

Quantitative Data Summary

The performance of various analytical methods for the determination of endosulfan-sulfate is summarized in the tables below.

Table 1: Performance of Different Cleanup Techniques for Endosulfan-Sulfate Analysis

Matrix	Cleanup Technique	Recovery (%)	RSD (%)	LOD	Instrument	Reference
Tomato Juice	MSPD	81 - 100	≤ 10	1 µg/kg	GC-ECD/MS
Water	SPE (C18)	96.9	9.1	0.015 µg/L	GC-ECD
Sugarcane Juice	QuEChERS	62.9 - 107.5	< 18	0.003 - 0.04 mg/L	GC-ECD
Human Blood	Sulfuric Acid, Hexane:Acetone (9:1)	92	1.96	1.0 ng/mL	GC-ECD
Honeybees	MSPD	96.5 - 106.8	0.58 - 2.13	0.005 µg/kg	GC-NPD/ECD

Table 2: Performance of Analytical Methods for Endosulfan-Sulfate in Various Matrices

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	RSD (%)	Reference
Water	GC-ECD	0.015 µg/L	-	96.9	9.1
Human Serum	GC-MS/MS	6 - 19 pg/mL	-	93.4 - 100.4	< 17.6
Food	LC-MS/MS	-	-	-	-
Soil	GC-ECD	-	-	-	-
Human Fetal/Newborn Tissues	GC-qMS	1.2 - 2.0 ng/g	-	83 - 99	2 - 7

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: QuEChERS Method for Endosulfan-Sulfate in Food Matrices

This protocol outlines the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the extraction and cleanup of endosulfan-sulfate from food samples.

• Sample Homogenization:

  • Weigh 10-15 g of the homogenized food sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot (e.g., 1 mL) of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) and magnesium sulfate).

  • Vortex for 30 seconds.

  • Centrifuge at a

Technical Support Center: Improving Detection Limits for Endosulfan-Sulfate in Complex Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the detection of endosulfan-sulfate in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting low levels of endosulfan-sulfate in complex samples?

The main difficulties arise from the sample matrix itself, which includes all components other than endosulfan-sulfate.[1] High concentrations of lipids, pigments, and other organic matter can lead to significant matrix effects, such as signal suppression or enhancement in analytical instruments, resulting in inaccurate quantification.[2] These co-extracted substances can also contaminate the analytical system, leading to poor chromatographic performance and instrument downtime.[2]

Q2: Which analytical techniques are most effective for the low-level detection of endosulfan-sulfate?

Gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS) are the most prevalent and effective methods.[3]

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): Offers high sensitivity and selectivity, making it a robust choice for complex food and environmental samples.[4]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A powerful alternative to GC, especially for complex matrices, providing high selectivity and sensitivity.[5]

• Gas Chromatography with an Electron Capture Detector (GC-ECD): A widely used and sensitive technique for halogenated compounds like endosulfan-sulfate, though it may be more susceptible to interferences than MS-based methods.[3][6]

Q3: My endosulfan-sulfate recoveries are low and inconsistent. What are the potential causes?

Low and inconsistent recoveries are often indicative of significant matrix effects.[1] Key factors include:

• Ion Suppression: Co-eluting compounds from the matrix can interfere with the ionization of endosulfan-sulfate in the mass spectrometer's ion source, leading to a reduced signal.[1]

• Analyte Loss During Sample Preparation: Endosulfan-sulfate may bind to matrix components that are removed during extraction and cleanup steps.[1]

• Inefficient Extraction: The chosen extraction method may not be optimal for the specific sample type, particularly for matrices with high organic content like soil or fatty tissues.[7]

• Degradation During Analysis: Endosulfan (B1671282) isomers can degrade, and this can be influenced by temperature during extraction.[7]

Q4: How can I minimize matrix effects in my analysis?

Several strategies can be employed to overcome matrix effects:

• Improve Sample Cleanup: Utilize more rigorous cleanup techniques like Solid Phase Extraction (SPE) or dispersive SPE (d-SPE) to remove interfering matrix components.[2][3] For fatty matrices, Gel Permeation Chromatography (GPC) is highly effective.[2]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of the analyte. This ensures that the standards and samples experience similar matrix effects, leading to more accurate quantification.[1][2]

• Use of an Internal Standard: An isotopically labeled internal standard that behaves similarly to endosulfan-sulfate can compensate for analyte loss and matrix-induced signal variations.[2]

• Sample Dilution: If the analytical instrument is sufficiently sensitive, diluting the final extract can reduce the concentration of interfering compounds to a negligible level.[2]

• Optimize Chromatography: Good chromatographic separation can resolve endosulfan-sulfate from co-eluting matrix components, thereby reducing their impact on ionization.[3]

Troubleshooting Guides

Issue 1: Poor Chromatographic Peak Shape (Tailing or Broadening)

Potential Cause	Troubleshooting Action
Contamination of the GC inlet liner or column	Perform regular maintenance, including changing the inlet liner and trimming the analytical column.[2] Use a liner with glass wool to trap non-volatile residues.[2]
Active sites in the GC system	Use a deactivated liner and a high-quality capillary column suitable for organochlorine pesticide analysis.[3][7] Deactivate the GC system with a silylating agent.[2]
Column Contamination	Bake out the column at a high temperature (within its specified limits) or trim a small portion from the front of the column.[7]

Issue 2: High Background Noise in Chromatogram

Potential Cause	Troubleshooting Action
Insufficient sample cleanup	Employ a more rigorous cleanup method such as multi-step SPE or GPC.[2]
Contaminated solvents or reagents	Run a method blank to check for contamination in solvents, sorbents, and glassware.[2][3] Ensure all solvents are of high purity (pesticide residue grade).[3]

Quantitative Data Summary

Table 1: Performance of Various Analytical Methods for Endosulfan-Sulfate Detection

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	RSD (%)	Reference
Honeybees	GC-MS/MS	0.005 µg/kg	-	96.5-106.8	0.58-2.13	[4]
Tomato Juice	GC-ECD	1 µg/kg	-	81-100	≤10
Fishery Foods	GC-MS (NCI)	-	0.5 µg/kg	83-105	<13	[8]
Human Serum	GC-MS/MS	6-19 pg/mL	-	93.4-100.4	<17.6	[9]
Water	GC-MS	0.04-1.06 µg/L	0.12-3.53 µg/L	88.5-94.9	0.94-2.08	[10]
Air	GC-ECD	0.3 ng/L	-	>78	<11	[11]
Tomato Leaves	GC-ECD	0.02 µg/g	-	>78	<14	[11]

Experimental Protocols

Protocol 1: QuEChERS Method for Food Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis in food.[4][5]

1. Sample Homogenization:

• Weigh 10-15 g of the homogenized food sample into a 50 mL centrifuge tube.[4][5] For dry samples, rehydrate with an appropriate amount of water.[4]

2. Extraction:

• Add 10-15 mL of acetonitrile (B52724) to the tube.[4][5]

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).[5]

• Cap the tube tightly and shake vigorously for 1 minute.[4][5]

• Centrifuge at ≥3000 x g for 5 minutes.[5]

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube.[4][5]

• The tube should contain d-SPE sorbents (e.g., 150 mg MgSO₄ and 25-50 mg Primary Secondary Amine (PSA)).[4][5] For high-fat matrices, 25-50 mg of C18 sorbent can be added.[4][5]

• Vortex the tube for 30 seconds.[4][5]

• Centrifuge at high speed for 2-5 minutes.[4][5]

4. Final Extract Preparation:

• The resulting supernatant is the final extract.[4]

• Transfer it to an autosampler vial for LC-MS/MS or GC-MS/MS analysis.[4]

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

This protocol outlines a general procedure for extracting endosulfan-sulfate from water samples using SPE.[12]

1. Cartridge Conditioning:

• Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate (B1210297), followed by 5 mL of dichloromethane, and then 10 mL of methanol.[12]

• Equilibrate the cartridge by passing 10 mL of deionized water, ensuring the sorbent bed does not go dry.[12]

2. Sample Loading:

• Pass a 1 L water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.[12]

3. Cartridge Washing and Drying:

• After sample loading, wash the cartridge with 5 mL of deionized water to remove polar interferences.[12]

• Dry the cartridge under vacuum for 15-20 minutes to remove residual water.[12]

4. Elution:

• Elute the retained analytes by passing 10 mL of a dichloromethane:ethyl acetate (1:1, v/v) mixture through the cartridge at a slow, dropwise rate.[12]

5. Drying and Concentration:

• Collect the eluate and pass it through anhydrous sodium sulfate (B86663) to remove any remaining water.[12]

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The extract is now ready for analysis.[12]

Visualizations

Caption: General experimental workflow for endosulfan-sulfate analysis.

Caption: Troubleshooting decision tree for low recovery of endosulfan-sulfate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Determination of five endosulfan pesticides in the fish pond water by dispersive liquid–liquid microextraction combined with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of endosulfan isomers and endosulfan sulfate in air and tomato leaves by gas chromatography with electron-capture detection and confirmation by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing GC-ECD for Endosulfan-Sulfate Quantification

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the quantification of endosulfan-sulfate using Gas Chromatography with an Electron Capture Detector (GC-ECD).

Frequently Asked Questions (FAQs)

Q1: Which analytical techniques are most commonly used for endosulfan-sulfate analysis?

A1: Gas chromatography (GC) is the most prevalent technique for analyzing endosulfan (B1671282) and its metabolites. The most common detector used is the Electron Capture Detector (ECD) due to its high sensitivity to halogenated compounds like endosulfan.[1][2] For confirmation of the analyte's identity, especially in complex matrices, Mass Spectrometry (MS) is often employed (GC-MS).[1][2]

Q2: What are the primary challenges encountered when quantifying endosulfan-sulfate with GC-ECD?

A2: Common challenges include poor peak shape (tailing), low recovery of the analyte, co-elution with other compounds, and poor sensitivity or high background noise.[1][2][3] These issues can often be attributed to the active nature of endosulfan-sulfate, sample matrix effects, and the need for a highly inert system.[3][4]

Q3: My endosulfan-sulfate peak is tailing. What are the potential causes and how can I fix it?

A3: Peak tailing for endosulfan-sulfate is often caused by active sites within the GC system, such as in the injector liner, the column itself, or the detector.[1][3] Contamination from the sample matrix can also lead to poor peak shape.[1]

Troubleshooting Steps for Peak Tailing:

• Inlet Maintenance: Regularly replace the injector port liner and septum. Using a deactivated liner, potentially with glass wool, can help trap non-volatile residues.[3]

• Column Conditioning: Condition the column at a high temperature as recommended by the manufacturer to remove contaminants.[3]

• Column Trimming: If the front of the column is contaminated, trimming 10-20 cm can help restore peak shape.[3]

• System Passivation: Injecting a high-concentration standard of endosulfan-sulfate can help to passivate active sites in the system.[3]

Q4: I am observing low recovery of endosulfan-sulfate in my samples. What could be the reason?

A4: Low recovery can be due to several factors throughout the analytical workflow:

• Inefficient Extraction: Endosulfan-sulfate can bind strongly to sample matrices, especially those with high organic content.[1] Ensure your extraction solvent and technique are appropriate for your sample type. For instance, a hexane (B92381) and acetone (B3395972) mixture (9:1) is common for liquid-liquid partitioning, while serial extraction with acetone may be effective for soil.[1]

• Sample Cleanup Issues: Co-extracted interferences can affect the efficiency of your cleanup step. Techniques like Gel Permeation Chromatography (GPC), Florisil, or silica (B1680970) gel adsorption chromatography are effective for removing these interferences.[1]

• Analyte Degradation: Endosulfan isomers can degrade during analysis. For example, performing extractions at controlled, lower temperatures can minimize degradation.[1]

Q5: How can I improve the separation of endosulfan-sulfate from other co-eluting compounds?

A5: Co-elution, particularly with other organochlorine pesticides like DDT, can be a significant issue.[5] To improve separation:

• Optimize GC Temperature Program: Adjusting the temperature ramp rates of your GC oven program can improve the resolution between closely eluting peaks.

• Select an Appropriate GC Column: A column with a suitable stationary phase is crucial. A 5% phenyl 95% dimethylpolysiloxane stationary phase is commonly used for this type of analysis.[5] Dual-column confirmation, using two columns of different polarity, is often specified in regulatory methods to ensure accurate identification.[4]

Q6: I'm experiencing poor sensitivity and high background noise in my GC-ECD analysis. What are the likely causes and solutions?

A6: Poor sensitivity and high background noise can stem from several factors:

• Contaminated Reagents or Glassware: Ensure all solvents are of high purity (pesticide residue grade) and that glassware is meticulously cleaned.[2] Running method blanks is crucial to verify the cleanliness of your system.[2]

• Matrix Interferences: Complex sample matrices can introduce co-extractive compounds that interfere with detection.[2] A thorough sample cleanup step, such as Solid Phase Extraction (SPE), is essential.[2]

• Detector Contamination: The ECD is highly sensitive and can become contaminated over time, leading to increased noise. Regular cleaning and maintenance as per the manufacturer's instructions are necessary.[2]

Troubleshooting Guides

Guide 1: Improving Poor Peak Shape (Tailing)

This guide provides a systematic workflow for diagnosing and resolving peak tailing issues with endosulfan-sulfate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Troubleshooting poor recovery of endosulfan-sulfate during extraction

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during the extraction of endosulfan-sulfate, helping researchers, scientists, and drug development professionals optimize their analytical methods for better recovery and accuracy.

Troubleshooting Guide: Poor Recovery of Endosulfan-Sulfate

Poor recovery of endosulfan-sulfate can stem from various factors throughout the sample preparation and extraction process. This section addresses specific problems in a question-and-answer format.

Q1: My endosulfan-sulfate recovery is consistently low. Where should I start troubleshooting?

Start by systematically evaluating your entire workflow. The issue could lie in the initial extraction, the cleanup step, or the final analysis. A logical troubleshooting workflow can help pinpoint the problem.

Caption: A stepwise troubleshooting workflow for low endosulfan-sulfate recovery.

Q2: Which extraction solvent is best for endosulfan-sulfate?

The optimal solvent depends on the sample matrix. Endosulfan-sulfate is a metabolite of endosulfan (B1671282) and is more polar than its parent compounds (α- and β-endosulfan).

• For soil and solid samples: A mixture of hexane (B92381) and acetone (B3395972) (1:1) or methylene (B1212753) chloride and acetone (1:1) is commonly used for methods like Soxhlet or pressurized fluid extraction.[1] Acetonitrile (B52724) is also effective, particularly in QuEChERS methods, due to its ability to extract a wide range of pesticides.[2][3]

• For aqueous samples: Dichloromethane (methylene chloride) is frequently used for liquid-liquid extraction.[4] For solid-phase extraction (SPE), a less polar, stronger organic solvent or a mixture like acetone and n-hexane may be required for efficient elution from a C18 cartridge.[5]

Q3: Could the pH of my sample be affecting recovery?

Yes, pH is a critical parameter.

• Aqueous Samples (SPE): For organochlorine pesticides in water, adjusting the sample to a pH < 2 with acids like HCl or H₂SO₄ before loading onto a C18 SPE cartridge can improve recovery.[5][6]

• Analyte Stability: While endosulfan can hydrolyze to endosulfan diol in a pH-dependent manner, endosulfan-sulfate is generally more stable.[5][7] However, avoiding harsh basic conditions is a good practice to prevent potential degradation.[6]

Q4: I'm using a QuEChERS method, but my recovery is poor. What should I check?

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is popular but requires optimization.

• Extraction Salts: Ensure the correct type and amount of extraction salts (e.g., magnesium sulfate, sodium chloride) are used to induce proper phase separation and partitioning of the analyte into the organic layer.[2] Adding salts directly to a dry sample can reduce recovery; ensure the sample is sufficiently hydrated (at least 80%).[8]

• Dispersive SPE (d-SPE) Cleanup: The cleanup step is crucial. The type and amount of d-SPE sorbent (e.g., PSA, C18, GCB) must be optimized to remove matrix interferences without co-adsorbing the endosulfan-sulfate.[2][5] For instance, Graphitized Carbon Black (GCB) can lead to the loss of planar analytes.[8]

• Matrix Effects: Complex matrices can suppress or enhance the analytical signal. Using matrix-matched calibration standards is highly recommended for accurate quantification.[2][8]

Q5: My analyte seems to be retained on the SPE cartridge, but I have poor recovery after elution. What can I do?

This indicates a problem with the elution step.[5] Consider the following:

• Increase Elution Solvent Strength: If using a reversed-phase (C18) cartridge, you may need a stronger, less polar organic solvent or a mixture. For example, mixtures of acetone and n-hexane have been used successfully.[5]

• Increase Elution Volume: You might not be using enough solvent to elute the analyte completely. Try increasing the volume incrementally.[5]

• Incorporate a "Soak" Step: Allow the elution solvent to sit on the SPE cartridge for several minutes before pulling it through. This can improve the interaction between the solvent and the analyte, leading to better desorption.[5]

Frequently Asked Questions (FAQs)

What are the key physicochemical properties of endosulfan-sulfate to consider during method development?

Endosulfan-sulfate is the primary and most persistent metabolite of endosulfan.[9] Its key properties include:

• Low Water Solubility: It has very low solubility in water (e.g., 0.48 mg/L at 20°C).[10]

• Polarity: It is more polar than the parent endosulfan isomers, which affects its partitioning behavior between aqueous and organic phases.

• Persistence: It is relatively persistent in soil and sediment.[7]

Property	Value	Reference
Molecular Formula	C₉H₆Cl₆O₄S	[10]
Molecular Weight	422.9 g/mol	[10]
Water Solubility	0.48 mg/L at 20°C	[10]
Log K_ow_	3.64	[9]

What are common cleanup sorbents used for endosulfan-sulfate analysis, and what do they remove?

Cleanup is essential to remove matrix components that can interfere with analysis.[11]

• Florisil®: A magnesium silicate (B1173343) gel effective at removing polar interferences. It is often used in sample cleanup prior to gas chromatography (GC) analysis.[5][11]

• Primary Secondary Amine (PSA): Commonly used in d-SPE (QuEChERS) to remove fatty acids, organic acids, and sugars.

• C18: Used in d-SPE to remove nonpolar interferences like lipids.

• Graphitized Carbon Black (GCB): Removes pigments and sterols but can also adsorb planar analytes.

• Alumina and Silica Gel: Used in column chromatography to separate pesticides into fractions and remove interferences.[4][12]

Caption: Common d-SPE cleanup sorbents and the interferences they remove.

How can I minimize matrix effects in my analysis?

Matrix effects, which cause signal suppression or enhancement, are a common challenge.[2]

• Matrix-Matched Calibration: This is the primary recommendation. Prepare your calibration standards in a blank matrix extract that has undergone the same extraction and cleanup process as your samples.[2][6]

• Stable Isotope-Labeled Internal Standard: This is the gold standard. A labeled internal standard that behaves similarly to the analyte can compensate for variations in extraction efficiency and matrix effects.[2]

• Sample Dilution: If the matrix effect is severe, diluting the sample extract can reduce the concentration of interfering compounds.[6]

• Improved Cleanup: Re-evaluate your cleanup step. Experiment with different sorbents or multiple cleanup steps to remove more interferences.[2]

Experimental Protocols

Below are detailed methodologies for common extraction techniques cited in the troubleshooting guide.

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol describes the extraction of endosulfan-sulfate from water using a C18 SPE cartridge, suitable for GC or LC analysis.[5][6]

• Sample Preparation:

  • Take a 1 L water sample and adjust the pH to < 2 using 6 N HCl or H₂SO₄.[5]

  • Add 5 mL of methanol (B129727) to the sample and mix thoroughly.[5]

• Cartridge Conditioning:

  • Wash a C18 SPE cartridge sequentially with 10 mL of dichloromethane, 10 mL of methanol, and 20 mL of reagent water.[5] Do not allow the cartridge to go dry after the final water wash.

• Sample Loading:

  • Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of approximately 30 mL/min.[5]

• Cartridge Drying:

  • After loading, dry the SPE cartridge under a full vacuum for at least 10 minutes to remove all residual water.[5]

• Elution:

  • Rinse the original sample bottle with 10 mL of a 1:1 acetone:n-hexane solution and add this to the cartridge. Allow it to soak for 1 minute before slowly drawing it through into a collection vial.[5]

  • Repeat the elution with 10 mL of a 1:9 acetone:n-hexane solution.[5]

• Concentration:

  • Evaporate the combined eluate to a final volume of 1-5 mL under a gentle stream of nitrogen at 40°C. The sample is now ready for analysis.[5]

Protocol 2: Generic QuEChERS Method for Solid Samples (e.g., Soil, Food)

This protocol provides a general outline of the QuEChERS method for preparing solid samples for pesticide analysis.[2]

• Sample Homogenization & Extraction:

  • Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile. For certain matrices, adding 1% acetic acid can improve the stability of some pesticides.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube.

  • The d-SPE tube should contain a cleanup sorbent mixture appropriate for the matrix (e.g., 150 mg MgSO₄ and 50 mg PSA for general food matrices).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2-5 minutes.

• Final Extract Preparation:

  • Take the final supernatant and filter it through a 0.22 µm filter into an autosampler vial for analysis.

References

• 1. epa.gov [epa.gov]
• 2. benchchem.com [benchchem.com]
• 3. Optimization and Validation of an Extraction Method for Endosulfan Lactone on a Solid Substrate [mdpi.com]
• 4. epa.gov [epa.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Endosulfan (HSG 17, 1988) [inchem.org]
• 8. hawach.com [hawach.com]
• 9. amap.no [amap.no]
• 10. Endosulfan Sulfate | C9H6Cl6O4S | CID 13940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. nemi.gov [nemi.gov]

Enhancing the resolution of endosulfan-sulfate from co-eluting compounds

Welcome to the technical support center for the analysis of endosulfan-sulfate. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals enhance the resolution of endosulfan-sulfate from co-eluting compounds and overcome common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for poor resolution of endosulfan-sulfate in my chromatogram?

Poor resolution, often observed as peak broadening, tailing, or co-elution with other compounds, can stem from several factors:

• Matrix Effects: Co-eluting matrix components are a primary cause of poor resolution and can lead to ion suppression or enhancement in the mass spectrometer, resulting in inaccurate quantification.[1][2][3]

• Inadequate Sample Cleanup: Insufficient removal of interfering substances from the sample matrix can contaminate the analytical system and obscure the endosulfan-sulfate peak.[2]

• Suboptimal Chromatographic Conditions: An unoptimized mobile phase gradient, incorrect column chemistry, or inappropriate flow rate and temperature can all lead to poor separation.[4][5]

• Active Sites in the GC System: In gas chromatography, active sites in the injector liner or column can interact with endosulfan-sulfate, causing peak tailing.[1][6]

Q2: How can I minimize matrix effects in my LC-MS/MS analysis of endosulfan-sulfate?

Minimizing matrix effects is crucial for accurate quantification. Here are several effective strategies:

• Effective Sample Preparation: A robust sample cleanup procedure is the first line of defense. Techniques like Solid-Phase Extraction (SPE) and QuEChERS are effective in removing interfering matrix components.[1][2]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to your samples helps to compensate for signal suppression or enhancement.[1][2][3]

• Use of Internal Standards: Employing a stable isotope-labeled internal standard, such as per-deuterated β-endosulfan (d4), can help correct for matrix effects and variations in instrument response.[1][2]

• Sample Dilution: If the matrix effect is severe, diluting the sample extract can sometimes reduce the concentration of interfering compounds to a negligible level.[1][2][3]

• Optimizing Chromatographic Separation: Good chromatographic separation can help to resolve endosulfan-sulfate from co-eluting matrix components, reducing their impact on ionization.[1]

Q3: My endosulfan-sulfate recoveries are low and inconsistent. What is the likely cause?

Low and inconsistent recoveries are often a primary indicator of significant matrix effects.[2] Specific causes include:

• Ion Suppression: This is the most common manifestation of matrix effects, where co-eluting compounds from the matrix interfere with the ionization of endosulfan-sulfate in the mass spectrometer's ion source, leading to a reduced signal and, consequently, lower calculated recoveries.[2]

• Analyte Loss During Sample Preparation: Endosulfan-sulfate may bind to matrix components that are removed during extraction and cleanup steps.[2]

• Inadequate Sample Cleanup: If the sample preparation method does not effectively remove interfering matrix components, these can contaminate the analytical system and contribute to signal variability.[2]

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the analysis of endosulfan-sulfate.

Issue 1: Poor Chromatographic Peak Shape (Tailing or Broadening)

Potential Cause	Recommended Solution
Active sites in the GC inlet liner or column.	Use a deactivated liner and a high-quality capillary column suitable for organochlorine pesticide analysis. Regular maintenance and replacement of the liner are recommended.[1][3]
Contamination of the GC inlet liner or column with non-volatile matrix components.	Perform regular maintenance, including changing the inlet liner and trimming the analytical column. Use a liner with glass wool to trap non-volatile residues.[3]
Suboptimal mobile phase pH in LC.	Acidifying the mobile phase (e.g., with 0.1% formic acid) is a common practice to ensure good peak shape and consistent retention.[5]

Issue 2: Co-elution of Endosulfan-Sulfate with Interfering Peaks

Potential Cause	Recommended Solution
Inadequate chromatographic separation.	Optimize the mobile phase gradient: A slower, shallower gradient can significantly improve the separation of closely eluting compounds.[5] Change the organic modifier: Switching between acetonitrile (B52724) and methanol (B129727) can alter selectivity.[5][7] Change the column chemistry: If mobile phase optimization is insufficient, consider a different stationary phase (e.g., Phenyl-Hexyl or Cyano).[5][7] Adjust flow rate: A lower flow rate generally improves resolution.[4][5]
Insufficient sample cleanup.	Employ a more rigorous cleanup method such as Gel Permeation Chromatography (GPC) or a multi-step SPE.[3] For fatty matrices, a modified QuEChERS method with C18 sorbent is effective.[3]
Complex sample matrix.	Utilize matrix-matched standards for calibration to compensate for co-eluting interferences.[2][3] If a unique mass transition is available for endosulfan-sulfate, use Multiple Reaction Monitoring (MRM) on a tandem mass spectrometer for selective detection.[4][8]

Quantitative Data Summary

The following tables summarize the performance of various analytical methods for the detection of endosulfan-sulfate in different matrices.

Table 1: Comparison of Endosulfan-Sulfate Recovery in Different Matrices with Various Cleanup Methods

Matrix	Cleanup Method	Analyte Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference(s)
Tomato	QuEChERS with PSA	71-111	<15	[2]
Tomato Juice	Matrix Solid-Phase Dispersion	81-100	≤10	[2][9]
Surface Water	Solid-Phase Extraction (SPE)	75-116	4.2-14.8	[2][10]
Human Serum	Liquid-Liquid Extraction	77.3 (at 15 ng/mL)	Not Specified	[2]
Soil	GPC, Florisil, or Silica Gel	70-130 (required range)	≤20 (required)	[2]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Food Matrices

This protocol is a widely used method for pesticide residue analysis in food matrices.[2][8][11]

• Sample Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[2][8]

• Extraction: Add 10-15 mL of acetonitrile to the centrifuge tube. For the AOAC method, use acetonitrile with 1% acetic acid.[8][11]

• Salting Out: Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).[8] Cap the tube and shake vigorously for 1 minute.[2][8]

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.[2][11]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot (e.g., 1 mL) of the acetonitrile supernatant and transfer it to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) and magnesium sulfate). For fatty matrices, C18 sorbent can be included.[2][3][8] Vortex for 30 seconds.[2]

• Final Centrifugation and Analysis: Centrifuge the d-SPE tube. The resulting supernatant is ready for LC-MS/MS or GC-MS analysis.[2]

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

This protocol describes the extraction and concentration of endosulfan-sulfate from water samples using C18 SPE cartridges.[10][12]

• Sample Acidification: Acidify the water sample (e.g., 1 liter) to pH 2 with hydrochloric acid.[10][12]

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 10 mL of methanol followed by 10 mL of deionized water.[12]

• Sample Loading: Pass the acidified water sample through the conditioned C18 cartridge at a flow rate of approximately 5-10 mL/min.[12]

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove polar interferences.[12]

• Cartridge Drying: Dry the cartridge under a vacuum for 15-20 minutes to remove residual water.[12]

• Elution: Elute the retained analytes by passing 10 mL of a suitable solvent (e.g., dichloromethane:ethyl acetate (B1210297) (1:1, v/v)) through the cartridge.[12]

• Drying and Concentration: Collect the eluate and pass it through anhydrous sodium sulfate (B86663) to remove any remaining water. Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The extract is now ready for analysis.[12]

Visualizations

Troubleshooting Workflow for Enhancing Resolution

This workflow provides a logical approach to diagnosing and resolving issues with endosulfan-sulfate resolution.

Troubleshooting workflow for enhancing endosulfan-sulfate resolution.

Decision Tree for Method Optimization

This diagram illustrates the decision-making process for selecting the appropriate optimization strategy when facing resolution challenges.

Decision tree for optimizing endosulfan-sulfate analysis method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of endosulfan isomers and endosulfan sulfate in tomato juice by matrix solid-phase dispersion and gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. hpst.cz [hpst.cz]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Endosulfan-Sulfate Degradation During Sample Storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of endosulfan-sulfate in various samples during storage and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for aqueous samples containing endosulfan-sulfate?

A1: For aqueous samples, it is recommended to store them in the dark at a temperature of less than -10°C.[1] According to EPA Method 1699, aqueous samples should be extracted within 7 days of collection and the resulting extract should be analyzed within 40 days.[1] Studies have shown that endosulfan (B1671282) is more stable at a lower pH; for instance, at pH 5, the half-life is significantly longer than at pH 7 or 9.[2][3][4] While specific data for endosulfan-sulfate is limited, maintaining a slightly acidic pH may help in its preservation.

Q2: How should soil and sediment samples be stored to prevent endosulfan-sulfate degradation?

A2: Soil and sediment samples should also be stored frozen, preferably at -20°C, if not analyzed immediately.[5] EPA guidelines for organochlorine pesticides suggest that soil samples should be extracted within 14 days of collection and the extracts analyzed within 40 days.[5]

Q3: What is the best way to store biological samples (tissue, blood, urine) for endosulfan-sulfate analysis?

A3:

• Tissue: Homogenized tissue samples should be stored in a freezer at -20°C prior to analysis.[5] As with other sample types, storage in the dark is recommended to prevent photodegradation.[1]

• Blood: While specific long-term storage data for endosulfan-sulfate in blood is scarce, a common practice for preserving biological samples is freezing. For the extraction process, it has been noted that performing the extraction at a controlled temperature of 10°C can minimize the conversion of parent endosulfan to endosulfan diol, suggesting temperature control is critical during sample processing.[6]

• Urine: For general urine metabolite stability, storage at 4°C is suitable for up to 48 hours, and at 22°C for up to 24 hours without preservatives.[7] For longer storage, freezing is recommended. If preservatives are necessary, their impact on the specific analysis should be validated.[8][9]

Q4: Are there any recommended chemical preservatives for storing samples?

A4: The use of chemical preservatives for endosulfan-sulfate is not well-documented in the literature. For urine samples, preservatives like boric acid and thymol (B1683141) have been studied for general metabolite preservation, but their effect on endosulfan-sulfate has not been specified.[7][9] Given that endosulfan is susceptible to hydrolysis at alkaline pH, adding acids to lower the pH of water samples could theoretically improve stability.[2][3][4] However, any potential preservative should be tested for interference with the analytical method.

Q5: What are the signs of endosulfan-sulfate degradation in a stored sample?

A5: Visual signs of degradation are unlikely. Degradation is typically identified during chromatographic analysis. The appearance of unexpected peaks or a decrease in the area of the endosulfan-sulfate peak over time are indicators of degradation. The primary degradation product of endosulfan isomers is endosulfan diol, and its presence in a sample that initially contained only endosulfan-sulfate could indicate degradation of the parent compound that was also present in the sample.[3][4]

Troubleshooting Guides

Issue: Low recovery of endosulfan-sulfate from stored samples.

Potential Cause	Troubleshooting Step
Degradation during storage	Verify that samples were stored at the recommended temperature (≤ -10°C for extracts and unused samples) and within the recommended holding times (e.g., 7 days to extraction for water, 40 days for extract analysis).[1]
Improper sample collection/handling	Ensure that sample collection containers are made of appropriate materials (e.g., glass with PTFE-lined caps) and were properly cleaned to avoid adsorption or contamination.
Inefficient extraction	Review the extraction protocol. Ensure the solvent system is appropriate for the sample matrix and that the extraction technique (e.g., LLE, SPE) is performed correctly. For blood samples, extraction at 10°C has been shown to be effective.[6]
Adsorption to container walls	Consider rinsing the sample container with the initial extraction solvent to recover any adsorbed analyte.

Issue: Peak tailing or poor chromatography for endosulfan-sulfate.

Potential Cause	Troubleshooting Step
Active sites in the GC system	Use a deactivated injector liner and perform regular maintenance on the injection port. Condition the GC column according to the manufacturer's instructions.
Contaminated GC column	Trim the first few centimeters of the column from the injector side. If the problem persists, the column may need to be replaced.
Matrix effects	Ensure that the sample cleanup procedure is adequate to remove interfering co-extractives from the sample matrix.

Issue: Extraneous peaks in the chromatogram.

Potential Cause	Troubleshooting Step
Contaminated solvents or glassware	Run a solvent blank to check for contamination. Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvents.
Sample degradation	The presence of peaks corresponding to degradation products like endosulfan diol may indicate sample degradation. Re-prepare fresh standards and re-analyze a freshly prepared sample if possible.
Carryover from previous injection	Run a solvent blank after a high-concentration sample to check for carryover. If present, optimize the injector and column cleaning procedures between runs.

Data Presentation

Table 1: Recommended Storage Conditions and Holding Times for Endosulfan-Sulfate Samples

Sample Matrix	Storage Temperature	Holding Time Before Extraction	Holding Time After Extraction	Reference
Aqueous	< -10°C	7 days	40 days	[1]
Soil/Sediment	≤ -20°C	14 days	40 days	[5]
Biological Tissue	≤ -20°C	Not Specified	40 days (for extract)	[1][5]
Blood	Frozen (temperature not specified)	Not Specified	Not Specified	General Practice
Urine	4°C (short-term) or Frozen (long-term)	24-48 hours (at 4°C)	Not Applicable	[7]

Table 2: Half-life of Endosulfan in Water at Different pH Values

pH	Half-life (days)	Reference
5	54 (hydrolysis), 51 (oxidation)	[3][4]
7	23 (hydrolysis), 25 (oxidation)	[3][4]
9	Significantly faster than at pH 7	[2]
Note: This data is for the parent endosulfan isomers, but indicates that a lower pH generally increases stability.

Experimental Protocols

Protocol: Extraction of Endosulfan-Sulfate from Water Samples via Liquid-Liquid Extraction (LLE)

This protocol is based on general principles of organochlorine pesticide extraction.

• Sample Preparation:

  • Allow the refrigerated or frozen water sample (typically 1 liter) to reach room temperature.

  • If the sample is not already at a neutral or slightly acidic pH, adjust it to a pH between 5 and 7 using dilute sulfuric acid or sodium hydroxide.

• Extraction:

  • Transfer the water sample to a 2-liter separatory funnel.

  • Add 60 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or a hexane (B92381):acetone mixture).

  • Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

  • Allow the layers to separate.

  • Drain the organic layer (bottom layer for dichloromethane) into a flask.

  • Repeat the extraction two more times with fresh 60 mL aliquots of the solvent, combining all organic extracts.

• Drying and Concentration:

  • Pass the combined organic extract through a funnel containing anhydrous sodium sulfate (B86663) to remove any residual water.

  • Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

  • The final extract can then be solvent-exchanged into a solvent compatible with the analytical instrument (e.g., hexane for GC-ECD).

Protocol: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This is a general procedure for the instrumental analysis of endosulfan-sulfate.

• Instrument Setup:

  • GC Column: A non-polar or semi-polar capillary column (e.g., DB-5ms or equivalent) is typically used.

  • Injector: Splitless injection is commonly used for trace analysis.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: An appropriate temperature program should be developed to achieve good separation of endosulfan-sulfate from other potential analytes and matrix components.

  • MS Detector: Operate in Selective Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for endosulfan-sulfate.

• Calibration:

  • Prepare a series of calibration standards of endosulfan-sulfate in a suitable solvent (e.g., hexane) at concentrations that bracket the expected sample concentrations.

  • Inject the calibration standards to generate a calibration curve.

• Sample Analysis:

  • Inject an aliquot of the prepared sample extract into the GC-MS system.

  • Identify endosulfan-sulfate based on its retention time and the presence of its characteristic ions.

  • Quantify the concentration of endosulfan-sulfate in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Experimental workflow for endosulfan-sulfate analysis.

Caption: Troubleshooting workflow for analytical issues.

References

• 1. chromexscientific.co.uk [chromexscientific.co.uk]
• 2. legismex.mty.itesm.mx [legismex.mty.itesm.mx]
• 3. researchgate.net [researchgate.net]
• 4. cdn.who.int [cdn.who.int]
• 5. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 6. A rapid and sensitive analytical method for the quantification of residues of endosulfan in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Impact of chemical preservative in urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Calibration curve issues in endosulfan-sulfate instrumental analysis

This technical support center provides troubleshooting guidance for common issues encountered during the instrumental analysis of endosulfan-sulfate, with a focus on calibration curve problems. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

My endosulfan-sulfate calibration curve is non-linear and/or has a poor correlation coefficient (R² < 0.99). What are the potential causes?

A non-linear calibration curve or a low R² value for endosulfan-sulfate analysis can stem from several factors throughout the analytical workflow. The most common culprits are related to matrix effects, analyte degradation, and issues with the chromatographic system.

Troubleshooting Steps:

• Review Sample Preparation and Extraction: Inadequate cleanup of complex sample matrices can introduce interfering compounds that co-elute with endosulfan-sulfate, leading to signal suppression or enhancement.[1][2] This is a primary cause of non-linearity.

• Evaluate Chromatographic Conditions: Poor peak shape, particularly peak tailing, can significantly impact the accuracy of peak integration and, consequently, the linearity of your calibration curve.[3][4]

• Check for Analyte Degradation: Endosulfan-sulfate can be susceptible to degradation under certain conditions, which can lead to inaccurate quantification and a non-linear response.[3][5]

• Assess Standard Preparation: Errors in the preparation of your calibration standards will directly affect the quality of your calibration curve.

Below is a detailed breakdown of each of these areas and how to address them.

How do matrix effects cause my calibration curve to be non-linear?

Matrix effects occur when components in the sample matrix, other than the analyte of interest, interfere with the measurement of the analyte.[1] This interference can either suppress or enhance the analytical signal, leading to inaccurate quantification and poor linearity.[1]

Troubleshooting Matrix Effects:

• Implement Matrix-Matched Calibration: This is a highly recommended approach where calibration standards are prepared in a blank matrix extract that is known to be free of endosulfan-sulfate.[1][2] This ensures that both the standards and the samples experience similar matrix effects, which can compensate for signal suppression or enhancement.[1][2]

• Improve Sample Cleanup: If matrix-matched calibration is not feasible or does not resolve the issue, a more rigorous sample cleanup procedure is necessary. Techniques like Gel Permeation Chromatography (GPC), Florisil®, or silica (B1680970) gel adsorption chromatography are effective at removing interfering compounds.[2][3] For fatty matrices, GPC is particularly effective.[2]

• Sample Dilution: If you are using a highly sensitive instrument, diluting the final extract can sometimes mitigate matrix effects by reducing the concentration of interfering compounds.[2]

My endosulfan-sulfate peak is tailing. How does this affect my calibration curve and how can I fix it?

Peak tailing in gas chromatography (GC) can lead to inaccurate peak integration, which will negatively impact the linearity and reproducibility of your calibration curve.[4] This is often caused by active sites within the GC system that interact with the analyte.[3][4]

Troubleshooting Peak Tailing:

• Inlet Maintenance: Regularly replace the injector port liner and septum. The use of a deactivated liner is crucial to prevent interactions with the analyte.[4]

• Column Contamination: The buildup of non-volatile residues from sample matrices can create active sites and cause poor peak shape. If contamination is suspected, bake out the column at a high temperature (within its specified limits) or trim a small portion from the front of the column.

• Use of a Guard Column: A deactivated guard column can help to trap non-volatile matrix components and protect the analytical column.[3]

• Proper Column Conditioning: Always condition your analytical column according to the manufacturer's instructions to ensure it is properly deactivated.[3]

Could analyte degradation be the reason for my poor calibration curve?

Yes, the degradation of endosulfan-sulfate during sample preparation or analysis can lead to lower than expected responses, particularly at lower concentrations, resulting in a non-linear calibration curve. Although endosulfan-sulfate is a degradation product of endosulfan (B1671282), it can be susceptible to further degradation under certain conditions, such as exposure to strong acids.[5]

Troubleshooting Analyte Degradation:

• Control Temperature During Extraction: For some sample types, high temperatures during extraction can lead to the degradation of endosulfan compounds.[3]

• Avoid Harsh Chemical Conditions: Be mindful of the reagents used during sample preparation. For instance, strong acids like sulfuric acid can potentially degrade endosulfan-sulfate.[5]

• Check for Adsorption to Labware: Highly non-polar compounds can adhere to the surfaces of sample containers, especially plasticware. Rinsing sample containers with the extraction solvent can help to mitigate this loss.[5]

Data Presentation

The following table summarizes recovery data for endosulfan-sulfate using different extraction methods and in various matrices, which can help in selecting an appropriate method to minimize analyte loss and improve accuracy.

Extraction Method	Matrix	Recovery (%)	LOD	LOQ	RSD (%)	Reference(s)
QuEChERS	Tomato	62.9 - 107.5	0.003 - 0.04 mg/L	-	< 18	[6]
QuEChERS	Ginseng	51 - 156 (for OCPs)	-	-	-	[6]
Solid-Phase Extraction (SPE)	Water	75 - 116	0.38 - 17.96 ng/mL	1.18 - 54.43 ng/mL	4.2 - 14.8	[6]
Matrix Solid-Phase Dispersion (MSPD)	Tomato Juice	81 - 100	1 µg/kg	-	≤ 10	[7][8]
-	Fishery Foods	83 - 105	-	-	-	[2]
-	Honeybees	96.5 - 106.8	0.005 µg/kg	-	0.58 - 2.13	[9]

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation

Experimental Protocols

Protocol 1: Preparation of Matrix-Matched Calibration Standards

This protocol describes the preparation of matrix-matched calibration standards, a key strategy to overcome matrix effects.[1]

• Preparation of Blank Matrix Extract:

  • Select a sample of the matrix (e.g., tomato, soil) that is known to be free of endosulfan-sulfate.

  • Process this blank matrix using the exact same sample preparation protocol (e.g., QuEChERS, SPE) as the unknown samples.

  • The resulting supernatant/eluate is the blank matrix extract.[1]

• Preparation of Calibration Standards:

  • Prepare a primary stock solution of endosulfan-sulfate in a pure solvent (e.g., toluene (B28343) or ethyl acetate).[9]

  • From the stock solution, prepare a series of working standard solutions in a pure solvent (e.g., acetonitrile) at different concentrations through serial dilution.[1]

  • To create the matrix-matched standards, fortify aliquots of the blank matrix extract with the working standard solutions to achieve the desired calibration levels.

Protocol 2: Gas Chromatography (GC) with Electron Capture Detector (ECD) Analysis

The following are typical GC-ECD parameters that can be used as a starting point for the analysis of endosulfan-sulfate. Optimization may be required based on your specific instrument and sample matrix.

Parameter	Setting
Column	DB-5, VF-5ms, or equivalent (5% phenyl-95% dimethylpolysiloxane)[4]
Injector Temperature	250 °C
Detector Temperature	300 °C
Oven Program	Initial Temp: 120 °C, hold for 1 minRamp 1: 20 °C/min to 200 °CRamp 2: 5 °C/min to 270 °C, hold for 5 min
Carrier Gas	Helium or Hydrogen at optimal flow rate[4]
Injection Volume	1 µL (splitless)

Visualizations

Caption: Troubleshooting workflow for a non-linear calibration curve.

Caption: General workflow for endosulfan-sulfate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of endosulfan isomers and endosulfan sulfate in tomato juice by matrix solid-phase dispersion and gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Gas Chromatography Analysis of Endosulfan-Sulfate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the gas chromatography (GC) analysis of endosulfan-sulfate, with a specific focus on resolving peak tailing issues.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak tailing for endosulfan-sulfate in gas chromatography?

Peak tailing for endosulfan-sulfate is a frequent issue in GC analysis and can be attributed to several factors:

• Active Sites in the GC System : Endosulfan-sulfate is a polar compound, making it susceptible to interactions with active sites within the GC system. These sites are often silanol (B1196071) groups found on the surfaces of the injector liner, the analytical column, or the detector. This interaction can lead to adsorption, resulting in a tailing peak shape.[1][2]

• Contamination : The accumulation of non-volatile residues from the sample matrix in the GC inlet or at the head of the analytical column can create active sites, leading to poor peak shape and reduced analyte response.[1][2]

• Improper Column Installation : A poorly cut column or incorrect installation depth into the inlet can create dead volumes and disrupt the carrier gas flow path, causing turbulence and resulting in tailing peaks for all analytes, including endosulfan-sulfate.

• Inadequate Inlet Temperature : If the inlet temperature is too low, it can lead to incomplete or slow volatilization of endosulfan-sulfate, which can contribute to peak tailing.

• Solvent Effects : A mismatch in polarity between the solvent and the stationary phase can cause poor focusing of the analyte at the head of the column, leading to peak distortion.

Q2: Which GC column is recommended for the analysis of endosulfan-sulfate?

For the separation of endosulfan (B1671282) isomers and endosulfan-sulfate, nonpolar to mid-polarity capillary columns are generally recommended.[1] Commonly used stationary phases include:

• 5% Phenyl-95% Dimethylpolysiloxane (e.g., DB-5, VF-5ms)

• 100% Dimethylpolysiloxane (e.g., DB-1)

These columns provide good separation based on the boiling points and polarities of the analytes.[1]

Q3: How can I improve the resolution between endosulfan isomers and endosulfan-sulfate?

Optimizing the GC oven temperature program is crucial for improving resolution. A slower temperature ramp rate can enhance the separation between the α- and β-isomers of endosulfan and separate them effectively from endosulfan-sulfate.[1] Additionally, ensuring the carrier gas (typically Helium or Hydrogen) is at its optimal flow rate will maximize column efficiency and improve resolution.[1]

Q4: Can high-performance liquid chromatography (HPLC) be used for endosulfan-sulfate analysis?

Yes, HPLC can be utilized for the analysis of endosulfan and its metabolites. A common approach involves a reversed-phase C18 column with a mobile phase consisting of acetonitrile (B52724) and water, and detection using a UV-VIS detector.[1] However, GC with an Electron Capture Detector (GC-ECD) is often preferred for halogenated compounds like endosulfan due to its high sensitivity.[1]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing for Endosulfan-Sulfate

This guide provides a systematic approach to troubleshooting peak tailing for endosulfan-sulfate.

Step 1: Initial Assessment

• Observe all peaks in the chromatogram : If all peaks are tailing, the issue is likely related to the GC system's physical setup, such as a leak or improper column installation. If only polar compounds like endosulfan-sulfate are tailing, the problem is more likely due to active sites.

Step 2: Inlet Maintenance

The GC inlet is a common source of activity and contamination. Regular maintenance is critical for maintaining good peak shape.

• Replace the Septum and Liner : The septum can shed particles, and the liner can become contaminated with non-volatile residues. Regularly replace both. For endosulfan-sulfate, using a deactivated liner, potentially with deactivated glass wool, is highly recommended to minimize interactions.[1][3]

• Clean the Inlet : If contamination is severe, the inlet itself may need to be cleaned according to the manufacturer's instructions.

Step 3: Column Care

• Column Trimming : If the front end of the column is contaminated, trimming 10-20 cm from the inlet side can restore performance.[1]

• Column Conditioning : Baking out the column at a high temperature (within the manufacturer's limits) can help remove contaminants.[1]

Step 4: System Deactivation

• System Priming : Injecting a high-concentration standard of endosulfan-sulfate can help to "prime" or passivate the active sites within the system, leading to improved peak shape in subsequent analyses.[1]

Data Presentation

Injector Liner Type	Initial Peak Asymmetry	Peak Asymmetry after 50 Injections (Complex Matrix)
Standard Non-Deactivated Liner	1.2	> 2.0 (Significant Tailing)
Manufacturer Deactivated Liner	1.0	1.5
Ultra-Inert Deactivated Liner	0.9	1.1 (Good Peak Shape Maintained)

Peak asymmetry is calculated using the formula A = B/A at 10% of the peak height, where B is the distance from the trailing edge to the center and A is the distance from the leading edge to the center. An ideal peak has an asymmetry value of 1.0. Values greater than 1.2 are indicative of tailing.

Experimental Protocols

Protocol 1: GC-ECD Analysis of Endosulfan-Sulfate in Water Samples (Based on EPA Method 8081)

This protocol provides a general procedure for the analysis of endosulfan-sulfate in water samples.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Acidification : Acidify the water sample (e.g., 1 liter) to a pH of 2 using hydrochloric acid.

• Cartridge Conditioning : Condition a C18 SPE cartridge by passing 10 mL of methanol (B129727) followed by 10 mL of deionized water.

• Sample Loading : Pass the acidified water sample through the conditioned C18 cartridge at a slow and steady rate.

• Elution : Elute the trapped analytes with a suitable solvent such as ethyl acetate (B1210297) or a mixture of hexane (B92381) and acetone.

• Concentration : Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-ECD Conditions

Parameter	Setting
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector	Splitless, 250 °C
Detector	ECD, 300 °C
Oven Program	Initial Temp: 120°C, hold for 1 minRamp 1: 10°C/min to 260°C, hold for 2 minRamp 2: 20°C/min to 280°C, hold for 2 min

3. Quality Control

• Analyze a method blank with each batch of samples to check for contamination.

• Analyze a spiked sample to assess method recovery.

• Check for the degradation of sensitive pesticides like DDT and endrin (B86629) to ensure system inertness, as per EPA Method 8081 guidelines. Degradation should not exceed 15%.

Mandatory Visualization

The following diagrams illustrate the logical workflow for troubleshooting peak tailing issues with endosulfan-sulfate.

Caption: Troubleshooting workflow for endosulfan-sulfate peak tailing.

Caption: Step-by-step workflow for GC inlet maintenance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]

Technical Support Center: High-Throughput Endosulfan-Sulfate Screening

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their high-throughput screening (HTS) assays for endosulfan-sulfate.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of endosulfan-sulfate, and how does this inform HTS assay design?

A1: Endosulfan-sulfate, a major metabolite of the organochlorine insecticide endosulfan (B1671282), primarily acts as a non-competitive antagonist of the γ-aminobutyric acid (GABA) receptor, which is a ligand-gated chloride channel.[1][2] This antagonism blocks the inhibitory effects of GABA, leading to central nervous system hyperexcitability and neurotoxicity.[1] HTS assays for endosulfan-sulfate should, therefore, be designed to identify compounds that can modulate this activity. This could involve cell-based assays that measure changes in neuronal activity, or biochemical assays that monitor the binding of ligands to the GABA receptor.

Q2: We are observing a low signal-to-background ratio in our cell-based assay. What are the potential causes and solutions?

A2: A low signal-to-background ratio can be caused by several factors in a cell-based assay. Common issues include low transfection efficiency if you are using a reporter gene, weak promoter activity, or suboptimal reagent concentrations.[3] To troubleshoot this, consider the following:

• Optimize Transfection: If applicable, re-evaluate your transfection protocol, including the DNA-to-reagent ratio, to ensure optimal efficiency.[3][4]

• Cell Health: Ensure cells are healthy and seeded at an appropriate density.[5]

• Reagent Concentration: Titrate the concentrations of all critical reagents, including endosulfan-sulfate and any detection reagents, to find the optimal concentrations that yield a robust signal.

• Promoter Strength: If using a reporter assay, consider whether the promoter driving the reporter gene is sufficiently active in your cell line.[3][4]

Q3: Our Z'-factor is consistently below 0.5. How can we improve our assay quality?

A3: The Z'-factor is a statistical indicator of assay quality, with a value between 0.5 and 1.0 being considered excellent for HTS.[6][7][8] A Z'-factor below 0.5 suggests that the assay has a small separation between the positive and negative controls, making it difficult to distinguish true hits from noise.[9][6][7] To improve your Z'-factor, focus on two key areas: increasing the signal window and reducing data variability.

• Increase Signal Window:

  • Optimize the concentrations of your positive and negative controls to maximize the difference in their signals.

  • Ensure that the assay incubation times are sufficient to allow for a maximal biological response.

• Reduce Variability:

  • Pipetting Accuracy: Use calibrated pipettes and consider using automated liquid handlers to minimize pipetting errors.[10][11]

  • Plate Uniformity: Be mindful of "edge effects," where wells on the perimeter of the plate behave differently due to temperature and evaporation gradients.[5][12][13] Consider not using the outer wells for experimental samples or using specialized lids to minimize evaporation.[12][14]

  • Reagent Quality: Use high-quality, fresh reagents to ensure consistency.[3]

Q4: We are seeing a high number of false positives in our screen. What are the likely causes?

A4: False positives in HTS can arise from compound interference with the assay technology rather than true biological activity.[15][16] Common causes include:

• Autofluorescence: The compound itself may be fluorescent at the excitation and emission wavelengths of your assay, leading to a false positive signal.[15][16]

• Luciferase Inhibition/Activation: In luciferase-based assays, compounds can directly inhibit or, counterintuitively, stabilize the luciferase enzyme, leading to an apparent increase in signal.[17][18]

• Compound Aggregation: At high concentrations, some compounds can form aggregates that interfere with the assay components.[15][16]

To identify and eliminate false positives, it is crucial to perform counter-screens and orthogonal assays.[17]

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells

Potential Cause	Troubleshooting Steps
Pipetting Errors	- Ensure all pipettes are properly calibrated.[11] - Use reverse pipetting for viscous solutions. - Employ automated liquid handling systems for improved precision.[10] - Prepare master mixes to minimize well-to-well variation.[4]
Edge Effects	- Avoid using the outer rows and columns of the microplate for samples.[5][12] - Fill the outer wells with media or buffer to create a humidity barrier.[5][12] - Use microplates with specialized designs to reduce edge effects or environmental lids.[14] - Ensure uniform temperature and humidity in the incubator.[5]
Cell Seeding Non-uniformity	- Ensure a single-cell suspension before seeding. - Gently mix the cell suspension between plating to prevent settling. - Allow plates to sit at room temperature for a short period before incubation to allow for even cell settling.[5]
Inconsistent Incubation Times	- Process plates in a consistent and timely manner. - If processing a large number of plates, consider the time it takes to add reagents to all plates.

Issue 2: Weak or No Signal

Potential Cause	Troubleshooting Steps
Inactive Reagents	- Check the expiration dates of all reagents. - Prepare fresh reagents and store them properly, protected from light and at the correct temperature.[3][19] - Aliquot reagents to avoid repeated freeze-thaw cycles.[3]
Suboptimal Reagent Concentrations	- Perform concentration-response curves for all key reagents to determine their optimal working concentrations.
Incorrect Instrument Settings	- Verify that the correct excitation and emission wavelengths, as well as the appropriate filters and dichroic mirrors, are being used for your specific assay. - Ensure the instrument's gain setting is optimized.
Low Transfection Efficiency (for reporter assays)	- Optimize the transfection protocol by testing different DNA-to-reagent ratios.[3][4] - Use high-quality, endotoxin-free plasmid DNA.[4]

Issue 3: High Background Signal

Potential Cause	Troubleshooting Steps
Contaminated Reagents	- Use fresh, sterile reagents and buffers.[3] - Filter-sterilize buffers and media.
Autofluorescence of Compounds or Media	- Screen for compound autofluorescence by measuring the signal of the compounds in the absence of other assay components.[18] - Use phenol (B47542) red-free media for cell-based assays, as phenol red can contribute to background fluorescence.
Non-specific Binding (in binding assays)	- Add a non-ionic detergent (e.g., 0.01% Tween-20 or Triton X-100) to the assay buffer to reduce non-specific binding.[20][21] - Include a blocking agent, such as bovine serum albumin (BSA), in the assay buffer.[20]
Inappropriate Microplate Type	- For luminescence assays, use solid white plates to maximize signal and prevent crosstalk.[3][4][11] - For fluorescence assays, use black plates to minimize background fluorescence.[21][22]

Quantitative Data Summary

The following table summarizes key assay performance metrics that should be monitored during assay development and screening.

Metric	Formula	Interpretation	Recommended Value for HTS
Z'-Factor	1 - (3 * (SDpos + SDneg)) / |Meanpos - Meanneg|	A measure of the separation between positive and negative controls, indicating assay quality.[6][7]	≥ 0.5[6][7][8]
Signal-to-Background Ratio (S/B)	Meansignal / Meanbackground	The ratio of the signal from a positive control to the signal from a negative control.[23]	> 3 is generally desirable[24]
Coefficient of Variation (%CV)	(Standard Deviation / Mean) * 100	A measure of the variability of the data.	< 20% for controls is a common target

Experimental Protocols

Protocol 1: General Cell-Based Reporter Gene Assay

• Cell Seeding: Seed cells in a 384-well white, clear-bottom plate at a pre-determined optimal density and allow them to adhere overnight.

• Transfection (if applicable): Transfect cells with the appropriate reporter plasmid construct using an optimized transfection protocol.

• Compound Addition: Add test compounds and controls (e.g., endosulfan-sulfate as a positive control for antagonism, vehicle as a negative control) to the assay plate using an automated liquid handler.

• Incubation: Incubate the plate for a predetermined time to allow for compound activity and reporter gene expression.

• Lysis and Reagent Addition: Lyse the cells and add the luciferase substrate according to the manufacturer's protocol.

• Signal Detection: Measure the luminescence signal using a plate reader.

Protocol 2: Fluorescence Polarization (FP) Binding Assay

• Reagent Preparation: Prepare assay buffer containing a fluorescently labeled ligand (tracer) at a fixed concentration and a serial dilution of the protein target (e.g., GABA receptor subunit).

• Assay Plate Preparation: Add the protein dilutions and tracer to the wells of a black, low-binding 384-well plate.

• Compound Addition: For competitive binding assays, add test compounds along with a fixed concentration of the protein and tracer.

• Incubation: Incubate the plate at room temperature, protected from light, to allow the binding reaction to reach equilibrium.

• Signal Detection: Measure the fluorescence polarization on a plate reader equipped with the appropriate filters.[20]

Visualizations

Caption: A generalized workflow for a cell-based high-throughput screening assay.

Caption: A decision tree for troubleshooting common issues in HTS assay development.

References

• 1. Effects of single and repeated administration of endosulfan on behaviour and its interaction with centrally acting drugs in experimental animals: a mini review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Endosulfan - Wikipedia [en.wikipedia.org]
• 3. goldbio.com [goldbio.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. How to reduce edge effects in cell-based high-throughput experiments? - Biology Stack Exchange [biology.stackexchange.com]
• 6. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 7. academic.oup.com [academic.oup.com]
• 8. indigobiosciences.com [indigobiosciences.com]
• 9. assay.dev [assay.dev]
• 10. Designing High-Throughput Experiments Using Microplate Technology [labx.com]
• 11. revvity.com [revvity.com]
• 12. scipro.com [scipro.com]
• 13. 384-Well Plates Archives - WellPlate.com [wellplate.com]
• 14. beckman.com [beckman.com]
• 15. High-Throughput Screening in Drug Discovery Explained | Technology Networks [technologynetworks.com]
• 16. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Reporter Gene Assays Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Metrics for Comparing Instruments and Assays [moleculardevices.com]
• 24. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Toxicity of Endosulfan Isomers and their Sulfate Metabolite

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity profiles of alpha-endosulfan, beta-endosulfan, and their primary metabolite, endosulfan-sulfate. The information presented herein is curated from a range of toxicological studies to facilitate a clear understanding of their relative potencies and mechanisms of action. All quantitative data is summarized in structured tables, and detailed experimental methodologies for key toxicity assays are provided.

Executive Summary

Endosulfan (B1671282), a broad-spectrum organochlorine insecticide, exists as a mixture of two stereoisomers, alpha (α) and beta (β), with the alpha-isomer being the more thermodynamically stable. In the environment and within organisms, these isomers are metabolized to endosulfan-sulfate. Toxicological data consistently demonstrate that α-endosulfan is the most acutely toxic of the three compounds. The primary mechanism of toxicity for all three is the antagonism of the gamma-aminobutyric acid (GABA) receptor, leading to central nervous system hyperexcitability.

Quantitative Toxicity Data

The following tables summarize the acute toxicity of alpha-endosulfan, beta-endosulfan, and endosulfan-sulfate across various species.

Table 1: Acute Oral Toxicity in Mammals (LD50)

Species	Compound	LD50 (mg/kg)	Gender	Reference
Rat	α-Endosulfan	76	Female	[1]
Rat	β-Endosulfan	240	Female	[1]
Rat (Technical Grade)	Endosulfan	18 - 160	-	[2]
Mouse	α-Endosulfan	11	-	[1]
Mouse	β-Endosulfan	36	-	[1]
Mouse	Endosulfan-sulfate	8	-	[3]
Dog (Technical Grade)	Endosulfan	77	-	[2]

Table 2: Acute Aquatic Toxicity (LC50/EC50)

Species	Compound	96-hour LC50 (µg/L)	48-hour EC50 (µg/L)	Reference
Rainbow Trout (Oncorhynchus mykiss)	α-Endosulfan	0.16 - 1.3	-
Rainbow Trout (Oncorhynchus mykiss)	Technical Endosulfan	1.5	-	[2]
Fathead Minnow (Pimephales promelas)	Technical Endosulfan	1.4	-	[2]
Fathead Minnow (Pimephales promelas)	Endosulfan-sulfate	2.1 - 3.5	-	[4]
Bluegill Sunfish (Lepomis macrochirus)	Technical Endosulfan	1.2	-	[2]
Channel Catfish (Ictalurus punctatus)	Technical Endosulfan	1.5	-	[2]
Daphnia magna (Water Flea)	α-Endosulfan	-	249
Daphnia magna (Water Flea)	Technical Endosulfan	-	840	[5]
Hyalella azteca (Amphipod)	α-Endosulfan	5.7	-	[5]

Experimental Protocols

The toxicity data presented in this guide are primarily derived from standardized acute toxicity studies. Below are generalized methodologies for the key experiments cited.

Acute Oral Toxicity Testing in Rodents (LD50 Determination)

This protocol is a generalized representation based on established guidelines for acute toxicity testing.

• Animal Model: Wistar rats or albino mice are commonly used. Animals are typically young adults and are acclimated to laboratory conditions for at least one week prior to the study.

• Housing: Animals are housed in controlled environments with regulated temperature, humidity, and a 12-hour light/dark cycle. They are provided with standard laboratory chow and water ad libitum, except for a brief fasting period before dosing.

• Dose Preparation and Administration: The test compounds (alpha-endosulfan, beta-endosulfan, or endosulfan-sulfate) are typically dissolved in a suitable vehicle, such as corn oil or dimethyl sulfoxide (B87167) (DMSO). A single dose is administered to the animals via oral gavage.

• Dose Groups: Multiple dose groups are used, with a control group receiving only the vehicle. The doses are selected to span a range that is expected to cause mortality in some, but not all, animals.

• Observation: Animals are observed for clinical signs of toxicity and mortality at regular intervals for up to 14 days. Signs of neurotoxicity, such as tremors, convulsions, and changes in motor activity, are carefully recorded.

• Data Analysis: The LD50 value, the dose that is lethal to 50% of the test population, is calculated using statistical methods such as probit analysis.

Acute Aquatic Toxicity Testing with Daphnia magna

This protocol is a generalized representation based on OECD Guideline 202.

• Test Organism: Neonates of Daphnia magna (less than 24 hours old) are used for the test.

• Test Solutions: A series of concentrations of the test substance are prepared in a suitable culture medium. A control group with no test substance is also included.

• Test Conditions: The test is conducted in glass beakers under static or semi-static conditions. The temperature is maintained at 20 ± 2°C, and the photoperiod is typically 16 hours of light and 8 hours of dark.

• Exposure: A specific number of daphnids (e.g., 20) are exposed to each test concentration and the control.

• Endpoint: The primary endpoint is immobilization, which is defined as the inability of the daphnids to swim within 15 seconds after gentle agitation of the test vessel. Observations are made at 24 and 48 hours.

• Data Analysis: The EC50, the concentration that causes immobilization in 50% of the daphnids, is calculated for the 24-hour and 48-hour exposure periods.

Mechanism of Action: GABA Receptor Antagonism

The primary neurotoxic effects of endosulfan and its sulfate (B86663) metabolite are mediated through their interaction with the gamma-aminobutyric acid (GABA) receptor complex in the central nervous system. GABA is the principal inhibitory neurotransmitter in the brain.

Caption: Mechanism of endosulfan neurotoxicity via GABA-A receptor antagonism.

As depicted in the diagram, under normal physiological conditions, GABA binds to its receptor, opening a chloride ion channel. The influx of chloride ions leads to hyperpolarization of the neuronal membrane, resulting in an inhibitory effect. Endosulfan, its isomers, and endosulfan-sulfate act as non-competitive antagonists at the picrotoxin (B1677862) binding site of the GABA-A receptor. This blocks the chloride channel, preventing the inhibitory action of GABA and leading to a state of uncontrolled neuronal excitation, which manifests as tremors and convulsions.

Conclusion

The available toxicological data clearly indicate a hierarchy of acute toxicity among the endosulfan compounds, with alpha-endosulfan being the most potent, followed by endosulfan-sulfate, and then beta-endosulfan. This difference in toxicity is observed across both mammalian and aquatic species. The shared mechanism of action, antagonism of the GABA-A receptor, underscores the neurotoxic potential of all three compounds. This comparative guide serves as a valuable resource for researchers and professionals in assessing the risks associated with exposure to these environmental contaminants.

References

• 1. HEALTH EFFECTS - Toxicological Profile for Endosulfan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. EXTOXNET PIP - ENDOSULFAN [extoxnet.orst.edu]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Acute toxicity and effects analysis of endosulfan sulfate to freshwater fish species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Validation of a New Analytical Method for Endosulfan-Sulfate: A Comparative Guide

Endosulfan-sulfate, the primary and most persistent metabolite of the organochlorine pesticide endosulfan (B1671282), is a compound of significant toxicological concern.[1][2] Its presence in food and environmental samples is closely monitored by regulatory agencies worldwide.[2] Accurate and sensitive analytical methods are therefore crucial for ensuring food safety and environmental protection. This guide provides a comparative overview of two common analytical techniques for the quantification of endosulfan-sulfate: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), with a focus on a newly validated method.

Traditionally, gas chromatography (GC) based methods have been the standard for endosulfan analysis.[1][3] However, the emergence of LC-MS/MS has provided a powerful alternative, offering high selectivity and sensitivity, particularly for complex sample matrices.[1] This guide will delve into the performance characteristics and experimental protocols of both methodologies, presenting a clear comparison to aid researchers in selecting the most suitable approach for their analytical needs.

Comparative Performance Data

The selection of an analytical method is often dictated by its performance characteristics. The following tables summarize the quantitative data for endosulfan-sulfate analysis using GC-MS/MS and LC-MS/MS, highlighting key validation parameters such as Limit of Detection (LOD), Limit of Quantification (LOQ), recovery, and Relative Standard Deviation (RSD).

Table 1: Performance Characteristics of GC-MS/MS Methods for Endosulfan-Sulfate Analysis

Matrix	Sample Preparation	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)	Reference
Human Serum	Solid-Phase Extraction (SPE)	0.006-0.019	-	93.4-100.4	<17.6	[3]
Honeybees	-	0.005	-	96.5-106.8	0.58-2.13	[2]
Water	Solid-Phase Extraction (SPE)	0.00038-0.01796	0.00118-0.05443	75-116	4.2-14.8	[4][5]
Fetal Tissues	Liquid-Solid Extraction & SPE	1.2-2.0	-	-	-	[6]

Table 2: Performance Characteristics of LC-MS/MS Methods for Endosulfan-Sulfate Analysis

Matrix	Sample Preparation	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)	Reference
Food Matrices	QuEChERS	-	-	-	-	[1]
Surface Water	Online SPE	0.003	-	-	-	[7]
Fish Tissue	QuEChERS	-	-	-	-	[8]
Human Serum	Liquid-Liquid Extraction	-	0.117	-	-	[9]

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. This section outlines the methodologies for sample preparation and instrumental analysis for both GC-MS/MS and LC-MS/MS.

1. Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices due to its simplicity and effectiveness.[1][2]

• Extraction:

  • Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.[1][2]

  • Add 10-15 mL of acetonitrile (B52724).[1]

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).[1]

  • Shake vigorously for 1 minute and centrifuge at ≥3000 x g for 5 minutes.[1]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a tube containing dSPE sorbents (e.g., 150 mg MgSO₄ and 50 mg Primary Secondary Amine (PSA)).[2] For matrices with high-fat content, C18 sorbent can be added.[2]

  • Vortex for 30 seconds and centrifuge at high speed.[1]

  • The resulting supernatant is ready for analysis.

2. Instrumental Analysis

• GC-MS/MS Analysis:

  • Gas Chromatograph (GC) Conditions: The GC conditions should be optimized to separate endosulfan-sulfate from other matrix components.[3] A typical setup might involve a specific capillary column (e.g., CP-8Sil 8-CB) with helium as the carrier gas.

  • Mass Spectrometer (MS) Conditions: The MS is operated in tandem mode (MS/MS) to enhance selectivity and sensitivity.[3] The parent ion and product ions for endosulfan-sulfate are selected for monitoring. For endosulfan-sulfate, the parent molecular ion is often observed at m/z 422.[10]

• LC-MS/MS Analysis:

  • Liquid Chromatograph (LC) Conditions: A high-performance liquid chromatography (HPLC) system is used to separate the analyte. A typical mobile phase consists of a gradient of water and an organic solvent like acetonitrile or methanol, run through a C18 analytical column.[1][9]

  • Mass Spectrometer (MS) Conditions: A triple quadrupole mass spectrometer is commonly used.[1] The ionization source, such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI), is optimized for endosulfan-sulfate.[7][9] Specific precursor-to-product ion transitions are monitored in Selected Reaction Monitoring (SRM) mode for quantification.

Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of endosulfan-sulfate in a food matrix using the QuEChERS sample preparation method followed by chromatographic analysis.

Caption: Workflow for Endosulfan-Sulfate Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. scielo.br [scielo.br]
• 5. benchchem.com [benchchem.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Outcompeting GC for the detection of legacy chlorinated pesticides: online-SPE UPLC APCI/MSMS detection of endosulfans at part per trillion levels [agris.fao.org]
• 8. researchgate.net [researchgate.net]
• 9. open.uct.ac.za [open.uct.ac.za]
• 10. GC-MS fragmentation patterns of sprayed endosulfan and its sulphate metabolite in samples of Theobroma cacao L from a field kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory comparison of endosulfan-sulfate measurements

An authoritative guide for scientists and researchers, this document provides an objective comparison of inter-laboratory performance in the measurement of endosulfan-sulfate, a toxic metabolite of the organochlorine pesticide endosulfan. The presented data is sourced from comprehensive European Union Proficiency Tests (EUPTs), offering valuable insights into the analytical capabilities of official laboratories.

Comparative Performance in Endosulfan-Sulfate Measurement

Proficiency testing is a critical component of laboratory quality assurance, providing an external evaluation of a laboratory's ability to produce accurate and reliable data. The following table summarizes the results for endosulfan-sulfate analysis from various EUPTs conducted on different food matrices. In these tests, a known concentration of the analyte (the assigned value, determined by a consensus of expert laboratories) is provided to participating laboratories. Each laboratory's reported result is then statistically compared to the assigned value and expressed as a z-score. A z-score between -2 and 2 is generally considered a satisfactory performance.

Proficiency Test	Matrix	Assigned Value (mg/kg)	Number of Participants	Performance Summary (z-score)
EUPT-FV-16	Pepper	0.066	158	The majority of participating laboratories demonstrated satisfactory performance in the analysis of endosulfan-sulfate in pepper.
EUPT-T02	Tea	0.044	43	A large proportion of the laboratories achieved acceptable z-scores for the determination of endosulfan-sulfate in the challenging tea matrix.
EUPT-FV-SC05	Dried White Beans	Not spiked	N/A	Endosulfan-sulfate was not included as a target analyte in this proficiency test.

Standardized Experimental Protocol

The methodologies employed by laboratories participating in these proficiency tests are typically based on multi-residue methods. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become the standard for sample preparation in pesticide residue analysis due to its simplicity, speed, and broad applicability.

Sample Preparation: QuEChERS Extraction

• Homogenization : A representative 10-15 g portion of the sample is homogenized to ensure uniformity.

• Extraction : The homogenized sample is placed in a 50 mL centrifuge tube with 10 mL of acetonitrile (B52724). The tube is shaken vigorously for 1 minute.

• Salting Out : A mixture of anhydrous magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl) is added to induce phase separation. The tube is again shaken vigorously for 1 minute.

• Centrifugation : The sample is centrifuged for 5 minutes at ≥ 3000 g, resulting in the separation of the acetonitrile layer containing the pesticides.

Clean-up: Dispersive Solid-Phase Extraction (d-SPE)

• An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube.

• The d-SPE tube contains primary secondary amine (PSA) sorbent to remove matrix components such as organic acids and sugars, and anhydrous MgSO₄ to remove residual water.

• The tube is shaken for 30 seconds and then centrifuged for 2 minutes.

• The final extract is collected for instrumental analysis.

Instrumental Analysis

The cleaned extracts are typically analyzed by either gas chromatography-tandem mass spectrometry (GC-MS/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the sensitive and selective quantification of endosulfan-sulfate.

• GC-MS/MS Conditions :

  • Column : HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

  • Injector : Splitless mode at 280°C.

  • Carrier Gas : Helium.

  • Ionization Mode : Electron Ionization (EI).

• LC-MS/MS Conditions :

  • Column : C18 reverse-phase column.

  • Mobile Phase : A gradient of water and methanol (B129727) or acetonitrile, often with additives like formic acid or ammonium (B1175870) formate.

  • Ionization Mode : Electrospray Ionization (ESI) in negative mode is commonly used for endosulfan-sulfate.

Visualizing the Inter-laboratory Comparison Process

The following diagram outlines the logical workflow of a typical inter-laboratory comparison study, from the preparation of the test material by the organizer to the final performance evaluation of the participating laboratories.

Caption: A typical workflow for an inter-laboratory comparison study.

Comparative persistence of endosulfan-sulfate and its parent compound

A comparative analysis of the environmental persistence of the insecticide endosulfan (B1671282) and its primary metabolite, endosulfan-sulfate, reveals a greater recalcitrance of the sulfate (B86663) form. This guide presents a synthesis of experimental data comparing the persistence of these two compounds in various environmental matrices, outlines the methodologies for assessing their degradation, and illustrates the key transformation pathways.

Endosulfan, a broad-spectrum organochlorine insecticide, has been widely used in agriculture. Its environmental fate is of significant concern due to its toxicity and potential for long-range transport. In the environment, endosulfan, which exists as a mixture of two isomers (α- and β-endosulfan), undergoes transformation to several metabolites. The most prominent and toxicologically significant of these is endosulfan-sulfate, formed through oxidation. Numerous studies have demonstrated that endosulfan-sulfate is often more persistent than its parent compounds, leading to its accumulation in soil and water.[1][2][3]

Comparative Persistence Data

The environmental persistence of a compound is often quantified by its half-life (t½), the time required for its concentration to be reduced by half. The following tables summarize the half-lives of α-endosulfan, β-endosulfan, and endosulfan-sulfate in soil and water under various conditions, as reported in scientific literature.

Persistence in Soil

The degradation of endosulfan and endosulfan-sulfate in soil is influenced by a multitude of factors including soil type, organic matter content, pH, temperature, and microbial activity.[3] Generally, endosulfan-sulfate exhibits a longer half-life than the parent isomers across different soil types.

Soil Type	α-Endosulfan Half-life (days)	β-Endosulfan Half-life (days)	Endosulfan-Sulfate Half-life (days)	Reference
Black Soil	72	39	39	[3]
Paddy Soil	56	10	41	[3]
Red Soil	105	14	53	[3]
Fluvo-aquic Soil	42	13	34	[3]
Pliocene Sand	-	-	164	[4]
Organic-rich Orchard Soil	-	-	157	[4]
Agricultural Soil (unspecified)	-	-	150	[4]
Georgia Tomato Field	46	90	-	[2]
California Cotton Field 1	70	103	-	[2]
California Cotton Field 2	6-11	19-63	-	[2]

Persistence in Water

In aquatic environments, the persistence of endosulfan is primarily governed by hydrolysis, which is pH-dependent, and microbial degradation.[1] Hydrolysis of endosulfan leads to the formation of the less toxic endosulfan-diol.

Condition	α-Endosulfan Half-life (days)	β-Endosulfan Half-life (days)	Endosulfan-Sulfate Half-life (days)	Notes	Reference
Seawater/sediment microcosm (pH 7.3-7.7)	22	8.3	-	Endosulfan-diol was the main metabolite.	[2]
Anaerobic aquatic sediment	105-124	136-161	Did not appear to decline after 50 days	Endosulfan-sulfate was presumed to be formed by oxidation in the sediment.	[2]

Experimental Protocols

The determination of the environmental persistence of endosulfan and its metabolites involves controlled laboratory studies that simulate environmental conditions. A generalized protocol for assessing the aerobic transformation of these compounds in soil, based on established guidelines such as OECD Guideline 307, is outlined below.[5][6][7][8][9]

Protocol: Aerobic Soil Transformation Study

1. Soil Collection and Preparation:

• Collect fresh soil from a location with no prior history of endosulfan use. The soil should be characterized for its physicochemical properties (pH, organic carbon content, texture, and microbial biomass).

• Sieve the soil (e.g., through a 2 mm mesh) to ensure homogeneity and remove large debris.

• Adjust the soil moisture to a predetermined level, typically between 40% and 60% of its maximum water holding capacity.

2. Test Substance Application:

• Prepare a stock solution of the test substance (α-endosulfan, β-endosulfan, or endosulfan-sulfate). For enhanced detection and pathway analysis, 14C-radiolabeled compounds are often used.[5][7]

• Apply the test substance to the soil samples at a known concentration. The application should be done as uniformly as possible.

3. Incubation:

• Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-25°C) in a flow-through system or biometer flasks.[7]

• Maintain a continuous flow of humidified air to ensure aerobic conditions.

• Include traps for volatile organic compounds and carbon dioxide (14CO2 if radiolabeled material is used) in the outflow to assess mineralization.

4. Sampling and Analysis:

• Collect replicate soil samples at predetermined time intervals over a period of up to 120 days.[5][7]

• Extract the soil samples using an appropriate solvent or combination of solvents (e.g., acetone, hexane, methylene (B1212753) chloride).

• Analyze the extracts for the parent compound and its transformation products using analytical techniques such as Gas Chromatography with Electron Capture Detection (GC-ECD) or Gas Chromatography-Mass Spectrometry (GC-MS).

5. Data Analysis:

• Calculate the concentration of the parent compound and its metabolites at each sampling point.

• Determine the degradation kinetics, which often follow first-order kinetics.

• Calculate the half-life (t½) of the parent compound.

Visualization of Endosulfan Transformation

The degradation of endosulfan in the environment proceeds through two primary pathways: oxidation and hydrolysis. The following diagram, generated using the DOT language, illustrates these key transformation routes.

Primary degradation pathways of endosulfan.

This guide provides a comparative overview of the persistence of endosulfan and its more recalcitrant metabolite, endosulfan-sulfate. The presented data and protocols are essential for researchers and environmental scientists in understanding the long-term environmental impact of this pesticide and in developing strategies for risk assessment and remediation.

References

• 1. researchgate.net [researchgate.net]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. researchgate.net [researchgate.net]
• 4. Endosulfan Sulfate | C9H6Cl6O4S | CID 13940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 6. catalog.labcorp.com [catalog.labcorp.com]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. shop.fera.co.uk [shop.fera.co.uk]

A Head-to-Head Battle: GC-MS vs. LC-MS/MS for Endosulfan-Sulfate Analysis

For researchers, scientists, and drug development professionals tasked with the critical quantification of endosulfan-sulfate, a persistent and toxic metabolite of the organochlorine pesticide endosulfan, the choice of analytical technique is paramount. The two leading methods, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), both offer the high sensitivity and selectivity required for trace-level analysis. However, they differ fundamentally in their separation and ionization principles, leading to distinct advantages and disadvantages depending on the specific application. This guide provides an objective, data-driven comparison to inform your selection process.

Performance Comparison at a Glance

The decision between GC-MS and LC-MS/MS for endosulfan-sulfate analysis is often dictated by the sample matrix, required sensitivity, and available instrumentation. While GC-MS has traditionally been a workhorse for the analysis of persistent organic pollutants like endosulfan-sulfate, LC-MS/MS has emerged as a powerful alternative, particularly for complex sample matrices.[1]

The following table summarizes key quantitative performance parameters for both techniques, compiled from various studies.

Performance Parameter	GC-MS / GC-MS/MS	LC-MS/MS
Limit of Detection (LOD)	0.1 - 1.2 µg/kg	0.02 - 3 ng/L
Limit of Quantitation (LOQ)	0.63 - 36.34 µg/kg	10 µg/kg
**Linearity (R²) **	>0.99	0.994 - 0.999
Recovery (%)	82 - 107.5%	72 - 118%
Precision (RSD%)	< 15%	< 20%

Delving into the Details: Experimental Protocols

Accurate and reproducible results hinge on meticulous experimental protocols. The following sections detail representative methodologies for the analysis of endosulfan-sulfate using both GC-MS/MS and LC-MS/MS, with a focus on the widely adopted QuEChERS sample preparation technique.

Sample Preparation: The QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction and cleanup of pesticide residues from a variety of food matrices.[1][2][3]

1. Extraction:

• Weigh 10-15 g of a homogenized sample (e.g., fruits, vegetables) into a 50 mL centrifuge tube.[1][2]

• Add 10-15 mL of acetonitrile (B52724) (ACN).[1][2] For samples with low water content, the addition of water may be necessary to facilitate extraction.

• Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate (B86663), sodium chloride, sodium citrate).[1][2]

• Shake vigorously for 1 minute to ensure thorough mixing.[1][2]

• Centrifuge at ≥3000 x g for 5 minutes to separate the layers.[1][2]

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer to a 2 mL or 15 mL microcentrifuge tube containing a mixture of anhydrous magnesium sulfate and Primary Secondary Amine (PSA) sorbent.[1][2] C18 sorbent may be added for matrices with high-fat content.[2]

• Vortex for 30 seconds to 1 minute.

• Centrifuge at high speed for 2-5 minutes.[2]

• The resulting supernatant is the final extract, ready for analysis.

GC-MS/MS Analysis

Instrumentation: An Agilent 8890 Gas Chromatograph system coupled with an Agilent 7010B triple quadrupole mass spectrometer (or equivalent).

GC Conditions:

• Column: Zebron ZB-5MSPLUS GC-MS column (or equivalent).

• Injector Temperature: Programmed from 90°C to 280°C.

• Oven Temperature Program: Start at 60°C, hold for 1.5 min, ramp to 220°C, then ramp to 300°C.

• Carrier Gas: Helium.

• Injection Mode: Splitless.

MS/MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for endosulfan-sulfate should be optimized for maximum sensitivity and selectivity.[4]

LC-MS/MS Analysis

Instrumentation: An Agilent 1290 Infinity II LC system coupled with an Agilent 6470 triple quadrupole mass spectrometer (or equivalent).

LC Conditions:

• Column: A C18 column (e.g., 2 mm i.d. x 150 mm, 2.2 µm).[4]

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, often with the addition of a modifier like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.[4]

• Flow Rate: Typically in the range of 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

MS/MS Conditions:

• Ionization Source: Electrospray Ionization (ESI), often in negative ion mode for endosulfan-sulfate.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Precursor and product ions, as well as collision energy, must be optimized for endosulfan-sulfate.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagram illustrates the general workflow for both GC-MS and LC-MS analysis of endosulfan-sulfate.

Caption: General analytical workflow for endosulfan-sulfate analysis.

Conclusion: Making the Right Choice

Both GC-MS/MS and LC-MS/MS are highly capable techniques for the determination of endosulfan-sulfate at trace levels.

GC-MS is a robust and well-established technique, often favored for its high chromatographic resolution for non-polar and semi-volatile compounds like endosulfan-sulfate.

LC-MS/MS offers the significant advantage of analyzing a wider range of compounds, including those that are more polar and thermally labile, without the need for derivatization.[1] This can be particularly beneficial when analyzing for multiple pesticide residues in a single run. For complex matrices, the selectivity of tandem mass spectrometry in LC-MS/MS can be crucial for minimizing interferences.

Ultimately, the optimal choice will depend on the specific requirements of your study, including the nature of the sample matrix, the desired detection limits, and the instrumentation available in your laboratory. For routine monitoring in well-characterized matrices, GC-MS/MS remains a reliable workhorse. For complex environmental or biological samples where high selectivity and minimal sample preparation are paramount, LC-MS/MS presents a compelling alternative.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cms.mz-at.de [cms.mz-at.de]
• 4. Determination of 77 Multiclass Pesticides and Their Metabolitesin Capsicum and Tomato Using GC-MS/MS and LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Endosulfan's Environmental Legacy: A Comparative Analysis of its Metabolites, Endosulfan-Sulfate and Endosulfan Diol

A detailed comparison of the environmental persistence, toxicity, and bioaccumulation of two primary breakdown products of the organochlorine insecticide endosulfan (B1671282) reveals distinct environmental impacts. Endosulfan-sulfate emerges as a more persistent and toxic threat, while endosulfan diol is a less hazardous degradation product.

Endosulfan, a broad-spectrum insecticide, has been phased out in many countries due to its adverse effects on human health and the environment.[1][2] However, its legacy continues through its persistent metabolites. When released into the environment, endosulfan degrades into two main products: endosulfan-sulfate and endosulfan diol.[3][4] Understanding the distinct environmental fates of these two compounds is crucial for assessing the long-term risks associated with endosulfan contamination.

In soil, the primary degradation pathway for endosulfan is biotic metabolism, which predominantly forms endosulfan-sulfate.[3] This metabolite is considered to be more persistent than its parent isomers, alpha- and beta-endosulfan.[3][5] Conversely, in aquatic environments, hydrolysis is the dominant transformation process, leading to the formation of the less toxic endosulfan diol.[3]

Comparative Environmental Impact

The environmental behavior and impact of endosulfan-sulfate and endosulfan diol are largely dictated by their physicochemical properties.

Property	Endosulfan-Sulfate	Endosulfan Diol	Parent Endosulfan (α & β)	References
Persistence	High (more persistent than parent)	Low (less persistent than parent)	Moderate to High	[3][5][6]
Toxicity	High (similar to parent)	Low (less toxic than parent)	High	[3][6][7]
Bioaccumulation Potential	Moderate to High	Low	High	[1][8][9]
Formation Pathway	Primarily through oxidation in soil and biota	Primarily through hydrolysis in water	-	[3]

Endosulfan-Sulfate: The Persistent Threat

Endosulfan-sulfate is a significant concern due to its persistence in the environment and its toxicity, which is comparable to the parent endosulfan.[6][7] Its formation is favored in soil environments through microbial action.[3] Studies have shown that endosulfan-sulfate is the major metabolite detected in soil and is more recalcitrant than the original endosulfan isomers.[9][10] This persistence, combined with its moderate potential for bioaccumulation, means that endosulfan-sulfate can pose a long-term risk to ecosystems.[8] The combined half-life of endosulfan and its sulfate (B86663) metabolite in the environment can range from approximately 9 months to 6 years.[1]

Endosulfan Diol: A Less Harmful Metabolite

In contrast, endosulfan diol is formed primarily through the hydrolysis of endosulfan in water.[3] This process is a key detoxification pathway, as endosulfan diol is considered to be significantly less toxic than both the parent compound and endosulfan-sulfate.[3] The formation of endosulfan diol is more prevalent in aquatic systems, where it is the main metabolite identified.[3] While still a product of a hazardous chemical, the degradation to endosulfan diol represents a reduction in the overall environmental risk.

Experimental Protocols

The assessment of the environmental impact of endosulfan metabolites relies on standardized experimental protocols to determine their persistence, toxicity, and bioaccumulation.

Soil Persistence and Degradation Studies

A common method to evaluate the persistence of endosulfan-sulfate in soil involves laboratory incubation studies.

Objective: To determine the rate of degradation of endosulfan-sulfate in soil under controlled aerobic conditions.

Methodology:

• Soil Collection and Preparation: A well-characterized soil is collected, sieved to ensure homogeneity, and its physicochemical properties (pH, organic matter content, texture) are determined.

• Spiking: A known concentration of endosulfan-sulfate is applied to the soil samples.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20-25°C) and moisture content.

• Sampling: Sub-samples of the soil are taken at regular intervals over a period of weeks or months.

• Extraction: The soil samples are extracted with an organic solvent (e.g., acetone, dichloromethane) to isolate the endosulfan-sulfate residues.[11]

• Analysis: The concentration of endosulfan-sulfate in the extracts is quantified using gas chromatography with an electron capture detector (GC-ECD) or mass spectrometry (GC-MS).[11][12]

• Data Analysis: The degradation kinetics are determined by plotting the concentration of endosulfan-sulfate over time, and the half-life (DT50) is calculated.

Aquatic Toxicity Testing

To assess the toxicity of endosulfan-sulfate and endosulfan diol to aquatic organisms, acute toxicity tests are frequently conducted.

Objective: To determine the median lethal concentration (LC50) of the compounds to a representative aquatic species (e.g., rainbow trout, Daphnia magna).

Methodology:

• Test Organisms: A batch of healthy, uniform-sized organisms of the selected species is acclimated to laboratory conditions.

• Test Solutions: A series of test solutions with geometrically spaced concentrations of either endosulfan-sulfate or endosulfan diol are prepared in a suitable culture medium. A control group with no added chemical is also included.

• Exposure: The test organisms are exposed to the different concentrations of the chemical for a fixed period (e.g., 96 hours for fish, 48 hours for Daphnia).

• Observation: Mortality and any sublethal effects are recorded at regular intervals.

• Data Analysis: The LC50 value, which is the concentration estimated to cause mortality in 50% of the test organisms, is calculated using statistical methods such as probit analysis.

Visualizing Environmental Pathways and Workflows

To better understand the environmental fate of endosulfan and the experimental procedures used to study it, the following diagrams are provided.

Endosulfan's primary degradation pathways in the environment.

A typical experimental workflow for a soil persistence study.

References

• 1. Endosulfan - Wikipedia [en.wikipedia.org]
• 2. pops.int [pops.int]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Health Hazards Associated with Exposure to Endosulfan: A Mini-Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. earthjustice.org [earthjustice.org]
• 7. chm.pops.int [chm.pops.int]
• 8. benchchem.com [benchchem.com]
• 9. Endosulfan, a global pesticide: a review of its fate in the environment and occurrence in the Arctic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. amap.no [amap.no]
• 11. chm.pops.int [chm.pops.int]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]

A Guide to Assessing the Accuracy of Endosulfan-Sulfate Certified Reference Materials

For researchers, scientists, and professionals in drug development, the accuracy of certified reference materials (CRMs) is paramount for ensuring the validity of analytical results. This guide provides a comparative assessment of commercially available endosulfan-sulfate CRMs and details the experimental protocols necessary to verify their accuracy.

Comparison of Endosulfan-Sulfate Certified Reference Materials

The selection of a suitable CRM is a critical step in any analytical workflow. The following table summarizes the key characteristics of endosulfan-sulfate CRMs from three prominent suppliers, based on their Certificates of Analysis (CoAs) and product specifications.

Parameter	Sigma-Aldrich (PESTANAL®)	LGC Standards (Dr. Ehrenstorfer)	CPAChem
Product Code	32456	DRE-C13133000	P823430
Lot Number	BCCK8920 (example)	H1582415	N/A (example)
Certified Purity/Concentration	99.5%	97.05% (g/g)	100 µg/mL in Cyclohexane
Expanded Uncertainty	± 0.5%	± 0.53% (g/g)	± 0.2 µg/mL
Analytical Method on CoA	Gas Chromatography (GC)	GC/FID	Gravimetric preparation, confirmed by GC/MS
Accreditation	ISO 17034, ISO/IEC 17025	ISO 17034, ISO/IEC 17025	ISO 17034, ISO/IEC 17025, ISO 9001

Experimental Workflow for Accuracy Assessment

The following diagram outlines the general workflow for assessing the accuracy of an endosulfan-sulfate CRM in a laboratory setting. This process ensures that the material meets the user's specific requirements and performs as expected within their analytical system.

Workflow for the accuracy assessment of endosulfan-sulfate CRMs.

Experimental Protocols

A detailed experimental protocol is crucial for the accurate assessment of an endosulfan-sulfate CRM. The following protocol describes a method using Gas Chromatography-Mass Spectrometry (GC-MS), a widely accepted technique for the analysis of organochlorine pesticides.[1]

Objective

To verify the certified purity and concentration of an endosulfan-sulfate Certified Reference Material (CRM) using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Reagents

• Endosulfan-sulfate CRM (from supplier)

• High-purity solvent (e.g., hexane (B92381) or cyclohexane, pesticide residue grade)

• Internal Standard (IS), e.g., PCB 209 or another suitable stable labeled compound

• Class A volumetric flasks and pipettes

• Analytical balance with a readability of at least 0.01 mg

• GC-MS system with an electron ionization (EI) source and a suitable capillary column (e.g., DB-5ms or equivalent)

Standard Preparation

3.1. Stock Standard Preparation (e.g., 1000 µg/mL)

• Accurately weigh approximately 10 mg of the neat endosulfan-sulfate CRM into a 10 mL volumetric flask.

• Record the exact weight.

• Dissolve the CRM in the chosen solvent and bring it to volume.

• Calculate the exact concentration of the stock standard based on the weighed amount and the certified purity from the CoA.

3.2. Working Standard Preparation

• Prepare a series of working standards by serial dilution of the stock standard to cover the expected working range of the instrument (e.g., 0.01 to 1.0 µg/mL).

• Add a constant concentration of the internal standard to each working standard.

3.3. Quality Control (QC) Sample Preparation

• Prepare at least two levels of QC samples (low and high concentration) from a separately prepared stock standard, if available, or from the same stock standard used for calibration.

GC-MS Instrumental Conditions

• Injector: Splitless mode, 250 °C

• Carrier Gas: Helium, constant flow (e.g., 1.0 mL/min)

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute

  • Ramp 1: 25 °C/min to 200 °C

  • Ramp 2: 5 °C/min to 280 °C, hold for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Endosulfan-sulfate characteristic ions (m/z): 422 (molecular ion), 387, 272 (base peak)[2]

  • Internal Standard characteristic ions: Dependant on the IS used.

Analytical Procedure

• Inject a solvent blank to ensure the system is clean.

• Inject the working standards to generate a calibration curve.

• Inject the QC samples to verify the accuracy and precision of the calibration.

• Inject the prepared solution of the endosulfan-sulfate CRM (prepared as an unknown sample) in triplicate.

Data Analysis and Calculations

• Integrate the peak areas of the endosulfan-sulfate and the internal standard in all chromatograms.

• Generate a calibration curve by plotting the ratio of the endosulfan-sulfate peak area to the internal standard peak area against the concentration of the working standards.

• Determine the concentration of the "unknown" CRM solution from the calibration curve.

• Calculate the purity of the CRM using the following formula:

  Purity (%) = (Calculated Concentration (µg/mL) / Weighed Concentration (µg/mL)) x 100

• Calculate the mean and standard deviation of the triplicate measurements.

• Compare the experimentally determined purity with the certified value on the CoA. The result should fall within the uncertainty range stated on the certificate.

System Suitability

• Calibration Curve: The correlation coefficient (r²) should be ≥ 0.995.

• QC Samples: The calculated concentrations of the QC samples should be within ± 15% of their nominal values.

• Precision: The relative standard deviation (RSD) of the triplicate injections of the CRM sample should be ≤ 5%.

By following these procedures, laboratories can independently verify the accuracy of their endosulfan-sulfate CRMs, ensuring the reliability and integrity of their analytical data.

References

• 1. エンドスルファン硫酸塩 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. redalyc.org [redalyc.org]

Comparative Bioaccumulation of Endosulfan-Sulfate in Various Fish Species: A Scientific Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioaccumulation of endosulfan-sulfate, a persistent and toxic metabolite of the organochlorine insecticide endosulfan (B1671282), in different fish species. Understanding the differential accumulation of this compound in aquatic life is crucial for environmental risk assessment and the development of relevant toxicological models. This document synthesizes experimental data on bioaccumulation, details the methodologies used in these studies, and presents a generalized experimental workflow.

Quantitative Bioaccumulation Data

The bioaccumulation of endosulfan-sulfate varies significantly among different fish species and even between different tissues within the same species. The following table summarizes the bioconcentration factors (BCFs) and tissue concentrations of endosulfan and its metabolites, with a focus on endosulfan-sulfate where data is available. BCF is a critical measure, representing the ratio of the chemical's concentration in an organism to its concentration in the surrounding water.

Fish Species	Common Name	Tissue/Organ	Bioconcentration Factor (BCF)	Endosulfan-Sulfate Concentration (ng/g)	Reference
Cichlasoma dimerus	Cichlid	Liver	Highest among organs	High levels detected
Brain	High	High levels detected
Testes	High	High levels detected
Gills	Low	Low levels detected
Muscle	Lowest among organs	Lowest levels detected
Danio rerio	Zebrafish	Whole-body	2650	0.81 µg/g (total endosulfan residues)	[1]
Mugil cephalus	Striped Mullet	Whole-body	2755	Not specified	[2]
Cyprinus carpio	Common Carp	Muscle	Not specified	11.23 ± 7.23 (dry weight)	[3]
Alburnus orontis	Orontes bleak	Liver	Not specified	328.60 (dry weight, highest observed)	[3]
Muscle	Not specified	6.94 ± 2.20 (dry weight)	[3]
Clarias lazera	African Catfish	Muscle	Not specified	13.51 ± 4.95 (dry weight)	[3]
Hyphessobrycon bifasciatus	Yellow Tetra	Whole-body	11,583 ± 2,361	1.702 ± 0.072 µg/g (total endosulfan)	[4]
Red Hybrid Tilapia	Tilapia	Gonads	Highest partitioning	Metabolized from endosulfan	[5]
Liver	High partitioning	Metabolized from endosulfan	[5]
Gills	Moderate partitioning	Metabolized from endosulfan	[5]
Skin/Muscle/Bone	Lowest partitioning	Metabolized from endosulfan	[5]

Note: The BCF values and concentrations are influenced by experimental conditions such as exposure concentration, duration, and whether the exposure was to the parent endosulfan or the commercial formulation. Endosulfan is rapidly metabolized in plants and animals to endosulfan-sulfate.[5][6]

Experimental Protocols

The methodologies employed in the cited studies for determining the bioaccumulation of endosulfan-sulfate generally follow a standardized approach. Below is a detailed summary of the key experimental protocols.

Fish Acclimation and Exposure

• Acclimation: Prior to the experiment, fish are acclimated to laboratory conditions, typically in dechlorinated, aerated water at a controlled temperature and photoperiod for a minimum of two weeks.[7]

• Exposure: Fish are exposed to a sublethal, constant concentration of endosulfan (either the technical grade mixture of α- and β-isomers or a commercial formulation) or directly to endosulfan-sulfate in a semi-static or flow-through system.[4][8] The water concentration is regularly monitored to ensure consistent exposure levels.

Sample Collection and Preparation

• Tissue Sampling: At predetermined time points during the exposure and depuration phases, fish are euthanized, and various tissues (e.g., liver, muscle, gills, brain, gonads) are dissected.[5][9] Whole-body samples may also be collected.[1]

• Homogenization: The collected tissue samples are weighed and homogenized to ensure a uniform sample for extraction.

Chemical Extraction

• Solvent Extraction: The homogenized tissues are subjected to solvent extraction to isolate the lipophilic endosulfan and its metabolites. Common extraction solvents include methylene (B1212753) chloride, acetone, and acetonitrile.[10][11]

• Clean-up: The crude extract undergoes a clean-up procedure, often using techniques like solid-phase extraction (SPE) or gel permeation chromatography, to remove lipids and other interfering substances.[12]

Analytical Quantification

• Gas Chromatography (GC): The purified extract is analyzed using a gas chromatograph equipped with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS).[9][11][12] The GC separates the α-endosulfan, β-endosulfan, and endosulfan-sulfate, allowing for their individual quantification.[12]

• Quantification: The concentration of each compound is determined by comparing the peak areas from the sample to those of known analytical standards. Detection limits are typically in the low ng/g (ppb) range.[11][12]

Data Analysis

• Bioconcentration Factor (BCF) Calculation: The BCF is calculated as the ratio of the concentration of endosulfan-sulfate in the fish tissue (ng/g) to the concentration in the water (ng/mL) at steady-state.

• Statistical Analysis: Statistical tests are employed to determine significant differences in bioaccumulation between different species, tissues, and exposure conditions.

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for a comparative bioaccumulation study of endosulfan-sulfate in fish.

Caption: A generalized workflow for studying endosulfan-sulfate bioaccumulation in fish.

Signaling Pathways and Toxic Effects

Endosulfan and its metabolite, endosulfan-sulfate, are known to be neurotoxic. The primary mode of action is the inhibition of the γ-aminobutyric acid (GABA)-gated chloride channel in the central nervous system.[10] This disruption of neurotransmission leads to hyperexcitability, convulsions, and ultimately, mortality. Histopathological studies have also revealed damage to fish tissues, particularly lipid accumulation in the liver and necrosis in the gills, following exposure to endosulfan.[1][4]

The following diagram illustrates the inhibitory effect of endosulfan-sulfate on the GABA receptor.

Caption: Endosulfan-sulfate blocks the GABA-A receptor, inhibiting neuronal signaling.

References

• 1. 百度文库 [word.baidu.com]
• 2. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Endosulfan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 5. thescipub.com [thescipub.com]
• 6. EXTOXNET PIP - ENDOSULFAN [extoxnet.orst.edu]
• 7. benchchem.com [benchchem.com]
• 8. Acute toxicity and effects analysis of endosulfan sulfate to freshwater fish species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ccme.ca [ccme.ca]
• 11. Determination of five endosulfan pesticides in the fish pond water by dispersive liquid–liquid microextraction combined with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]

A comparative study of endosulfan-sulfate degradation in aerobic and anaerobic conditions

A comparative analysis of endosulfan (B1671282) degradation reveals distinct pathways and efficiencies under aerobic and anaerobic conditions. The primary degradation reactions involve oxidation to the persistent and toxic endosulfan-sulfate, and hydrolysis to the less toxic endosulfan diol.[1][2] Environmental conditions, particularly the presence or absence of oxygen, significantly dictate which pathway predominates.

Under aerobic conditions, the microbial degradation of endosulfan often leads to the formation of endosulfan-sulfate as the major metabolite.[3][4] In contrast, anaerobic conditions tend to favor the hydrolytic pathway, primarily producing endosulfan diol.[3]

Comparative Degradation Efficiency

Studies show that the extent of endosulfan biodegradation is generally higher and faster in aerobic environments compared to anaerobic ones. For instance, one study using enriched mixed bacterial cultures from agricultural soils reported approximately 95% degradation in an aqueous medium under aerobic conditions within 15 days, whereas anaerobic degradation reached about 80% over a 60-day period.[5][6] In soil slurry, the degradation was lower in both cases, with aerobic conditions achieving ~65% degradation in 15 days and anaerobic conditions achieving ~60% in 60 days.[5][6]

The addition of a supplementary carbon source, such as dextrose, has been shown to enhance degradation efficiency in both systems. In one experiment, adding dextrose increased endosulfan degradation by 13.36% in an aerobic system and 12.33% in a facultative anaerobic system.[7]

Table 1: Comparison of Endosulfan Degradation Efficiency

Condition	Medium	Degradation Efficiency (%)	Time Period (days)	Reference
Aerobic	Aqueous	~95%	15	[5][6]
Anaerobic	Aqueous	~80%	60	[5][6]
Aerobic	Soil Slurry	~65%	15	[5][6]
Anaerobic	Soil Slurry	~60%	60	[5][6]
Aerobic (w/o supplement)	Nutrient Broth	71.82%	28	[7]
Facultative Anaerobic (w/o supplement)	Nutrient Broth	76.04%	28	[7]
Aerobic (with dextrose)	Nutrient Broth	~82.5% (α-isomer), ~78.9% (β-isomer)	28	[7]
Facultative Anaerobic (with dextrose)	Nutrient Broth	~85.4% (α-isomer), ~85.5% (β-isomer)	28	[7]

Metabolite Formation: A Tale of Two Pathways

The metabolites produced during endosulfan degradation are a critical point of comparison. Aerobic degradation is characterized by the oxidative pathway, while anaerobic degradation primarily follows a hydrolytic route.[8]

• Aerobic Conditions: The principal metabolite formed is endosulfan-sulfate, a compound noted for being as toxic and persistent as the parent endosulfan.[1][3] Other minor metabolites, such as endosulfan diol and endosulfan lactone, may also be produced.[3] The conversion of endosulfan to endosulfan-sulfate and endosulfan diol are considered the rate-limiting steps in the aerobic pathway.[5][6]

• Anaerobic Conditions: The major product is endosulfan diol, which is significantly less toxic.[1][3] In flooded or anaerobic soil, endosulfan diol is the main metabolite, although smaller amounts of endosulfan-sulfate and endosulfan hydroxyether can also be formed.[3] The hydrolysis of endosulfan to endosulfan diol is the rate-limiting step under anaerobic conditions.[5][6]

Table 2: Comparison of Major and Minor Metabolite Formation

Condition	Major Metabolite(s)	Minor Metabolite(s)	Key Pathway	Reference
Aerobic	Endosulfan-sulfate (30-60%)	Endosulfan diol (2.6%), Endosulfan lactone (1.2%)	Oxidation	[3]
Anaerobic	Endosulfan diol (2-18%)	Endosulfan-sulfate (3-8%), Endosulfan hydroxyether (2-4%)	Hydrolysis	[3]

Degradation Kinetics and Half-Life

The degradation rates of endosulfan's two isomers, alpha (α) and beta (β), differ under varying conditions. The β-isomer is generally observed to degrade faster than the α-isomer.[5] However, the persistence of the resulting endosulfan-sulfate is a significant environmental concern.[9] The half-life of endosulfan can vary dramatically depending on the soil type and conditions, with reported half-lives for the combined toxic residues (endosulfan + endosulfan-sulfate) ranging from 9 months to 6 years.[10]

Table 3: Half-Life (DT50) of Endosulfan Isomers in Different Soil Types

Soil Type	Condition	α-Endosulfan DT50 (days)	β-Endosulfan DT50 (days)	Endosulfan-Sulfate DT50 (days)	Reference
Black Soil	Lab	72	39	39	[9]
Paddy Soil	Lab	56	10	41	[9]
Red Soil	Lab	105	14	53	[9]
Fluvo-aquic Soil	Lab	42	13	34	[9]
Sandy Loam	Aerobic	433	433	N/A	[11]
Clay	Aerobic	495	495	N/A	[11]
Clay	Anaerobic	462	462	N/A	[11]

Experimental Protocols

The following provides a generalized methodology for studying endosulfan degradation based on common practices cited in the literature.

1. Microbial Culture Enrichment:

• Source: Soil with a history of endosulfan application is collected.[2]

• Enrichment Medium: A minimal salts medium is prepared, strongly buffered to maintain a specific pH (e.g., 6.6) to minimize abiotic chemical hydrolysis.[2]

• Sole Sulfur Source: Endosulfan is added as the sole source of sulfur to selectively enrich for microorganisms capable of cleaving the sulfite (B76179) group from the molecule.[2]

• Incubation: The soil inocula are added to the medium and incubated under the desired conditions (aerobic or anaerobic) with shaking to ensure mixing. Cultures are serially transferred to fresh medium to further enrich the degrading consortium.[2]

2. Batch Degradation Study:

• Setup: Experiments are conducted in batch reactors (e.g., flasks or vials). For aerobic studies, flasks are typically left open to the air or aerated. For anaerobic studies, reactors are sealed and purged with an inert gas like nitrogen to remove oxygen.[7]

• Medium: A suitable liquid medium (e.g., nutrient broth or minimal medium) is amended with a known concentration of endosulfan (e.g., 50 mg/L).[7]

• Inoculation: An aliquot of the enriched microbial culture is added to the reactors. Control reactors without inoculum are also prepared to account for abiotic losses.[7]

• Incubation: Reactors are incubated for a set period (e.g., 28-60 days) under controlled temperature. Samples are collected at regular intervals for analysis.[5][7]

3. Analytical Methodology:

• Sample Preparation: Liquid samples are extracted using an organic solvent like n-hexane. The mixture is shaken vigorously, and the organic layer containing endosulfan and its metabolites is separated. The extraction is often repeated multiple times to ensure complete recovery. The final extract is dehydrated using anhydrous sodium sulfate (B86663).[7]

• Analysis: The extracted samples are analyzed using a Gas Chromatograph equipped with an Electron Capture Detector (GC/ECD), which is highly sensitive to chlorinated compounds.[7]

• Operating Conditions:

  • Column: A capillary column suitable for pesticide analysis (e.g., PE-35, 30 m x 0.53 mm x 0.5 µm).[7]

  • Temperatures: Injector and detector temperatures are maintained at high levels (e.g., 260°C and 300°C, respectively). A temperature program is used for the column oven to separate the different compounds.[7]

  • Carrier Gas: Nitrogen is typically used as the carrier gas.[7]

  • Quantification: The concentration of each compound is determined by comparing its peak area to that of known analytical standards.

Visualizing the Degradation Pathways and Workflow

References

• 1. researchpublish.com [researchpublish.com]
• 2. journals.asm.org [journals.asm.org]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. researchgate.net [researchgate.net]
• 5. Kinetics of the biodegradation pathway of endosulfan in the aerobic and anaerobic environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Isolation and Identification of Endosulfan-Degrading Bacteria and Evaluation of Their Bioremediation in Kor River, Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Biodegradability and biodegradation pathways of endosulfan and endosulfan sulfate - ProQuest [proquest.com]
• 11. scispace.com [scispace.com]

Safety & Regulatory Compliance

Proper Disposal of Endosulfan-Sulfate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of endosulfan-sulfate are of paramount importance. This persistent organochlorine pesticide and its metabolite, endosulfan-sulfate, are classified as hazardous wastes, necessitating strict adherence to disposal protocols to mitigate environmental contamination and ensure personnel safety.

Endosulfan (B1671282) and its related compounds are listed as hazardous wastes under the Resource Conservation and Recovery Act (RCRA), carrying the waste code P051.[1][2][3] This designation means that materials contaminated with endosulfan-sulfate are considered hazardous regardless of their concentration and must be managed according to federal and local regulations. Improper disposal is a violation of federal law.[4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, a lab coat or chemical-resistant apron, and safety goggles with side shields. All handling of endosulfan-sulfate, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

Quantitative Data for Disposal and Decontamination

The following table summarizes key quantitative parameters relevant to the disposal and safe handling of endosulfan-sulfate.

Parameter	Value	Source(s)
Incineration Parameters
Recommended Incineration Temperature	1000°C	General for organochlorine waste
Rotary Kiln Incineration Temperature Range	820 - 1600°C	[5]
Recommended Residence Time	30 minutes	General for organochlorine waste
Environmental and Health-Based Limits
Canadian Water Quality Guideline (Freshwater)	0.003 µg/L (for endosulfan)	[6]
Canadian Water Quality Guideline (Marine)	0.0016 µg/L (for endosulfan)	[6]
Australian Soil Investigation Level (Health-Based)	160 mg/kg (for endosulfan and its residues)	[7]
Regulatory Reporting
RCRA Hazardous Waste Code	P051	[1][2][3]
Reportable Quantity (CERCLA)	1 pound (for endosulfan and its metabolites)	[8]

Experimental Protocols

Protocol 1: Decontamination of Laboratory Surfaces and Glassware

This protocol outlines the steps for cleaning and decontaminating laboratory surfaces and glassware contaminated with endosulfan-sulfate.

Materials:

• Absorbent pads

• Long-handled tongs or forceps

• Two buckets

• Detergent solution (e.g., laboratory-grade soap in water)

• Organic solvent (e.g., acetone (B3395972) or methanol)

• Hazardous waste bags and containers, properly labeled

• Personal Protective Equipment (PPE) as described above

Procedure:

• Initial Dry Decontamination: Carefully remove any visible solid endosulfan-sulfate powder or crystals using a dry absorbent pad or a brush and dustpan. Avoid creating dust. Place all contaminated materials into a designated hazardous waste bag using tongs.

• Solvent Wash: Liberally rinse the contaminated surface or glassware with a suitable organic solvent such as acetone or methanol.[9] Use a squirt bottle for controlled application. Collect the solvent runoff in a designated hazardous waste container. This step helps to dissolve and remove the bulk of the chemical residue.

• Detergent Wash: Prepare a detergent solution in one bucket. Using a brush or cloth dedicated to hazardous waste cleaning, scrub the surface or glassware thoroughly with the detergent solution.

• Rinse: Rinse the surface or glassware with clean water, collecting the rinse water in a second bucket. This rinse water is considered contaminated and must be disposed of as hazardous waste.

• Final Rinse: Perform a final rinse with deionized water.

• Drying: Allow the cleaned items to air dry completely in a well-ventilated area or fume hood.

• Waste Disposal: All used solvents, cleaning solutions, rinse water, and disposable materials (pads, gloves, etc.) must be collected, properly labeled as endosulfan-sulfate hazardous waste, and disposed of through a licensed chemical destruction facility.[4]

Protocol 2: Chemical Degradation via Fenton Reaction (for aqueous waste)

This protocol describes a method for the chemical degradation of endosulfan in aqueous solutions using a modified Fenton reaction, which can be adapted for endosulfan-sulfate. This is an advanced treatment method that should be performed by personnel with experience in handling strong oxidizing agents.

Materials:

• Aqueous waste containing endosulfan-sulfate

• Commercial zero-valent iron (mZVI)

• Ascorbic acid (AA)

• Hydrogen peroxide (H₂O₂) (30% solution)

• pH meter and adjustment solutions (e.g., sulfuric acid, sodium hydroxide)

• Reaction vessel

• Stir plate and stir bar

• Personal Protective Equipment (PPE), including acid-resistant gloves and a face shield

Procedure:

• Preparation: In a designated reaction vessel within a fume hood, place the aqueous waste containing endosulfan-sulfate.

• Reagent Addition: For each liter of waste solution, add the following reagents in order, with continuous stirring:

  • 10 g of commercial zero-valent iron (mZVI) (to achieve 1% mZVI).[10][11]

  • 1.76 g of ascorbic acid (AA) (to achieve a 0.01 M solution).[10][11]

• pH Adjustment: Adjust the pH of the solution to approximately 3.0 using sulfuric acid. The Fenton reaction is most effective in acidic conditions.

• Initiation of Reaction: Slowly and carefully add 10.2 mL of 30% hydrogen peroxide (H₂O₂) to achieve a 0.1 M solution.[10][11] Be aware that the reaction can be exothermic.

• Reaction Time: Allow the reaction to proceed for 24 hours with continuous stirring.[10][11] This treatment has been shown to remove 98-100% of endosulfan.[10]

• Neutralization and Disposal: After the reaction is complete, neutralize the solution to a pH between 6.0 and 8.0 with a suitable base like sodium hydroxide. The treated solution should be analyzed to confirm the degradation of endosulfan-sulfate to acceptable levels before being disposed of in accordance with local regulations for treated hazardous waste. Any remaining solid sludge should be disposed of as hazardous waste.

Disposal Workflow and Logical Relationships

The following diagrams illustrate the decision-making and procedural flow for the proper disposal of endosulfan-sulfate.

Endosulfan-Sulfate Waste Disposal Workflow

Endosulfan-Sulfate Spill Response Workflow

References

• 1. nyu.edu [nyu.edu]
• 2. wku.edu [wku.edu]
• 3. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
• 4. benchchem.com [benchchem.com]
• 5. Endosulfan Sulfate | C9H6Cl6O4S | CID 13940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ccme.ca [ccme.ca]
• 7. nepc.gov.au [nepc.gov.au]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 10. Removal of organochlorine insecticide endosulfan in water and soil by Fenton reaction with ascorbic acid and various iron resources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Safeguarding Your Research: A Comprehensive Guide to Handling Endosulfan-Sulfate

For laboratory professionals engaged in pivotal research and development, the safe handling of hazardous materials like Endosulfan-sulfate is of paramount importance. Adherence to strict safety protocols is non-negotiable to prevent exposure and ensure the integrity of your work. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans for Endosulfan-sulfate.

Immediate Safety and Hazard Information

Endosulfan-sulfate is a highly toxic compound that can be fatal if swallowed, inhaled, or in contact with skin.[1][2] It is classified as a hazardous waste and is very toxic to aquatic life with long-lasting effects.[1][3] Exposure can lead to severe health effects, including headache, nausea, convulsions, and coma.[4] Therefore, implementing rigorous safety measures is critical.

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative data for Endosulfan-sulfate.

Parameter	Value	Source
Oral LD50 (Rat)	18 mg/kg	[1]
Spill Isolation (Solids)	At least 25 meters (75 feet)	[4][5]
Spill Isolation (Liquids)	At least 50 meters (150 feet)	[5]
Stock Solution Storage	≤ -10°C (long-term) or 4.2°C (short-term, up to 3 months)	[6]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is the most critical barrier to exposure. Below is a detailed breakdown of the required PPE when handling Endosulfan-sulfate.

PPE Category	Item	Specifications
Eye/Face Protection	Safety Goggles/Face Shield	Tightly fitting safety goggles or a face shield are necessary to protect against splashes.[4][7]
Skin Protection	Gloves	Chemical-resistant gloves such as nitrile or neoprene rubber are required.[4][8] Natural rubber gloves are not sufficient.[4]
Protective Clothing	Wear fire/flame resistant and impervious clothing.[4][7] This includes a lab coat, long-sleeved garments, and full leg coverage.[4]
Apron	A chemical-resistant apron provides additional protection, especially when handling concentrated formulations.[4][8]
Footwear	Protective boots or shoes are necessary.[4]
Respiratory Protection	Respirator	If exposure limits are exceeded or if working in a poorly ventilated area, a full-face respirator with an appropriate cartridge is required.[4][7] For brief exposure or low concentrations, a respiratory filter device may be used.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Endosulfan-sulfate minimizes the risk of exposure and contamination. The following workflow should be strictly followed.

Caption: Endosulfan-Sulfate Handling Workflow.

Experimental Protocols:

• Preparation :

  • Ensure that an emergency shower and eyewash station are readily accessible and functional.[4]

  • Put on all required PPE as specified in the table above.

  • All handling of Endosulfan-sulfate must be conducted in a well-ventilated area, preferably within a chemical fume hood.[4][6]

• Handling :

  • When weighing the solid material or preparing solutions, perform these tasks within the fume hood to minimize inhalation exposure.[6]

  • Handle the substance carefully to avoid the generation of dust.[6]

  • After handling, wash hands and face thoroughly with soap and water.[4] Do not eat, drink, or smoke in areas where Endosulfan-sulfate is handled or stored.[4][6]

• Cleanup and Storage :

  • Decontaminate all work surfaces after use.

  • Segregate all Endosulfan-sulfate contaminated waste for proper disposal.

  • Store Endosulfan-sulfate in a tightly closed container in a dry, cool, and well-ventilated place.[6] The storage area should be locked or accessible only to authorized personnel.[4][6]

Disposal Plan: Managing Endosulfan-Sulfate Waste

Endosulfan-sulfate and any materials contaminated with it are considered hazardous waste and must be disposed of accordingly.[4][6] Improper disposal is a violation of federal law.[3][4]

Caption: Endosulfan-Sulfate Waste Disposal Plan.

Disposal Protocol:

• Collection :

  • Collect all disposable PPE, contaminated labware (e.g., pipette tips, weighing paper), and any unused Endosulfan-sulfate or its solutions.

  • Heavily contaminated clothing should be discarded as hazardous waste.[4]

• Containment :

  • Place all waste into a suitable, clearly labeled, and sealed container for hazardous waste.[4]

• Disposal :

  • Arrange for the disposal of the hazardous waste through a licensed chemical destruction facility or via controlled incineration with flue gas scrubbing.[6]

  • Always adhere to your institution's and local environmental regulations for hazardous waste disposal.[6]

Emergency Procedures in Case of Exposure

Immediate action is critical in the event of exposure.[4]

• Eye Contact : Immediately rinse with pure water for at least 15 minutes and seek medical attention.[4]

• Skin Contact : Remove all contaminated clothing at once.[4] Wash the affected area with soap and plenty of water, and seek medical attention.[4]

• Inhalation : Move the individual to fresh air.[4] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration (avoiding mouth-to-mouth if the chemical was ingested or inhaled).[4] Seek immediate medical consultation.[4]

• Ingestion : Do NOT induce vomiting.[4] Rinse the mouth with water and call a doctor or Poison Control Center immediately.[4] Never give anything by mouth to an unconscious person.[4]

By strictly following these guidelines, you can ensure a safe laboratory environment for yourself and your colleagues while conducting your vital research.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. lgcstandards.com [lgcstandards.com]
• 3. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Endosulfan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. ENDOSULFAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. benchchem.com [benchchem.com]
• 7. echemi.com [echemi.com]
• 8. Personal safety and protective clothing [fao.org]